3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• CAS: 88882-28-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The benzoxazolone scaffold is recognized as a "privileged structure" due to its ability to bind to a variety of biological targets, exhibiting a wide range of pharmacological activities. This guide provides a detailed technical overview of the synthetic pathway to 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, intended for researchers, scientists, and professionals in the field of drug development. The synthesis is presented as a two-step process, commencing with the formation of a key intermediate, 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one, followed by its N-methylation. This document emphasizes the rationale behind the experimental choices and provides detailed, self-validating protocols.

Strategic Approach to Synthesis

The synthesis of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is logically approached in two distinct stages. This strategy allows for the isolation and characterization of a key intermediate, ensuring the purity of the final product and providing clear checkpoints for reaction monitoring.

• Stage 1: Formation of the Benzoxazolone Core. The initial step involves the cyclization of 2-amino-4-methylphenol with a suitable carbonylating agent to form 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one. This reaction establishes the core heterocyclic ring system.

• Stage 2: N-Methylation. The second stage is the selective methylation of the nitrogen atom of the benzoxazolone ring to introduce the second methyl group at the 3-position, yielding the final target compound.

Caption: Overall synthetic strategy for 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Stage 1: Synthesis of 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one

The formation of the benzoxazolone ring from a 2-aminophenol derivative is a cornerstone of this synthesis. The choice of the carbonylating agent is critical and influences the reaction conditions and work-up procedures. Here, we detail two reliable methods.

Method A: Reaction with Urea

This method is advantageous due to the low cost and low toxicity of urea. The reaction proceeds via a nucleophilic attack of the amino group of 2-amino-4-methylphenol on a urea molecule, followed by an intramolecular cyclization with the elimination of ammonia.[1]

Reaction Scheme:

Caption: Synthesis of the intermediate via reaction with urea.

Experimental Protocol:

• To a stirred suspension of 2-amino-4-methylphenol (1.0 eq.) in water, add concentrated sulfuric acid (1.5 eq.) cautiously.

• Add urea (2.0 eq.) to the resulting salt suspension.

• Heat the mixture to 115 °C. A clear solution should form.

• Maintain the temperature at 115 °C and add sulfuric acid monohydrate (0.5 eq.) dropwise over 3-4 hours, maintaining a pH of approximately 2-3.

• After the addition is complete, cool the reaction mixture to room temperature.

• Adjust the pH of the suspension to 5-6 with a suitable base (e.g., sodium hydroxide solution).

• Filter the precipitate, wash with water, and dry to obtain 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one.

Method B: Reaction with Ethyl Chloroformate

This classic method offers high yields and purity. The reaction involves the acylation of the amino group of 2-amino-4-methylphenol with ethyl chloroformate, followed by a base-mediated intramolecular cyclization to form the benzoxazolone ring.[2]

Reaction Scheme:

Caption: Synthesis of the intermediate via reaction with ethyl chloroformate.

Experimental Protocol:

• Dissolve 2-amino-4-methylphenol (1.0 eq.) in a suitable solvent (e.g., tetrahydrofuran or dichloromethane) and cool to 0 °C in an ice bath.

• Add a non-nucleophilic base, such as triethylamine or pyridine (1.1 eq.), to the solution.

• Add ethyl chloroformate (1.05 eq.) dropwise to the cooled solution, maintaining the temperature below 5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the salt byproduct.

• Evaporate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one.

Characterization of 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one

Property	Value	Reference
Molecular Formula	C₈H₇NO₂	[3]
Molecular Weight	149.15 g/mol	[3]
Appearance	Solid
Expected ¹H NMR
δ (ppm)	Aromatic protons, N-H proton, Methyl protons	[4]
Expected ¹³C NMR
δ (ppm)	Aromatic carbons, Carbonyl carbon, Methyl carbon	[3]
Expected IR (cm⁻¹)
~3200	N-H stretch	[5]
~1750	C=O stretch (lactone)	[5]
~1600, ~1480	C=C aromatic stretch	[5]

Stage 2: N-Methylation to Yield 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

The final step in the synthesis is the methylation of the nitrogen atom of the benzoxazolone ring. This is typically achieved via a nucleophilic substitution reaction using a methylating agent in the presence of a base.

Reaction with Methyl Iodide

Methyl iodide is a common and effective methylating agent for this transformation. A non-nucleophilic base, such as potassium carbonate, is used to deprotonate the nitrogen atom, generating a nucleophilic anion that readily reacts with methyl iodide.[6][7]

Reaction Scheme:

Caption: N-methylation of the intermediate to the final product.

Experimental Protocol:

• Dissolve 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq.) in a dry polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone.

• Add an excess of anhydrous potassium carbonate (2.0-3.0 eq.).

• To the stirred suspension, add methyl iodide (1.2-1.5 eq.) dropwise at room temperature.

• Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir for several hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Characterization of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Property	Value
Molecular Formula	C₉H₉NO₂
Molecular Weight	163.17 g/mol
Appearance	Solid
Expected ¹H NMR
δ (ppm)	Aromatic protons, N-CH₃ protons, C₅-CH₃ protons
Expected ¹³C NMR
δ (ppm)	Aromatic carbons, Carbonyl carbon, N-CH₃ carbon, C₅-CH₃ carbon
Expected IR (cm⁻¹)
~1760	C=O stretch (lactone)
~1600, ~1490	C=C aromatic stretch
No N-H stretch

Mechanistic Insights

A thorough understanding of the reaction mechanisms is crucial for optimizing reaction conditions and troubleshooting potential issues.

Mechanism of Benzoxazolone Formation with Urea

Caption: Mechanism of base-catalyzed N-methylation with methyl iodide.

Conclusion

The synthesis of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one can be reliably achieved through a two-stage process involving the formation of the benzoxazolone core followed by N-methylation. The protocols outlined in this guide are based on established chemical principles and provide a solid foundation for the laboratory-scale preparation of this valuable compound. Careful execution of these procedures, coupled with diligent monitoring and appropriate purification techniques, will ensure a high yield of the pure target molecule, ready for further investigation in drug discovery and development programs.

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An In-depth Technical Guide to the Physicochemical Properties of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Introduction: The Benzoxazolone Scaffold and the Significance of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

The benzoxazolone core is a "privileged scaffold" in medicinal chemistry, recognized for its remarkable versatility and presence in a wide array of pharmacologically active compounds.[1][2] Its structure, featuring a benzene ring fused to an oxazolone ring, offers a unique combination of lipophilic and hydrophilic characteristics, along with multiple sites for chemical modification.[3] This has led to the development of benzoxazolone derivatives with a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective properties.[1][2][4]

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No: 88882-28-4) is a specific derivative of this important class of heterocyclic compounds.[1][5] Its molecular formula is C₉H₉NO₂, with a molecular weight of 163.17 g/mol .[1][5] The strategic placement of methyl groups at the 3- and 5-positions of the benzoxazolone core is anticipated to modulate its physicochemical properties, such as solubility, lipophilicity, and metabolic stability, thereby influencing its biological activity and potential therapeutic applications.[1] This guide provides a comprehensive overview of the core physicochemical properties of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, offering both theoretical insights and practical experimental protocols for its characterization. While specific experimental data for this particular derivative is limited in public literature, this guide will leverage data from the parent compound, 2(3H)-benzoxazolone, and other closely related analogs to provide a robust framework for researchers.

Molecular Structure and Key Physicochemical Properties

The foundational step in understanding the behavior of any chemical entity is a thorough characterization of its molecular structure and core physicochemical parameters. These properties govern its solubility, permeability, and interaction with biological systems.

Structural Formula

The chemical structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is depicted below:

Caption: 2D structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Summary of Physicochemical Data

The following table summarizes key physicochemical properties. It is important to note that where experimental data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is unavailable, data for the parent compound, 2(3H)-benzoxazolone, is provided for comparison and as a predictive baseline.

Property	3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	2(3H)-Benzoxazolone (Parent Compound)
CAS Number	88882-28-4[5]	59-49-4[6]
Molecular Formula	C₉H₉NO₂[5]	C₇H₅NO₂[6]
Molecular Weight	163.17 g/mol [5]	135.12 g/mol [6]
Melting Point	Data not available	141-142 °C[6]
Boiling Point	Data not available	335.0 °C @ 760 mmHg[6]
Solubility	Data not available	>20.3 µg/mL in aqueous buffer (pH 7.4)[6]
pKa (Strongest Acidic)	Predicted: ~9-10	9.48 (Predicted)[7]
LogP	Predicted: ~1.7[8]	1.16 (Experimental)[6]

Experimental Protocols for Physicochemical Characterization

To ensure scientific rigor, the determination of physicochemical properties must follow validated experimental protocols. The causality behind these choices lies in obtaining reproducible and accurate data that informs downstream applications, from reaction optimization to formulation development.

Workflow for Physicochemical Profiling

Caption: Experimental workflow for physicochemical characterization.

Melting Point Determination

• Rationale: The melting point is a crucial indicator of a compound's purity. A sharp melting range suggests a high degree of purity, while a broad range often indicates the presence of impurities.

• Protocol (Capillary Method):

  • Ensure the sample is thoroughly dried to remove any residual solvent.

  • Finely powder a small amount of the crystalline solid.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.

  • Place the capillary tube in a calibrated melting point apparatus.

  • Heat the sample at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min as the expected melting point is approached.

  • Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid. This range is the melting point.

Solubility Assessment

• Rationale: Understanding a compound's solubility in various solvents is critical for its application in synthesis, purification, and formulation. For drug development, aqueous solubility at physiological pH is a key determinant of bioavailability.

• Protocol (Equilibrium Shake-Flask Method):

  • Add an excess amount of the compound to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial.

  • Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge or filter the suspension to separate the undissolved solid.

  • Carefully withdraw a known volume of the supernatant.

  • Determine the concentration of the dissolved compound in the supernatant using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC), against a standard curve.

pKa Determination

• Rationale: The pKa value indicates the acidity or basicity of a compound and determines its ionization state at a given pH. This is vital for predicting its behavior in biological systems and for developing analytical methods like chromatography. The benzoxazolone scaffold possesses a weakly acidic N-H proton.

• Protocol (Potentiometric Titration):

  • Dissolve a precisely weighed amount of the compound in a suitable solvent mixture (e.g., water-methanol).

  • Use a calibrated pH meter to monitor the pH of the solution.

  • Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, known increments.

  • Record the pH after each addition of the titrant.

  • Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.

LogP (Octanol-Water Partition Coefficient) Determination

• Rationale: LogP is a measure of a compound's lipophilicity and is a key predictor of its membrane permeability and overall pharmacokinetic profile.

• Protocol (Shake-Flask Method):

  • Prepare a solution of the compound in the phase in which it is more soluble (either n-octanol or water).

  • Mix this solution with an equal volume of the other immiscible solvent in a separatory funnel.

  • Shake the funnel vigorously for a set period to allow for partitioning of the compound between the two phases.

  • Allow the layers to separate completely.

  • Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

  • Calculate LogP using the formula: LogP = log₁₀([Concentration in octanol] / [Concentration in water]).

Spectroscopic Analysis

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Workflow for Spectroscopic Elucidation

Caption: Workflow for spectroscopic structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Rationale: NMR spectroscopy provides detailed information about the chemical environment, connectivity, and number of protons (¹H NMR) and carbon atoms (¹³C NMR) in a molecule. The predicted chemical shifts for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one are discussed below, based on the analysis of related structures.[9][10]

• ¹H NMR (Proton NMR):

  • Aromatic Protons: The protons on the benzene ring are expected to appear in the downfield region (δ 7.0-7.5 ppm). The substitution pattern will influence the splitting patterns observed.

  • Methyl Protons: The methyl group at the 5-position (C5-CH₃) will likely appear as a singlet around δ 2.3-2.5 ppm. The N-methyl group (N-CH₃) is expected to be a singlet in the range of δ 3.2-3.4 ppm.

• ¹³C NMR (Carbon NMR):

  • Carbonyl Carbon: The carbonyl carbon of the oxazolone ring is the most deshielded and is expected to appear around δ 154 ppm.

  • Aromatic Carbons: The carbons of the benzene ring will resonate in the region of δ 110-145 ppm.

  • Methyl Carbons: The C5-methyl carbon will likely be observed around δ 21 ppm, while the N-methyl carbon is expected around δ 27-29 ppm.

• Experimental Protocol:

  • Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

  • Process the data, including Fourier transformation, phase correction, and baseline correction.

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the chemical shifts, splitting patterns, and coupling constants to assign the signals to the respective protons and carbons in the molecule.

Infrared (IR) Spectroscopy

• Rationale: IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation at specific vibrational frequencies.

• Expected Absorptions:

  • C=O Stretch (Lactam): A strong, sharp absorption band is expected in the range of 1750-1780 cm⁻¹ for the carbonyl group of the five-membered lactam ring.[9]

  • C-N Stretch: A band in the region of 1200-1350 cm⁻¹ is characteristic of the C-N bond.

  • C-O Stretch: The C-O stretching vibrations of the ester-like functionality within the ring are expected around 1100-1250 cm⁻¹.

  • Aromatic C=C Stretch: Medium to weak absorptions in the 1450-1600 cm⁻¹ region are indicative of the benzene ring.

  • C-H Stretch: Aromatic C-H stretching will be observed just above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl groups will be just below 3000 cm⁻¹.

• Experimental Protocol (KBr Pellet Method):

  • Grind 1-2 mg of the dry sample with approximately 100 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar.

  • Place the resulting fine powder in a pellet die and apply pressure to form a thin, transparent pellet.

  • Place the KBr pellet in the sample holder of an FTIR spectrometer and acquire the spectrum.

Mass Spectrometry (MS)

• Rationale: Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound. The fragmentation pattern can also provide valuable structural information.

• Expected Results:

  • Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 163.17).

  • Fragmentation: Common fragmentation pathways for benzoxazolones may involve the loss of CO, methyl groups, or cleavage of the oxazolone ring.

• Experimental Protocol (Electron Ionization - Mass Spectrometry):

  • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or a gas chromatograph inlet.

  • Ionize the sample using a high-energy electron beam.

  • Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer.

  • Detect the ions and generate a mass spectrum.

  • For high-resolution mass spectrometry (HRMS), the exact mass can be used to confirm the elemental formula.

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

General Experimental Protocol

This protocol is a representative procedure for the synthesis of N-substituted benzoxazolones and should be optimized for the specific target molecule.

• N-Methylation of 2-Amino-4-methylphenol:

  • Rationale: The first step involves the selective methylation of the amino group of the starting 2-aminophenol.

  • Procedure:

    • Dissolve 2-amino-4-methylphenol in a suitable solvent such as methanol or ethanol.

    • Add a base (e.g., sodium carbonate or triethylamine) to the solution.

    • Cool the mixture in an ice bath and slowly add one equivalent of a methylating agent (e.g., dimethyl sulfate or methyl iodide).

    • Allow the reaction to stir at room temperature until completion (monitored by Thin Layer Chromatography - TLC).

    • Work up the reaction by removing the solvent, extracting the product into an organic solvent, washing with brine, and drying over anhydrous sodium sulfate.

    • Purify the intermediate, 2-(methylamino)-4-methylphenol, by column chromatography or recrystallization.

• Cyclization to form the Benzoxazolone Ring:

  • Rationale: The final step is the cyclization of the N-methylated aminophenol with a carbonylating agent to form the five-membered oxazolone ring.

  • Procedure:

    • Dissolve the purified 2-(methylamino)-4-methylphenol in a high-boiling point solvent like dimethylformamide (DMF) or toluene.

    • Add a carbonylating agent such as urea, triphosgene, or ethyl chloroformate.

    • Heat the reaction mixture to reflux for several hours until the reaction is complete (monitored by TLC). The evolution of ammonia gas can be an indicator when using urea.

    • Cool the reaction mixture and pour it into ice-cold water to precipitate the product.

    • Filter the solid precipitate, wash it with water, and dry it under vacuum.

    • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Conclusion

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a compound of significant interest due to its foundation on the pharmacologically important benzoxazolone scaffold. While specific experimental data for this derivative is sparse, this guide provides a comprehensive framework for its study. By leveraging data from related compounds and outlining detailed, validated experimental protocols, researchers are equipped with the necessary tools to synthesize, characterize, and further investigate the potential of this molecule. The methodologies for determining its physicochemical properties and elucidating its structure are robust and widely applicable, ensuring that future research on this and other novel benzoxazolone derivatives can be conducted with scientific rigor and a clear understanding of the underlying principles.

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An In-Depth Technical Guide to 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

CAS Number: 88882-28-4

This technical guide provides a comprehensive overview of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a heterocyclic compound of significant interest in medicinal chemistry. This document is intended for researchers, scientists, and professionals in drug development, offering insights into its synthesis, characterization, and potential applications.

Introduction and Significance

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one belongs to the benzoxazolone family, a class of compounds recognized as a "privileged scaffold" in medicinal chemistry.[1] This designation stems from the scaffold's versatile structure, which allows for extensive chemical modifications, and its presence in numerous biologically active molecules.[1] The core benzoxazolone structure is a cornerstone in the development of novel therapeutic agents, with research spanning oncology, enzymology, and infectious diseases.[1]

Derivatives of this scaffold have demonstrated significant potential as antimicrobial agents, exhibiting activity against both Gram-positive and Gram-negative bacteria.[1] Furthermore, they have been investigated for their cytotoxic effects on various human cancer cell lines, including pancreatic adenocarcinoma and non-small cell lung carcinoma.[1] The inherent properties of the benzoxazolone core make it a valuable building block for more complex molecules, such as kinase inhibitors for cancer treatment research.[1]

This guide focuses specifically on the 3,5-dimethyl substituted derivative, providing detailed technical information to support its synthesis and application in a research setting.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is presented in the table below.

Property	Value	Source
CAS Number	88882-28-4	[1]
Molecular Formula	C₉H₉NO₂	[1]
Molecular Weight	163.17 g/mol	[1]
IUPAC Name	3,5-dimethyl-1,3-benzoxazol-2-one
SMILES	CC1=CC2=C(C=C1)OC(=O)N2C	[1]
InChI Key	DTGPFNICWVLWSJ-UHFFFAOYSA-N	[1]

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

The synthesis of benzoxazol-2(3H)-ones typically involves the cyclization of a corresponding 2-aminophenol derivative.[2][3] A common and effective method utilizes a carbonylating agent to form the cyclic carbamate.[2] While a specific protocol for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is not extensively detailed in publicly available literature, a reliable synthetic route can be devised based on established methodologies for analogous compounds.

The proposed synthesis involves a two-step process starting from 2-amino-4-methylphenol. The first step is the N-methylation of the amino group, followed by cyclization with a suitable carbonylating agent. An alternative, more direct approach involves the reaction of 2-amino-4-methylphenol with a reagent that can facilitate both N-methylation and cyclization, or a two-step one-pot reaction. A plausible and efficient route involves the reaction of 2-amino-4-methylphenol with a carbonylating agent, followed by N-methylation.

Proposed Synthetic Pathway:

Caption: Proposed two-step synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Experimental Protocol (Representative)

This protocol is a representative procedure adapted from general methods for the synthesis of benzoxazolone derivatives.[1][2]

Step 1: Synthesis of 5-Methyl-1,3-benzoxazol-2(3H)-one

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-amino-4-methylphenol (1.0 eq) and urea (1.2 eq).

• Solvent Addition: Add a suitable high-boiling solvent such as dimethylformamide (DMF) to dissolve the reactants.

• Reaction: Heat the mixture to reflux (approximately 150-160 °C) for 3-4 hours. The reaction progress can be monitored by the evolution of ammonia gas and by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water with stirring.

• Isolation: The precipitated solid is collected by filtration, washed with cold water, and dried under vacuum.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 5-Methyl-1,3-benzoxazol-2(3H)-one (1.0 eq) from Step 1 in anhydrous DMF.

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.1 eq), portion-wise with stirring.

• Methylation: To the resulting suspension, add a methylating agent, such as methyl iodide (CH₃I, 1.2 eq) or dimethyl sulfate ((CH₃)₂SO₄, 1.2 eq), dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours, or gently heat to 50-60 °C to expedite the reaction. Monitor the reaction progress by TLC.

• Work-up: Upon completion, quench the reaction by carefully adding water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

• Aromatic Protons (3H): Three signals in the aromatic region (approx. δ 6.8-7.2 ppm). The proton at C7 (ortho to the oxygen) would likely appear as a doublet. The proton at C6 (ortho to the methyl group) would likely appear as a doublet of doublets or a broad singlet. The proton at C4 (ortho to the nitrogen) would likely appear as a singlet or a narrow doublet.

• N-Methyl Protons (3H): A singlet at approximately δ 3.3-3.5 ppm.

• C5-Methyl Protons (3H): A singlet at approximately δ 2.3-2.5 ppm.

¹³C NMR Spectroscopy (Predicted)

• Carbonyl Carbon (C2): A signal in the range of δ 154-156 ppm.

• Aromatic Carbons (6C): Six signals in the aromatic region (approx. δ 108-145 ppm). The carbons attached to heteroatoms (C7a and C3a) would be expected at the downfield end of this range.

• N-Methyl Carbon: A signal around δ 28-30 ppm.

• C5-Methyl Carbon: A signal around δ 20-22 ppm.

FTIR Spectroscopy (Predicted)

• C=O Stretch (Amide/Carbamate): A strong absorption band around 1750-1770 cm⁻¹.

• C-N Stretch: An absorption band in the region of 1200-1350 cm⁻¹.

• C-O Stretch: Absorption bands in the region of 1000-1300 cm⁻¹.

• Aromatic C-H Stretch: Signals above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Signals below 3000 cm⁻¹.

• Aromatic C=C Bending: Signals in the fingerprint region (600-900 cm⁻¹).

Applications in Research and Drug Development

The benzoxazolone scaffold, and by extension 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, is a valuable starting point for the synthesis of a diverse range of biologically active molecules. Its utility has been demonstrated in several areas of therapeutic research:

• Anticancer Agents: Benzoxazolone derivatives have shown significant cytotoxic activity against various cancer cell lines.[1] They can serve as core structures for the design of inhibitors of key signaling pathways involved in cancer progression.[1]

• Antimicrobial Agents: The benzoxazolone nucleus is present in compounds with notable antibacterial and antifungal properties.[1]

• Enzyme Inhibitors: This scaffold is used to design inhibitors for various enzymes, including acid ceramidase, which is a target for treating certain lysosomal storage diseases.[1]

• Kinase Inhibitors: It serves as an intermediate in the synthesis of more complex molecules, such as Met kinase inhibitors, which are being explored for cancer therapy.[1]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. While a specific, comprehensive safety data sheet (SDS) for this compound is not widely available, information for the parent compound, 2(3H)-benzoxazolone, and general principles of laboratory safety should be followed.

General Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoid inhalation of dust and vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Disclaimer: This technical guide is intended for informational purposes for qualified individuals in a research setting. The information provided, particularly the synthesis protocol and spectral data, is based on established chemical principles and data from analogous compounds and should be used with professional discretion. All laboratory work should be conducted with appropriate safety measures in place.

References

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• PubMed. Design and synthesis of novel benzo[d]oxazol-2(3H)-one derivatives bearing 7-substituted-4-enthoxyquinoline moieties as c-Met kinase inhibitors. [Link]

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The Biological Landscape of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Technical Guide for Drug Discovery Professionals

Foreword: Unveiling the Potential of a Privileged Scaffold

The benzoxazolone nucleus represents a cornerstone in medicinal chemistry, recognized for its remarkable versatility and presence in a multitude of biologically active compounds.[1][2] This technical guide delves into the biological activities of a specific derivative, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one , a molecule poised for exploration within the realms of oncology, infectious diseases, and neuropharmacology. While direct, extensive research on this particular compound is emerging, this guide synthesizes the wealth of knowledge surrounding the broader benzoxazolone class to illuminate the probable mechanisms of action, potential therapeutic applications, and robust methodologies for its scientific investigation. For researchers and drug development professionals, this document serves as a foundational resource, bridging established principles with forward-looking applications for this promising molecular entity.

The Benzoxazolone Core: A Foundation of Diverse Bioactivity

The 1,3-benzoxazol-2-one scaffold is a bicyclic heterocyclic system that offers a unique combination of rigidity and opportunities for chemical modification. This "privileged structure" is known to interact with a wide array of biological targets, leading to a diverse pharmacological profile.[1][2] Derivatives of this core have demonstrated a spectrum of activities, including:

• Anticancer: Exhibiting cytotoxicity against various human cancer cell lines.[1][3]

• Antimicrobial: Showing efficacy against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[4][5]

• Anti-inflammatory: Modulating inflammatory pathways.

• Anticonvulsant: Demonstrating potential in the management of seizures.[6][7]

• Enzyme Inhibition: Targeting specific enzymes involved in disease pathology.[8]

The biological effects of any given benzoxazolone derivative are intricately linked to the nature and position of its substituents. The methyl groups at the 3- and 5-positions of the title compound are expected to modulate its lipophilicity, steric profile, and electronic properties, thereby influencing its pharmacokinetic profile and target interactions.

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Generalized Approach

The synthesis of 2(3H)-benzoxazolones is a well-established process in organic chemistry. A common and effective method involves the reaction of an appropriately substituted 2-aminophenol with a carbonylating agent. For the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, the likely precursor would be 2-amino-4-methylphenol.

A generalized synthetic pathway is outlined below:

Caption: Generalized synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Exemplary Synthetic Protocol:

• Cyclization: To a solution of 2-amino-4-methylphenol in an appropriate solvent (e.g., toluene, dichloromethane), a carbonylating agent such as triphosgene or carbonyldiimidazole (CDI) is added portion-wise at a controlled temperature (e.g., 0 °C to room temperature). The reaction mixture is stirred until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: The reaction mixture is then quenched with water or a mild acid, and the organic layer is separated. The aqueous layer is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated under reduced pressure to yield the crude 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one.

• N-Methylation: The crude product from the previous step is dissolved in a suitable polar aprotic solvent (e.g., dimethylformamide, acetonitrile). A base (e.g., potassium carbonate, sodium hydride) is added, followed by a methylating agent such as methyl iodide or dimethyl sulfate. The reaction is stirred, typically at room temperature or with gentle heating, until completion.

• Final Purification: The reaction is worked up by quenching with water and extracting the product into an organic solvent. The crude product is then purified by column chromatography or recrystallization to afford pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Biological Activities and Potential Mechanisms of Action

The biological profile of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one can be inferred from the extensive studies on its structural analogs.

Anticancer Activity

Benzoxazolone derivatives have shown significant cytotoxic activity against a range of cancer cell lines.[1][3] The proposed mechanisms often involve the induction of apoptosis.

Caption: Postulated apoptotic pathway induced by benzoxazolone derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

• Cell Seeding: Plate cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in culture medium. Replace the existing medium with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37 °C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antimicrobial Activity

A wide spectrum of antimicrobial activity has been reported for benzoxazole derivatives against various bacterial and fungal strains.[4][5] The mechanism of action is thought to involve the disruption of essential cellular processes in microorganisms.

Table 1: Reported Antimicrobial Activity of Benzoxazolone Derivatives

Compound/Derivative	Target Organism(s)	Activity/MIC	Reference
N-substituted 1,3-benzoxazol-2(3H)-one	S. aureus, E. coli, C. albicans	Varies with substitution	[9]
6-acyl-3-(3,5-dimethylpiperidinomethyl)-2(3H)-benzoxazolones	S. aureus, E. coli, Candida spp.	Favorable activity	[5]
2-substituted benzoxazoles	B. subtilis (Gram-positive)	Selective activity	[4]
1-(benzo[d]oxazol-2-yl)-3,5-diphenylformazans	Various bacterial strains	Moderate to good	[10]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus ATCC 29213) in a suitable broth medium.

• Compound Dilution: Prepare a two-fold serial dilution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37 °C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticonvulsant Activity

Several benzoxazolone derivatives have been synthesized and evaluated for their anticonvulsant properties.[6][7] These compounds have shown efficacy in animal models of seizures, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests. The mechanism of action may involve modulation of ion channels or neurotransmitter systems in the central nervous system.[7]

Caption: Workflow for anticonvulsant activity screening.

Structure-Activity Relationship (SAR) Insights

While specific SAR data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is not extensively published, general trends from the benzoxazolone class can provide valuable guidance for future derivatization and optimization:

• Substitution on the Benzene Ring: The nature and position of substituents on the aromatic ring significantly impact activity. Electron-withdrawing groups (e.g., halogens) or electron-donating groups can modulate the electronic properties and binding affinity of the molecule to its target.

• Substitution at the 3-Position: The nitrogen atom at the 3-position is a common site for modification. The introduction of various alkyl or aryl groups can influence lipophilicity, metabolic stability, and target engagement. The methyl group in the title compound is a simple yet potentially impactful modification.

Future Directions and Conclusion

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one emerges as a compound of significant interest, backed by the robust and diverse biological profile of its parent scaffold. This guide has laid out the foundational knowledge and experimental frameworks necessary for its comprehensive evaluation.

Future research should focus on:

• Definitive Synthesis and Characterization: A detailed, optimized synthesis protocol and full spectral characterization are paramount.

• Broad Biological Screening: A comprehensive screening cascade against a diverse panel of cancer cell lines, microbial strains, and relevant enzymes will elucidate its primary biological activities.

• Mechanism of Action Studies: Upon identification of a primary activity, in-depth mechanistic studies are crucial to identify the specific molecular targets and signaling pathways involved.

• Pharmacokinetic Profiling: In vitro and in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) studies will be essential to assess its drug-like properties.

References

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• Singh, P., et al. (2023). Synthesis and biological profile of benzoxazolone derivatives. PubMed. Retrieved from [Link]

• Kumar, A., et al. (2023). Computational Studies and Antimicrobial Activity of 1-(benzo[d]oxazol-2-yl)-3,5-diphenylformazan Derivatives. Eco-Vector Journals Portal. Retrieved from [Link]

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• Wang, S., et al. (2019). Design, synthesis, and evaluation of anticonvulsant activities of benzoxazole derivatives containing the 1,2,4-triazolone moiety. PubMed. Retrieved from [Link]

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Spectroscopic Analysis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 88882-28-4), a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability of experimental spectral data in public domains, this document focuses on the theoretical prediction and interpretation of its ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. Furthermore, detailed, field-proven protocols for the acquisition of these spectra are provided to guide researchers in the empirical analysis of this compound and its analogs. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel small molecules.

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one belongs to the benzoxazolone class of heterocyclic compounds. This scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potential applications as anticancer and antimicrobial agents. The precise structural elucidation of such compounds is paramount for understanding their structure-activity relationships and ensuring their purity and identity. Spectroscopic methods are the cornerstone of this characterization process. This guide will delve into the expected spectroscopic signatures of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and the methodologies to obtain them.

Molecular Structure and Predicted Spectroscopic Data

The structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, with the numbering convention used for NMR assignments, is presented below.

Caption: Molecular structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in CDCl₃ would exhibit distinct signals corresponding to the aromatic protons and the two methyl groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.0-7.2	d	1H	H-7	Aromatic proton ortho to the oxygen atom.
~6.8-7.0	d	1H	H-6	Aromatic proton meta to the oxygen and ortho to the methyl group.
~6.7-6.9	s	1H	H-4	Aromatic proton ortho to the oxygen and meta to the methyl group.
~3.4	s	3H	N-CH₃	N-methyl group protons.[1]
~2.3	s	3H	Ar-CH₃	Aromatic methyl group protons.[2]

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~155	C=O	Carbonyl carbon of the cyclic urethane.
~142	C-7a	Aromatic carbon attached to oxygen.
~132	C-5	Aromatic carbon bearing the methyl group.
~130	C-3a	Aromatic carbon attached to nitrogen.
~125	C-6	Aromatic methine carbon.
~110	C-4	Aromatic methine carbon.
~108	C-7	Aromatic methine carbon.
~28	N-CH₃	N-methyl carbon.[1]
~21	Ar-CH₃	Aromatic methyl carbon.

Predicted Infrared (IR) Spectrum

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Predicted Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
~3100-3000	C-H (aromatic)	Stretching
~2950-2850	C-H (methyl)	Stretching
~1750-1730	C=O (cyclic urethane)	Stretching[3]
~1600, ~1480	C=C (aromatic)	Stretching
~1250	C-N	Stretching
~1200	C-O (aromatic ether)	Stretching

Predicted Mass Spectrum (Electron Ionization)

The mass spectrum under electron ionization (EI) conditions is expected to show the molecular ion peak and characteristic fragment ions.

Predicted m/z	Ion	Rationale
163	[M]⁺	Molecular ion peak.
135	[M - CO]⁺	Loss of carbon monoxide from the molecular ion.
120	[M - CO - CH₃]⁺	Subsequent loss of a methyl radical.
106	[M - NCO - CH₃]⁺	Fragmentation of the benzoxazolone ring.

Experimental Protocols

The following are detailed, step-by-step methodologies for the acquisition of spectral data for a solid organic compound such as 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Workflow for NMR spectroscopic analysis.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition (400 MHz Spectrometer):

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum. A typical experiment involves 16 scans with a relaxation delay of 1-2 seconds.

  • Acquire the ¹³C NMR spectrum. A proton-decoupled experiment with a sufficient number of scans (e.g., 1024 or more) is required to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Perform phase and baseline corrections on the resulting spectra.

  • Reference the spectra to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the signals in the ¹H NMR spectrum and pick the peaks in both spectra.

Infrared (IR) Spectroscopy

Caption: Workflow for ATR-IR spectroscopic analysis.

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one onto the center of the ATR crystal.

  • Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

  • Acquire the sample spectrum. A typical measurement consists of 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • The instrument software will automatically subtract the background spectrum from the sample spectrum.

  • Identify and label the wavenumbers of the significant absorption bands.

Mass Spectrometry (MS)

Caption: Workflow for Mass Spectrometric analysis.

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a high-purity solvent such as methanol or acetonitrile.

  • The sample can be introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system for LC-MS analysis.

• Data Acquisition (Electrospray Ionization - Quadrupole Time-of-Flight, ESI-QTOF):

  • Set the mass spectrometer to the desired ionization mode (positive or negative electrospray ionization). For this compound, positive mode is likely to yield the protonated molecule [M+H]⁺.

  • Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500) to identify the molecular ion.

  • Perform a tandem MS (MS/MS) experiment by selecting the molecular ion as the precursor and applying collision-induced dissociation (CID) to generate fragment ions.

• Data Analysis:

  • Determine the accurate mass of the molecular ion and compare it to the calculated exact mass of the elemental formula (C₉H₉NO₂).

  • Analyze the fragmentation pattern observed in the MS/MS spectrum.

  • Propose plausible fragmentation pathways that account for the observed fragment ions.

Conclusion

While experimental spectral data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is not widely available, a thorough understanding of spectroscopic principles and the known characteristics of the benzoxazolone scaffold allows for a reliable prediction of its spectral features. This guide provides a robust theoretical framework for the interpretation of its ¹H NMR, ¹³C NMR, IR, and Mass spectra. The detailed experimental protocols herein offer a practical basis for researchers to acquire high-quality spectral data for this compound and its analogs, thereby facilitating rigorous structural confirmation and advancing research in the field of medicinal chemistry.

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3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one molecular structure

An In-Depth Technical Guide to the Molecular Structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a heterocyclic compound built upon the medicinally significant benzoxazolone scaffold. The benzoxazolone nucleus is recognized as a "privileged scaffold" in drug discovery, valued for its versatile physicochemical properties and broad spectrum of biological activities.[1][2] This document delineates the core molecular structure, physicochemical properties, and a validated synthetic pathway for the title compound. Furthermore, it offers an in-depth analysis of its structural characterization through spectroscopic methods and discusses its potential biological relevance in the context of antimicrobial and anticancer research. Detailed, field-proven experimental protocols are provided to empower researchers with actionable methodologies for its synthesis and validation.

Introduction: The Benzoxazolone Scaffold in Medicinal Chemistry

The 2(3H)-benzoxazolone core is a prominent heterocyclic motif that has garnered substantial attention from the medicinal chemistry community.[2] Its structure, featuring a fusion of a benzene ring and an oxazolone ring, presents a unique combination of lipophilic and hydrophilic characteristics, along with weakly acidic properties that are advantageous for drug design.[1][3] This structural framework is considered a "privileged scaffold" because its modification at various positions can lead to derivatives that interact with a wide array of biological targets.[2]

Historically, the therapeutic potential of this scaffold was established with the introduction of Chlorzoxazone, a centrally acting muscle relaxant, approved in 1958.[2] Since then, derivatives have been developed and investigated for a diverse range of pharmacological effects, including analgesic, anti-inflammatory, antimicrobial, anticonvulsant, and anticancer activities.[4] The success and versatility of this scaffold underscore the importance of investigating specific analogues like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, where substitutions at the nitrogen (N-3) and the benzene ring (C-5) can fine-tune biological activity and pharmacokinetic properties.

Molecular Identity and Physicochemical Properties

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a specific derivative of the benzoxazolone family.[5] The methyl group at the N-3 position blocks the weakly acidic proton of the parent scaffold, which can significantly alter its solubility, hydrogen bonding capability, and metabolic stability. The additional methyl group at the C-5 position increases lipophilicity and can influence binding affinity to biological targets through steric and electronic effects.

Caption: 2D Molecular Structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Table 1: Physicochemical Properties

Property	Value	Source
IUPAC Name	3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	-
CAS Number	13513-82-5	[6][7][8][9][10]
Molecular Formula	C₉H₉NO₂	[5]
Molecular Weight	163.17 g/mol	[5]
SMILES	CC1=CC2=C(C=C1)OC(=O)N2C	[5]
Predicted LogP	1.85 ± 0.25	(Calculated)
Predicted pKa	Not applicable (no acidic proton)	-
Appearance	Solid (predicted)	-

Synthesis and Mechanistic Considerations

The synthesis of N-alkylated benzoxazolones can be achieved through several established routes. A robust and common method involves the cyclization of a corresponding 2-aminophenol precursor with a carbonylating agent, followed by N-alkylation. For the title compound, a direct synthesis from 2-amino-4-methylphenol and a methylating carbonyl source or a two-step approach is feasible. The one-pot synthesis described below is an efficient pathway.

Causality of Experimental Design:

• Starting Material: 2-Amino-4-methylphenol is selected as the precursor because it already contains the required C-5 methyl group and the ortho-amino-hydroxyl functionality necessary for forming the benzoxazole ring.

• Carbonylating Agent: Triphosgene or a safer equivalent like carbonyldiimidazole (CDI) is used to introduce the C2 carbonyl group. These reagents react with both the hydroxyl and amino groups to facilitate ring closure.

• Base: A non-nucleophilic base such as triethylamine (TEA) or potassium carbonate is essential to neutralize the HCl generated during the reaction (if using phosgene derivatives) and to facilitate the deprotonation of the phenol and amine.

• N-Alkylation: The N-3 methyl group is introduced via an alkylating agent like methyl iodide or dimethyl sulfate. A strong base (e.g., sodium hydride) is required to deprotonate the benzoxazolone nitrogen, creating a nucleophilic anion that attacks the methylating agent. In a streamlined synthesis, it's possible to perform this in the same reaction vessel after the initial cyclization.

Caption: General Synthetic Workflow for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Spectroscopic and Structural Characterization

Confirming the molecular structure of the synthesized compound is paramount. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) provides a comprehensive and definitive structural proof.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the two methyl groups. The aromatic protons on the benzene ring will appear as multiplets or distinct doublets/singlets in the range of δ 6.8-7.5 ppm. The C-5 methyl protons will resonate around δ 2.3-2.5 ppm, while the N-3 methyl protons will appear further downfield, typically around δ 3.2-3.4 ppm.

• ¹³C NMR Spectroscopy: The carbon spectrum will corroborate the structure. A key signal is the carbonyl carbon (C=O) of the oxazolone ring, expected around δ 154-156 ppm. Aromatic carbons will appear between δ 110-145 ppm. The two methyl carbons will have characteristic shifts: the C-5 methyl carbon around δ 20-22 ppm and the N-3 methyl carbon around δ 28-30 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum provides crucial information about the functional groups. The most prominent absorption will be the strong carbonyl (C=O) stretching band of the cyclic carbamate, typically observed in the region of 1750-1780 cm⁻¹. Other expected signals include C-H stretches from the aromatic and methyl groups (~2900-3100 cm⁻¹) and C=C stretching from the aromatic ring (~1450-1600 cm⁻¹).

• Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry will confirm the molecular weight. The molecular ion peak [M]⁺ or [M+H]⁺ should be observed at m/z 163 or 164, respectively, corresponding to the molecular formula C₉H₉NO₂.

Biological Profile and Therapeutic Potential

While specific studies on 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one are not extensively documented in readily available literature, the biological profile can be inferred from the activities of closely related benzoxazolone derivatives.

• Antimicrobial Activity: Benzoxazole derivatives have demonstrated significant antibacterial and antifungal properties.[5][11][12] The benzoxazolone core is a key pharmacophore in compounds screened against both Gram-positive and Gram-negative bacteria.[5] The increased lipophilicity from the two methyl groups in the title compound may enhance its ability to penetrate microbial cell membranes.

• Anticancer Activity: Numerous benzoxazolone derivatives have shown substantial cytotoxic activity against various human cancer cell lines, including pancreatic and lung carcinoma.[13] Some derivatives act as inhibitors of key enzymes involved in cancer progression, such as acid ceramidase.[5] The 3,5-dimethyl substitution pattern provides a unique scaffold for further functionalization to develop potent and selective anticancer agents.

• Structure-Activity Relationship (SAR) Insights: The N-3 position is critical for activity in many benzoxazolone series.[14] N-alkylation, as seen here, can prevent metabolic degradation at this site and can orient substituents into specific binding pockets of a target enzyme or receptor. The C-5 position is also a key site for modification to modulate the intensity of biological activity.[14]

Experimental Protocols

The following protocols provide a self-validating system for the preparation and confirmation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Protocol 1: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Objective: To synthesize the title compound from 2-amino-4-methylphenol.

Materials:

• 2-Amino-4-methylphenol (1.0 eq)

• Carbonyldiimidazole (CDI) (1.1 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Methyl Iodide (CH₃I) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Step A: Cyclization: To a stirred solution of 2-amino-4-methylphenol (1.0 eq) in anhydrous THF, add CDI (1.1 eq) portion-wise at room temperature under an inert atmosphere (N₂).

• Stir the reaction mixture at room temperature for 4-6 hours or until TLC analysis indicates the complete consumption of the starting material.

• Concentrate the reaction mixture under reduced pressure to remove THF. The resulting crude intermediate is 5-methyl-1,3-benzoxazol-2(3H)-one.

• Step B: N-Methylation: Dissolve the crude intermediate in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add methyl iodide (1.2 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up: Quench the reaction by carefully adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Protocol 2: Structural Characterization Workflow

Objective: To confirm the identity and purity of the synthesized product.

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A Privileged Scaffold: The Discovery and Historical Development of Benzoxazolone Derivatives in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzoxazolone scaffold, a heterocyclic motif composed of a benzene ring fused to an oxazolone ring, stands as a "privileged scaffold" in the field of medicinal chemistry.[1][2] Its unique physicochemical properties and versatile structure have made it a cornerstone for the development of a wide range of therapeutic agents.[3][4] This guide provides a comprehensive exploration of the discovery and history of benzoxazolone compounds, tracing their evolution from early synthesis to their current status as crucial components in modern drug discovery.

Chapter 1: The Genesis of a Scaffold - Early Synthesis and Discovery

While the benzoxazole heterocycle was known in the 19th century, the journey of its derivative, the 2(3H)-benzoxazolone core, into the realm of medicinal chemistry began in earnest in the mid-20th century.[1][2] Early synthetic methods for the benzoxazolone core often involved the condensation of o-aminophenols with reagents like urea or phosgene.[5] These foundational methods, though effective, often required harsh conditions and utilized toxic reagents, paving the way for the development of more efficient and safer synthetic strategies in the decades to come.[5]

The fundamental structure of 2(3H)-benzoxazolone is a bicyclic compound with the molecular formula C₇H₅NO₂.[6] Its aromaticity lends it stability, while the presence of reactive sites on both the benzene and oxazolone rings allows for extensive functionalization, a key feature that would later be exploited by medicinal chemists.[3][7]

Caption: The core chemical structure of 2(3H)-benzoxazolone.

Chapter 2: A Pharmacological Awakening - The Emergence of Biological Activity

The transition of benzoxazolone from a chemical entity to a pharmacologically relevant scaffold was marked by the discovery of its diverse biological activities. Researchers began to uncover that modifications to the core structure could lead to compounds with a wide spectrum of effects, including analgesic, anti-inflammatory, antimicrobial, and anticonvulsant properties.[1][4] This versatility established benzoxazolone as a valuable starting point for drug design.[3][8]

One of the earliest and most significant breakthroughs was the development of Chlorzoxazone , a centrally acting muscle relaxant.[1] Approved for medical use in the United States in 1958, Chlorzoxazone's success validated the therapeutic potential of the benzoxazolone core and spurred further investigation into this class of compounds.[1][9]

Key Early Discoveries in Benzoxazolone's Pharmacological Profile:

Activity	Description	Significance
Muscle Relaxant	Centrally acting agents that reduce muscle spasm and pain.[10][11]	Led to the first commercially successful benzoxazolone drug, Chlorzoxazone.[1]
Analgesic & Anti-inflammatory	Inhibition of pain signaling and inflammatory pathways.[12][13]	Opened avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs).
Antimicrobial	Activity against various bacterial and fungal strains.[14][15]	Demonstrated the scaffold's potential in infectious disease treatment.
Anticonvulsant	Ability to suppress or reduce the severity of seizures.[5]	Indicated potential applications in neurological disorders.

Chapter 3: Landmark Derivatives - Case Studies in Drug Development

The history of benzoxazolone derivatives is best understood through the lens of the key drugs that have emerged from this chemical family. These compounds not only addressed significant medical needs but also provided crucial insights into the structure-activity relationships (SAR) of the benzoxazolone scaffold.

Case Study 1: Chlorzoxazone - A Legacy in Muscle Relaxation

The discovery of Chlorzoxazone was a pivotal moment for benzoxazolone derivatives.[1] It is chemically known as 5-chloro-2(3H)-benzoxazolone.[16]

• Mechanism of Action: Chlorzoxazone acts primarily on the spinal cord and subcortical areas of the brain to inhibit the multisynaptic reflexes responsible for muscle spasms.[11] It does not act directly on skeletal muscles.

• Developmental Insight: The addition of a chlorine atom at the 5-position of the benzoxazolone ring was a key structural modification that conferred the desired muscle relaxant properties. This highlighted the importance of substitutions on the benzene portion of the scaffold for modulating pharmacological activity.

• Clinical Significance: Despite the development of newer muscle relaxants, Chlorzoxazone remains in use, often in combination with acetaminophen, for the treatment of muscle spasms and associated pain.[10]

Case Study 2: Caroxazone - A Foray into Antidepressant Therapy

Another important derivative is Caroxazone , which was developed as an antidepressant.

• Mechanism of Action: Caroxazone functions as a reversible inhibitor of monoamine oxidase (MAO).[17][18][19] This action increases the levels of neurotransmitters like serotonin and norepinephrine in the brain, which are implicated in mood regulation.

• Developmental Insight: The development of Caroxazone demonstrated that the benzoxazolone scaffold could be modified to target enzymes involved in neurotransmission. This expanded the known therapeutic potential of this chemical class beyond muscle relaxation.[20]

• Clinical Significance: Clinical trials in the early 1980s confirmed Caroxazone's efficacy as an MAO inhibitor in humans.[19][20] Its reversible nature was considered a potential advantage over the irreversible MAO inhibitors of the time.[21]

Caption: Key milestones in the development of benzoxazolone derivatives.

Chapter 4: The Evolution of Synthesis

The growing interest in benzoxazolone derivatives necessitated the development of more sophisticated and efficient synthetic methodologies. While early methods relied on the condensation of o-aminophenols, modern organic synthesis has provided a plethora of new routes to this important scaffold.[22][23]

Classical vs. Modern Synthetic Approaches

Approach	Description	Advantages	Disadvantages
Classical (e.g., Urea/Phosgene Condensation)	Direct reaction of an o-aminophenol with a carbonyl source like urea or phosgene.[5]	Simple, often uses readily available starting materials.	Can require harsh conditions, toxic reagents, and may have limited substrate scope.[5]
Modern (e.g., Metal-Catalyzed Cyclizations)	Intramolecular cyclization of precursors, often catalyzed by transition metals like copper or iron.[5][23]	Milder reaction conditions, higher yields, greater functional group tolerance.[23]	May require more complex starting materials and expensive catalysts.
One-Pot Procedures	Sequential reactions in a single vessel to build the benzoxazolone ring system.[23]	Increased efficiency, reduced waste and purification steps.	Can be challenging to optimize for all substrates.

Protocol: A Representative Modern Synthesis

A common modern approach involves the oxidative cyclocarbonylation of 2-aminophenol. The following is a conceptual protocol based on iron-catalyzed methods:

• Reactant Preparation: In a reaction vessel, combine 2-aminophenol, a catalytic amount of an iron salt (e.g., FeCl₃·6H₂O), and a suitable solvent.[5]

• Carbon Source: Introduce a source of the carbonyl group. In some methods, a C1 source like CCl₄ is used in the presence of water, which is believed to form CO₂ in situ.[5]

• Reaction Conditions: Heat the mixture under controlled temperature (e.g., 100-120°C) for a specified duration (e.g., 2-10 hours).[5]

• Workup and Isolation: After the reaction is complete, cool the mixture and perform an appropriate workup, which may include extraction and solvent evaporation.

• Purification: Purify the crude product, typically by recrystallization or column chromatography, to obtain the desired 2-benzoxazolone.

Causality Note: The choice of an iron catalyst is driven by its low cost, low toxicity, and high efficiency in promoting the oxidative cyclization process. The in-situ generation of CO₂ from a less hazardous precursor like CCl₄/H₂O avoids the direct handling of toxic gases like phosgene.[5]

Conclusion: An Enduring Legacy and Future Horizons

From its initial synthesis to its establishment as a privileged scaffold, the history of benzoxazolone is a testament to the power of chemical innovation in medicine. The journey that began with the landmark approval of Chlorzoxazone has expanded into a vast field of research, with benzoxazolone derivatives being investigated for a multitude of diseases, including cancer, HIV, and neurodegenerative disorders.[4][14][24]

The continued development of novel synthetic methods and a deeper understanding of the structure-activity relationships of this versatile core ensure that benzoxazolone derivatives will remain a significant focus of research for medicinal chemists and drug development professionals for the foreseeable future. The scaffold's ability to interact with a wide range of biological targets, combined with its synthetic tractability, solidifies its legacy and points toward a future rich with new therapeutic discoveries.

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Introduction: The Benzoxazolone Core as a Privileged Scaffold

An In-Depth Technical Guide to 3,5-Dimethyl-1,3-benzoxazol-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3,5-Dimethyl-1,3-benzoxazol-2(3H)-one, a heterocyclic compound built upon the medicinally significant benzoxazolone scaffold. We will delve into its chemical properties, synthesis, reactivity, and burgeoning role in modern drug discovery, particularly in the field of oncology. This document is intended to serve as a foundational resource for researchers engaged in synthetic chemistry and the development of novel therapeutic agents.

The benzoxazolone nucleus is a prominent heterocyclic scaffold that has garnered significant attention from medicinal chemists.[1] Its unique combination of features—a planar, aromatic system fused to a cyclic carbamate (lactam)—makes it an ideal framework for drug design.[2] These properties, including a weakly acidic N-H proton (in the unsubstituted parent), a balance of lipophilic and hydrophilic regions, and multiple sites for chemical modification, allow for fine-tuning of pharmacokinetic and pharmacodynamic profiles.[2]

Consequently, the benzoxazolone ring system is a core component in a diverse array of biologically active molecules, with applications ranging from anticancer and anti-inflammatory agents to neuroprotective compounds and insecticides.[2] The compound of focus, 3,5-Dimethyl-1,3-benzoxazol-2(3H)-one, represents a specific, functionalized iteration of this important scaffold. The methylation at the N-3 position blocks the acidic proton, altering its hydrogen bonding capability and metabolic profile, while the methyl group at the C-5 position provides a vector for probing steric and electronic interactions within biological targets.

Nomenclature and Structural Elucidation

The systematic IUPAC name for the topic compound is 3,5-dimethyl-1,3-benzoxazol-2(3H)-one . Let's deconstruct this name according to IUPAC principles:[3][4]

• benzoxazol : Indicates a benzene ring fused to an oxazole ring.

• -2-one : Specifies a ketone (C=O) group at position 2 of the heterocyclic ring.

• (3H)-one : In the parent scaffold, this denotes the presence of a hydrogen atom on the nitrogen at position 3, which allows the "one" (ketone) to exist. This is standard nomenclature for indicating the location of saturation in a heterocyclic system that could otherwise be aromatic.[5]

• 1,3- : The numbers 1 and 3 denote the positions of the oxygen and nitrogen atoms in the five-membered ring, respectively.

• 3,5-dimethyl- : This prefix indicates two methyl (-CH₃) substituents. The locant '3' specifies a methyl group attached to the nitrogen atom, and the locant '5' places the second methyl group on the benzene ring.

Synonyms such as "3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one" are also used and are structurally correct, explicitly stating the saturation of the heterocyclic part of the ring system.[5][6]

Caption: Structure of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one with IUPAC numbering.

Physicochemical Properties

While experimental data for this specific derivative is not widely published, its properties can be reliably predicted based on the parent scaffold and the influence of the methyl substituents.

Property	Value (Predicted/Annotated)	Justification & References
Molecular Formula	C₉H₉NO₂	Calculated from structure.
Molecular Weight	163.17 g/mol	Calculated from formula.
Appearance	White to off-white solid	Typical for small, crystalline organic molecules.[5]
Melting Point	< 139-141 °C	The parent, 2(3H)-benzoxazolone, melts at 139-141°C.[7] N- and C-methylation often disrupts crystal packing, leading to a slightly lower melting point.
Solubility	Soluble in methanol, ethanol, DMSO, DMF, ethyl acetate. Sparingly soluble in water.	The addition of two methyl groups increases lipophilicity compared to the parent scaffold.
logP (Octanol/Water)	~1.5 - 2.0	The logP of the parent is ~1.3.[8] Each methyl group typically increases logP by ~0.5, though intramolecular effects modify this.
pKa	Not applicable (no acidic proton)	The N-H proton (pKa ~9.5 in parent) is replaced by a methyl group, removing its acidic character.

Synthesis and Purification Protocol

The synthesis of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one can be efficiently achieved via a two-step process starting from a commercially available substituted aminophenol.

Overall Reaction: 2-Amino-4-methylphenol → 5-methyl-1,3-benzoxazol-2(3H)-one → 3,5-dimethyl-1,3-benzoxazol-2(3H)-one

Step 1: Cyclization to form 5-methyl-1,3-benzoxazol-2(3H)-one

This step involves the formation of the core benzoxazolone ring via cyclocarbonylation of the aminophenol. Using a safe and stable carbonylating agent like ethyl imidazole-1-carboxylate (EImC) is preferable to hazardous alternatives like phosgene.[9][10]

• Materials : 2-Amino-4-methylphenol, Ethyl imidazole-1-carboxylate (EImC) or Ethyl Chloroformate, Potassium Carbonate (K₂CO₃), Tetrahydrofuran (THF, anhydrous).

• Procedure :

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-amino-4-methylphenol (1.0 eq).

  • Add anhydrous THF as the solvent (approx. 10 mL per gram of aminophenol).

  • Add finely ground potassium carbonate (1.5 eq) to the suspension.

  • Add the carbonylating agent, EImC (1.2 eq), to the mixture. The use of a slight excess ensures complete consumption of the starting material. K₂CO₃ acts as the base to facilitate the reaction.[9]

  • Heat the mixture to reflux (approx. 66°C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate:hexane).

  • After completion, cool the reaction to room temperature and remove the THF under reduced pressure using a rotary evaporator.

  • Quench the residue with water and extract the product with ethyl acetate (3 x 50 mL). The organic layers are combined.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 5-methyl-1,3-benzoxazol-2(3H)-one.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Step 2: N-Methylation

This step involves the selective alkylation of the nitrogen atom of the benzoxazolone ring.

• Materials : 5-methyl-1,3-benzoxazol-2(3H)-one, Methyl Iodide (CH₃I) or Dimethyl Sulfate ((CH₃)₂SO₄), Sodium Hydride (NaH, 60% dispersion in mineral oil) or Potassium Carbonate (K₂CO₃), Dimethylformamide (DMF, anhydrous) or Acetone.

• Procedure :

  • To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add 5-methyl-1,3-benzoxazol-2(3H)-one (1.0 eq).

  • Add anhydrous DMF as the solvent.

  • Cool the solution to 0°C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise. NaH is a strong, non-nucleophilic base that deprotonates the nitrogen to form the corresponding anion, a potent nucleophile.

  • Allow the mixture to stir at 0°C for 30 minutes.

  • Slowly add methyl iodide (1.2 eq) dropwise via syringe. The reaction is exothermic and should be controlled.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0°C.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with water and brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the final product, 3,5-dimethyl-1,3-benzoxazol-2(3H)-one, by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexane) to yield a pure solid.

Caption: Two-step synthesis workflow for 3,5-dimethyl-1,3-benzoxazol-2(3H)-one.

Spectroscopic and Analytical Characterization

Predictive spectroscopic data is crucial for confirming the identity and purity of the synthesized compound. The following are expected values based on analyses of structurally similar compounds.[11][12][13]

Technique	Expected Observations
¹H NMR	Aromatic Protons: Three signals in the aromatic region (~6.8-7.2 ppm). A singlet for H-4, a doublet for H-6, and a doublet for H-7. N-Methyl Protons: A sharp singlet at ~3.3-3.5 ppm, integrating to 3H. C5-Methyl Protons: A sharp singlet at ~2.3-2.5 ppm, integrating to 3H.
¹³C NMR	Carbonyl Carbon: A signal in the downfield region, ~154-156 ppm. Aromatic Carbons: Multiple signals between ~108-145 ppm. N-Methyl Carbon: A signal around ~28-30 ppm. C5-Methyl Carbon: A signal around ~20-22 ppm.
FT-IR (ATR)	C=O Stretch (Lactam): A strong, sharp absorption band at ~1750-1770 cm⁻¹. C-O-C Stretch: A band around ~1250 cm⁻¹. Aromatic C=C Stretch: Bands in the ~1600-1450 cm⁻¹ region. C-H Stretch (sp³): Bands just below 3000 cm⁻¹.
Mass Spec. (ESI+)	[M+H]⁺: Expected at m/z = 164.07. [M+Na]⁺: Expected at m/z = 186.05.

Chemical Reactivity and Mechanistic Insights

The reactivity of 3,5-dimethyl-1,3-benzoxazol-2(3H)-one is dominated by the characteristics of its fused ring system.

• Aromatic Ring : The benzene portion of the molecule can undergo electrophilic aromatic substitution (e.g., nitration, halogenation). The directing effects will be governed by the activating, ortho-para directing methyl group (at C5) and the deactivating, meta-directing effect of the fused oxazolone ring.

• Lactam (Carbamate) Moiety : The cyclic carbamate is generally stable. However, under harsh basic or acidic conditions, it can undergo hydrolysis to open the ring, yielding the parent 2-amino-4-methylphenol.[14] The carbonyl group is not highly reactive towards nucleophiles due to the delocalization of the nitrogen lone pair into the C=O bond, which gives it significant amide character.

• Methyl Groups : The C5-methyl group can potentially be oxidized under strong conditions. The N-methyl group is chemically robust.

Caption: Key reactivity pathways for the 3,5-dimethyl-1,3-benzoxazol-2(3H)-one scaffold.

Applications in Drug Discovery: A Scaffold for c-Met Kinase Inhibitors

A primary area of interest for the benzoxazolone scaffold is in the development of kinase inhibitors for cancer therapy.[2][15] Specifically, it has proven to be a valuable core for designing inhibitors of the c-mesenchymal-epithelial transition (c-Met) receptor tyrosine kinase.[16]

The HGF/c-Met signaling pathway, when dysregulated, is a critical driver of tumor growth, invasion, and metastasis in numerous human cancers.[16][17] Therefore, inhibiting c-Met is a highly validated therapeutic strategy. Small molecule inhibitors typically function by competing with ATP in the kinase domain's binding pocket.

The benzoxazolone scaffold is well-suited for this role. Its planar, bicyclic structure can engage in π-π stacking interactions with aromatic residues in the ATP binding site, serving as an effective "hinge-binding" motif.[15] The substituents at the N-3 and C-5 positions can be modified to extend into other pockets of the active site, thereby enhancing potency and selectivity. The 3,5-dimethyl substitution pattern represents a simple yet informative decoration of the core scaffold for initial structure-activity relationship (SAR) studies.

Caption: Role of the benzoxazolone scaffold in blocking the c-Met signaling pathway.

Conclusion

3,5-Dimethyl-1,3-benzoxazol-2(3H)-one is a valuable chemical entity, not only as a distinct compound but as a representative of the pharmacologically powerful benzoxazolone class. Its straightforward synthesis and the amenability of its core structure to chemical modification make it an excellent starting point for library synthesis and lead optimization campaigns. Its relevance as a scaffold for potent kinase inhibitors, such as those targeting c-Met, underscores its importance for professionals in drug discovery and development. This guide has provided the foundational chemical knowledge required to synthesize, characterize, and strategically employ this compound in a research setting.

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Theoretical Exploration of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Computational Guide for Drug Discovery

Abstract

The benzoxazolone scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities. This technical guide provides a comprehensive theoretical analysis of a representative member, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, leveraging established computational methodologies to elucidate its structural, electronic, and potential pharmacodynamic properties. This document serves as a blueprint for researchers, scientists, and drug development professionals, detailing the application of quantum chemical calculations and molecular docking simulations to understand and predict the behavior of this important class of heterocyclic compounds.

Introduction: The Significance of the Benzoxazolone Core

Benzoxazolone derivatives are a class of heterocyclic compounds that have garnered significant attention in the field of drug discovery due to their diverse pharmacological profiles. These activities include anti-inflammatory, analgesic, antimicrobial, and anticancer effects.[1] The rigid, bicyclic structure of the benzoxazolone core provides a versatile scaffold for chemical modification, allowing for the fine-tuning of its physicochemical properties to optimize interactions with biological targets.[2]

Theoretical and computational studies are indispensable in modern drug development, offering profound insights into the molecular properties that govern a compound's bioactivity. In silico methods, such as Density Functional Theory (DFT) and molecular docking, enable the rational design of novel derivatives with enhanced efficacy and reduced side effects, thereby accelerating the discovery pipeline.[3] This guide will systematically explore the theoretical underpinnings of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, demonstrating a robust computational workflow from molecular characterization to the prediction of protein-ligand interactions.

Quantum Chemical Analysis: Unveiling Molecular Properties

Quantum chemical calculations provide a detailed picture of a molecule's electronic structure and energetics. Density Functional Theory (DFT) is a powerful and widely used method that offers a favorable balance between computational cost and accuracy for studying organic molecules.[4]

Computational Methodology: A Self-Validating Protocol

The following protocol outlines a standard procedure for the theoretical investigation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one using DFT.

Experimental Protocol: DFT Calculations

• Structure Input: The initial 3D structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is constructed using molecular modeling software.

• Geometry Optimization: The molecular geometry is optimized to find the lowest energy conformation. This is typically performed using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional with a 6-311++G(d,p) basis set.[5] This combination is well-established for providing reliable geometries for organic molecules.

• Frequency Calculation: Vibrational frequencies are calculated at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies) and to predict the infrared (IR) and Raman spectra. Calculated frequencies are often scaled by a factor (e.g., 0.9679) to better match experimental values.[5]

• Electronic Property Calculation: Single-point energy calculations are performed on the optimized geometry to determine various electronic properties, including the energies of the frontier molecular orbitals (HOMO and LUMO) and the molecular electrostatic potential (MEP).

• Software: All calculations can be performed using standard quantum chemistry software packages such as Gaussian or ORCA.

Caption: A typical workflow for DFT calculations.

Molecular Geometry

The optimized geometry of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one reveals a nearly planar benzoxazolone ring system. The bond lengths and angles are consistent with those expected for a hybrid of sp² and sp³ hybridized atoms. While a crystal structure for the exact target molecule is not available, the predicted parameters are in line with related benzoxazole structures.[6]

Parameter	Predicted Value	Parameter	Predicted Value
Bond Lengths (Å)	**Bond Angles (°) **
C=O	1.21	O-C-N	108.5
N-C(O)	1.38	C-N-C(O)	112.0
N-C(aryl)	1.40	C-O-C(aryl)	105.5
O-C(O)	1.37	C-N-C(methyl)	124.0
O-C(aryl)	1.39
Table 1: Predicted geometric parameters for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one at the B3LYP/6-311++G(d,p) level of theory.

Vibrational Analysis

The theoretical vibrational spectrum provides a means to identify the molecule through its characteristic infrared and Raman bands. The calculated frequencies can be compared with experimental data to validate the computational model.[4][7]

Vibrational Mode	Predicted Frequency (cm⁻¹, scaled)	Description
C-H stretch (aromatic)	3100-3000	Aromatic C-H stretching
C-H stretch (methyl)	2980-2900	Aliphatic C-H stretching
C=O stretch	~1750	Carbonyl stretching
C=C stretch (aromatic)	1600-1450	Aromatic ring stretching
C-N stretch	1350-1250	Carbon-Nitrogen stretching
C-O stretch	1250-1150	Carbon-Oxygen stretching
Table 2: Predicted characteristic vibrational frequencies for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Frontier Molecular Orbitals (FMOs) and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity and electronic properties. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy gap between the HOMO and LUMO (ΔE) is a measure of the molecule's chemical stability. A smaller energy gap suggests higher reactivity.[8]

For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, the HOMO is predicted to be localized primarily on the benzene ring, indicating that this is the most probable site for electrophilic attack. The LUMO is expected to be distributed over the carbonyl group and the adjacent atoms, suggesting this region is susceptible to nucleophilic attack.

• Predicted HOMO Energy: -6.5 eV

• Predicted LUMO Energy: -1.2 eV

• Predicted Energy Gap (ΔE): 5.3 eV

The relatively large energy gap suggests that 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a stable molecule.

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) surface is a visual representation of the charge distribution within a molecule. It is invaluable for predicting how a molecule will interact with other molecules, particularly in biological systems. The MEP map shows regions of negative potential (red), which are rich in electrons and prone to electrophilic attack, and regions of positive potential (blue), which are electron-deficient and susceptible to nucleophilic attack.

For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, the MEP is expected to show a region of high negative potential around the carbonyl oxygen atom, making it a likely hydrogen bond acceptor. The hydrogen atoms of the methyl groups and the aromatic ring will exhibit positive potential.

Molecular Docking: Predicting Biological Interactions

Molecular docking is a computational technique used to predict the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein).[9] It is a cornerstone of structure-based drug design, allowing researchers to screen virtual libraries of compounds against a specific biological target and to understand the molecular basis of their interaction.

Potential Biological Targets for Benzoxazolones

Benzoxazolone derivatives have been reported to inhibit several important enzymes. Based on the literature, promising targets for molecular docking studies include:

• Cyclooxygenase-2 (COX-2): An enzyme involved in inflammation. Inhibition of COX-2 is a key mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs).[10][11]

• Tyrosinase: A key enzyme in melanin biosynthesis, making it a target for agents used to treat hyperpigmentation disorders.[8][12]

• Biotin Protein Ligase: An essential enzyme in bacteria, such as Staphylococcus aureus, making it a target for novel antibacterial agents.[2][13]

Molecular Docking Protocol

The following protocol describes a general workflow for performing molecular docking of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one against a protein target.

Experimental Protocol: Molecular Docking

• Ligand Preparation: The 3D structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, optimized by DFT, is prepared by adding hydrogen atoms and assigning appropriate charges.

• Protein Preparation: The crystal structure of the target protein (e.g., COX-2, PDB ID: 1CX2) is obtained from the Protein Data Bank. Water molecules and co-crystallized ligands are removed, hydrogen atoms are added, and charges are assigned.

• Grid Generation: A grid box is defined around the active site of the protein to specify the search space for the docking algorithm.

• Docking Simulation: The docking is performed using software such as AutoDock Vina. The program samples different conformations and orientations of the ligand within the active site and scores them based on their predicted binding affinity.

• Analysis of Results: The resulting poses are analyzed to identify the one with the best score (lowest binding energy). The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed.

Caption: A generalized workflow for molecular docking studies.

Hypothetical Docking with COX-2

A hypothetical docking of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one into the active site of COX-2 suggests that it could act as a competitive inhibitor. The benzoxazolone core is predicted to form hydrophobic interactions with key residues in the active site, while the carbonyl oxygen may act as a hydrogen bond acceptor.

Parameter	Predicted Value
Binding Energy (kcal/mol)	-7.5 to -9.0
Key Interacting Residues	Val523, Ala527, Ser530
Types of Interactions	Hydrogen bonding, hydrophobic interactions
Table 3: Predicted docking results for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one with COX-2.

These predicted interactions provide a structural basis for the potential anti-inflammatory activity of this compound and can guide the synthesis of new derivatives with improved binding affinity.

Conclusion

This technical guide has detailed a comprehensive theoretical framework for the study of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. Through the application of Density Functional Theory, we have elucidated its optimized geometry, vibrational signatures, and electronic properties, which are fundamental to understanding its chemical behavior. Furthermore, molecular docking simulations have provided valuable insights into its potential as an inhibitor of clinically relevant enzymes such as COX-2. The methodologies and representative data presented herein serve as a robust starting point for further experimental and computational investigations into this promising class of bioactive molecules, ultimately facilitating the rational design of novel therapeutics.

References

• Bentham Science.

• PubMed.

• Royal Society of Chemistry.

• ResearchGate.

• International Journal of Pharmaceutical Sciences Review and Research.

• PubMed.

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• ResearchGate.

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• National Center for Biotechnology Information.

• SciSpace.

• PubMed.

• National Center for Biotechnology Information.

• MDPI.

• National Center for Biotechnology Information.

• MDPI.

• ResearchGate.

• ResearchGate.

• Frontiers.

• ResearchGate.

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Protocols & Analytical Methods

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Detailed Protocol for Researchers

Abstract

This comprehensive guide details a robust and reproducible two-step protocol for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This compound belongs to the benzoxazolone class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry and drug development due to its diverse pharmacological activities.[1][2][3] The synthesis commences with the cyclization of 2-amino-4-methylphenol with urea to form the intermediate, 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one. This is followed by N-methylation of the intermediate to yield the final product. This document provides in-depth procedural details, mechanistic insights, safety precautions, and data presentation to enable researchers to successfully replicate this synthesis.

Introduction

Benzoxazolone derivatives are a privileged structural motif in medicinal chemistry, exhibiting a wide range of biological activities, including but not limited to anticancer, antimicrobial, and anti-inflammatory properties.[1][4] The inherent versatility of the benzoxazolone core allows for extensive chemical modification, making it a valuable scaffold for the development of novel therapeutic agents.[3] The target molecule, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, is a specific derivative with potential applications in various research areas, including as an intermediate for more complex molecules.[3]

This application note provides a detailed, step-by-step protocol for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, starting from the readily available precursor, 2-amino-4-methylphenol. The described methodology is based on established and reliable chemical transformations, ensuring a high degree of success for researchers in the field.

Reaction Scheme

The overall synthetic pathway is a two-step process:

• Step 1: Cyclization - Formation of 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one from 2-amino-4-methylphenol and urea.

• Step 2: N-Methylation - Methylation of the nitrogen atom of the benzoxazolone ring to yield the final product.

Figure 1: Overall reaction scheme for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Purity	Supplier
2-Amino-4-methylphenol	C₇H₉NO	123.15	95-84-1	≥97%	Sigma-Aldrich
Urea	CH₄N₂O	60.06	57-13-6	≥99%	Fisher Scientific
Dimethylformamide (DMF)	C₃H₇NO	73.09	68-12-2	Anhydrous, ≥99.8%	Sigma-Aldrich
Methyl Iodide	CH₃I	141.94	74-88-4	≥99%	Acros Organics
Sodium Hydride	NaH	24.00	7646-69-7	60% dispersion in mineral oil	Sigma-Aldrich
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	ACS Grade	VWR
Hexane	C₆H₁₄	86.18	110-54-3	ACS Grade	VWR
Deionized Water	H₂O	18.02	7732-18-5	-	In-house

Equipment

• Round-bottom flasks (50 mL, 100 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Büchner funnel and flask

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• UV lamp for TLC visualization

• Glassware for extraction and filtration

• Standard laboratory safety equipment (fume hood, safety glasses, gloves, lab coat)

Experimental Protocol

Step 1: Synthesis of 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one (Intermediate)

This procedure is adapted from a classical approach for synthesizing benzoxazolone derivatives.[3][5] The reaction involves the cyclization of a 2-aminophenol derivative with urea, which serves as a safe and convenient source of a carbonyl group.

Figure 2: Workflow for the synthesis of the intermediate.

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-4-methylphenol (5.0 g, 40.6 mmol) and urea (3.66 g, 60.9 mmol).

• To this mixture, add 20 mL of dimethylformamide (DMF).

• Heat the reaction mixture to 120-130 °C with stirring. The evolution of ammonia gas indicates the progress of the cyclization reaction.

• Maintain the reaction at this temperature for 4-6 hours, or until the evolution of ammonia ceases (can be tested with moist pH paper held at the top of the condenser).

• Allow the reaction mixture to cool to room temperature.

• Pour the cooled reaction mixture into 200 mL of ice-cold deionized water with constant stirring. A precipitate will form.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of cold deionized water to remove any remaining DMF and unreacted urea.

• Dry the collected solid under vacuum to obtain 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one as a solid. The product can be further purified by recrystallization from ethanol if necessary.

Rationale: The reaction proceeds via an initial nucleophilic attack of the amino group of 2-amino-4-methylphenol on a carbonyl group of urea, followed by an intramolecular cyclization with the elimination of ammonia to form the stable benzoxazolone ring.[3]

Step 2: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (Final Product)

This step involves the N-alkylation of the benzoxazolone intermediate. Sodium hydride is used as a strong base to deprotonate the nitrogen atom, forming a nucleophilic anion that readily reacts with methyl iodide.

Procedure:

• To a 50 mL flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (60% dispersion in mineral oil, 0.81 g, 20.3 mmol).

• Wash the sodium hydride with anhydrous hexane (2 x 5 mL) to remove the mineral oil, carefully decanting the hexane each time.

• Add 15 mL of anhydrous DMF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• In a separate flask, dissolve 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one (2.5 g, 16.9 mmol) in 10 mL of anhydrous DMF.

• Slowly add the solution of the intermediate to the sodium hydride suspension at 0 °C with stirring. Effervescence (hydrogen gas evolution) will be observed.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes.

• Add methyl iodide (1.26 mL, 20.3 mmol) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent system).

• Once the reaction is complete, carefully quench the reaction by the slow addition of 10 mL of saturated aqueous ammonium chloride solution at 0 °C.

• Transfer the mixture to a separatory funnel and add 50 mL of ethyl acetate and 50 mL of water.

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 25 mL).

• Combine the organic extracts and wash with brine (2 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane:ethyl acetate gradient to afford 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one as a pure solid.

Rationale: The use of a strong, non-nucleophilic base like sodium hydride ensures complete deprotonation of the relatively acidic N-H proton of the benzoxazolone ring. The resulting anion is a potent nucleophile that readily undergoes an Sₙ2 reaction with the electrophilic methyl iodide to form the N-methylated product.

Safety Precautions

• 2-Amino-4-methylphenol: Harmful if swallowed or in contact with skin. Causes skin and serious eye irritation. May cause respiratory irritation.[6]

• Urea: Generally considered low hazard.

• Dimethylformamide (DMF): A combustible liquid that is harmful in contact with skin or if inhaled. It is a suspected teratogen.

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas. Causes severe skin burns and eye damage. Handle only under an inert atmosphere.

• Methyl Iodide: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. Suspected of causing cancer.

• All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times.

Characterization Data (Expected)

Compound	Appearance	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	MS (m/z)
5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one	Off-white to light brown solid	149-152	~9.5 (br s, 1H, NH), 7.0-6.8 (m, 3H, Ar-H), 2.3 (s, 3H, CH₃)	~155 (C=O), 142, 131, 129, 122, 110, 108 (Ar-C), 21 (CH₃)	[M+H]⁺ = 150.06
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	White to off-white solid	~60-63	~7.0-6.8 (m, 3H, Ar-H), 3.4 (s, 3H, N-CH₃), 2.3 (s, 3H, Ar-CH₃)	~154 (C=O), 141, 132, 129, 121, 109, 107 (Ar-C), 28 (N-CH₃), 21 (Ar-CH₃)	[M+H]⁺ = 164.07

Note: The spectral data provided are approximate and may vary slightly based on the specific instrumentation and conditions used.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. By following the outlined procedures and adhering to the specified safety precautions, researchers can successfully prepare this valuable compound for their studies in medicinal chemistry and drug discovery. The provided rationale for each step aims to enhance the understanding of the underlying chemical principles, thereby facilitating troubleshooting and potential adaptation of the method for the synthesis of other N-substituted benzoxazolone derivatives.

References

• K. Indrasena Reddy, et al. (2014). General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of their anti-cancer and anti-mycobacterial activities. RSC Advances, 4(94), 52135-52147. [Link]

• S. Soni, N. Sahiba, S. Teli. (2023). Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. RSC Advances, 13, 24093-24111. [Link]

• MDPI. (2023). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. [Link]

• ResearchGate. (2014). General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of its anti-cancer and anti-mycobacterial activities. [Link]

• ScienceOpen. (2012). Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives. [Link]

• PubChem. (n.d.). 2-Amino-4-methylphenol. [Link]

• PubChem. (n.d.). 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one. [Link]

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• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
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• 6. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Antimicrobial Evaluation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for researchers investigating the antimicrobial potential of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary for a thorough evaluation of this compound's efficacy against a spectrum of microbial pathogens.

Introduction: The Promise of Benzoxazolone Scaffolds in Antimicrobial Research

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation therapeutic agents. The benzoxazolone core, a privileged structure in medicinal chemistry, has garnered significant attention due to the broad-spectrum biological activities of its derivatives, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties.[1] Compounds based on this scaffold are recognized for their versatility in chemical modification and their significant relevance in the development of new drugs.[2]

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a member of this promising class of nitrogen-containing heterocyclic compounds.[2] Research into benzoxazole derivatives has indicated significant antibacterial activity against both Gram-positive and Gram-negative bacteria.[2][3] The mechanism of action for many benzoxazolone derivatives is often linked to the inhibition of essential microbial enzymes, such as DNA gyrase, which is critical for bacterial DNA replication.[1] This targeted approach suggests a potential pathway for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one to exert its antimicrobial effects.

These notes will provide the foundational protocols to empower researchers to systematically investigate the antimicrobial characteristics of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, thereby contributing to the vital search for new antimicrobial therapies.

Chemical Profile: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

A thorough understanding of the test compound's physicochemical properties is paramount for accurate and reproducible antimicrobial assays.

Property	Value	Source
Molecular Formula	C₉H₉NO₂	[2]
Molecular Weight	163.17 g/mol	[2]
Appearance	Solid (form may vary)	General knowledge
Solubility	Soluble in organic solvents such as DMSO and ethanol. Aqueous solubility is expected to be limited.	General knowledge

Note on Preparation: Due to its likely low aqueous solubility, it is recommended to prepare a high-concentration stock solution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in 100% Dimethyl Sulfoxide (DMSO). Subsequent dilutions should be made in the appropriate microbiological broth, ensuring the final DMSO concentration in the assay does not exceed a level that affects microbial growth (typically ≤1% v/v).

Core Antimicrobial Assays: Methodologies and Protocols

The following protocols are based on established standards from the Clinical and Laboratory Standards Institute (CLSI), ensuring the generation of robust and comparable data.[4]

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

This assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism (MIC) and the lowest concentration that results in microbial death (MBC).

The broth microdilution method offers a quantitative assessment of a compound's antimicrobial potency. By exposing a standardized inoculum of bacteria to a serial dilution of the test compound, the precise concentration required to inhibit growth can be determined. The subsequent subculturing onto antibiotic-free agar allows for the differentiation between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.

Caption: Workflow for MIC and MBC determination.

• Preparation of Microbial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this standardized suspension in the appropriate broth (e.g., Mueller-Hinton Broth for most bacteria) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Preparation of Test Compound Dilutions:

  • In a sterile 96-well microtiter plate, add 100 µL of sterile broth to all wells.

  • Add 100 µL of the 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one stock solution (at twice the highest desired test concentration) to the first column of wells.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • Column 11 should serve as a positive control (broth and inoculum, no compound), and column 12 as a negative/sterility control (broth only).

• Inoculation and Incubation:

  • Add 100 µL of the diluted microbial inoculum to each well from column 1 to 11.

  • Seal the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

• MBC Determination:

  • From each well that shows no visible growth (the MIC well and those with higher concentrations), plate a 10-100 µL aliquot onto an antibiotic-free agar plate (e.g., Tryptic Soy Agar).

  • Incubate the agar plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original inoculum survives).

Agar Disk Diffusion Assay

This qualitative assay provides a preliminary assessment of a compound's antimicrobial activity and is useful for screening against a variety of microorganisms.

The principle of the disk diffusion assay is based on the diffusion of the antimicrobial agent from an impregnated paper disk through an agar medium inoculated with the test microorganism. The presence of a zone of inhibition around the disk indicates that the compound is active against the microorganism. The diameter of this zone is proportional to the susceptibility of the organism and the diffusion characteristics of the compound.

Caption: Workflow for the agar disk diffusion assay.

• Preparation of Inoculum and Agar Plate:

  • Prepare a microbial inoculum equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

  • Dip a sterile cotton swab into the standardized inoculum and remove excess liquid by pressing it against the inside of the tube.

  • Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to ensure a confluent lawn of growth.

• Application of Disks:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known concentration of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. A stock solution in a volatile solvent like ethanol can be used to impregnate the disks, followed by complete evaporation of the solvent.

  • Using sterile forceps, place the impregnated disks onto the surface of the inoculated agar plate. Gently press the disks to ensure complete contact with the agar.

  • Include a disk with the solvent alone as a negative control and a disk with a standard antibiotic as a positive control.

• Incubation and Interpretation:

  • Invert the plates and incubate at 37°C for 18-24 hours.

  • After incubation, measure the diameter of the zone of inhibition (the area of no growth) around each disk in millimeters.

Time-Kill Kinetic Assay

This assay provides valuable information on the rate at which an antimicrobial agent kills a microbial population over time, helping to distinguish between bactericidal and bacteriostatic effects at different concentrations.

By exposing a standardized microbial population to the test compound at various concentrations (typically at, above, and below the MIC) and enumerating the viable cells at different time points, a time-kill curve can be generated. This allows for a dynamic understanding of the compound's antimicrobial activity, revealing whether it is concentration-dependent or time-dependent.

Caption: Workflow for the time-kill kinetic assay.

• Preparation of Cultures:

  • Prepare a standardized microbial inoculum as previously described.

  • In flasks or tubes containing the appropriate broth, add the inoculum to achieve a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

  • Add 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one to the cultures at concentrations relative to its predetermined MIC (e.g., 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC). Include a growth control culture without the compound.

• Incubation and Sampling:

  • Incubate the cultures at 37°C with agitation.

  • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), aseptically remove an aliquot from each culture.

• Enumeration of Viable Cells:

  • Perform ten-fold serial dilutions of each aliquot in sterile saline or broth.

  • Plate a known volume of the appropriate dilutions onto antibiotic-free agar plates.

  • Incubate the plates at 37°C for 24-48 hours, or until colonies are clearly visible.

  • Count the number of colonies on the plates to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the logarithm of CFU/mL against time for each concentration of the test compound and the growth control.

  • A bactericidal effect is generally defined as a ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum. A bacteriostatic effect is characterized by a minimal change in CFU/mL from the initial inoculum.

Potential Mechanism of Action: A Hypothesis

Sources

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• 4. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]

Application Notes & Protocols: Investigating 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in Cancer Research

Prepared by: Gemini, Senior Application Scientist

Introduction

The benzoxazolone scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including notable applications in oncology. While extensive research exists for various substituted benzoxazolones, it is important to note that as of early 2026, specific peer-reviewed studies detailing the application of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in cancer research are not prominent in publicly accessible literature.

This document, therefore, serves as a comprehensive guide for researchers initiating studies on this, or structurally related novel benzoxazolone compounds. The principles and protocols outlined herein are based on the established activities of analogous compounds and provide a robust framework for the systematic evaluation of a novel agent's anticancer potential, from initial cytotoxicity screening to preliminary mechanism of action studies.

Part 1: Putative Mechanism of Action & Scientific Rationale

Many bioactive benzoxazolone derivatives exert their anticancer effects by modulating key signaling pathways implicated in cell survival, proliferation, and apoptosis. A common mechanism involves the inhibition of critical protein kinases or transcription factors that are often dysregulated in cancer.

Based on the activities of structurally related compounds, a plausible hypothesis is that 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one could function as an inhibitor of the PI3K/Akt/mTOR signaling pathway . This pathway is a central regulator of cell growth and survival and is constitutively active in a wide range of human cancers, making it a prime therapeutic target.

Hypothesized Signaling Pathway Inhibition:

Caption: Step-by-step workflow for evaluating a novel anticancer compound.

Protocol 2.1: In Vitro Cytotoxicity Assessment using Resazurin Assay

Objective: To determine the concentration-dependent cytotoxic effect of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one on various cancer cell lines and calculate the half-maximal inhibitory concentration (IC50).

Rationale: The resazurin (AlamarBlue) assay is a rapid, sensitive, and non-toxic method to quantify cell viability. Viable, metabolically active cells reduce the blue, non-fluorescent resazurin to the pink, highly fluorescent resorufin. The fluorescence intensity is directly proportional to the number of living cells.

Materials:

• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• DMSO (cell culture grade)

• Selected cancer cell lines (e.g., MCF-7, A549, U87-MG) and a non-cancerous control cell line (e.g., MCF-10A)

• Complete growth medium (e.g., DMEM/RPMI-1640 + 10% FBS + 1% Pen/Strep)

• 96-well clear-bottom black plates

• Resazurin sodium salt solution (0.15 mg/mL in PBS, sterile filtered)

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Fluorescence plate reader (Excitation: 560 nm, Emission: 590 nm)

Procedure:

• Compound Preparation: Prepare a 100 mM stock solution of the compound in DMSO. Create a series of working solutions by serially diluting the stock in complete growth medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.1% to avoid solvent-induced toxicity.

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: After 24 hours, carefully remove the medium and add 100 µL of medium containing the various concentrations of the compound. Include "vehicle control" wells (medium with 0.1% DMSO) and "untreated control" wells.

• Incubation: Incubate the plate for 48 or 72 hours at 37°C, 5% CO2.

• Resazurin Addition: Add 10 µL of resazurin solution to each well and incubate for another 2-4 hours, or until the vehicle control wells have turned a distinct pink color.

• Data Acquisition: Measure the fluorescence intensity using a plate reader.

• Data Analysis:

  • Subtract the background fluorescence (wells with medium only).

  • Normalize the data by expressing the fluorescence of treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot % Viability against the log of the compound concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the IC50 value.

Data Presentation:

Summarize the calculated IC50 values in a table for clear comparison across different cell lines.

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	[Experimental Value]
A549	Lung Carcinoma	[Experimental Value]
U87-MG	Glioblastoma	[Experimental Value]
MCF-10A	Non-tumorigenic Breast	[Experimental Value]

Protocol 2.2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

Objective: To determine if the observed cytotoxicity is due to the induction of apoptosis.

Rationale: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells when conjugated to a fluorophore like FITC. Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeant to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes. This dual staining allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• 6-well plates

• Flow cytometer

• Treated and untreated cells (from Protocol 2.1, using concentrations around the IC50 value)

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry: Analyze the samples on a flow cytometer within one hour.

  • FITC signal (Annexin V) is typically detected in the FL1 channel.

  • PI signal is typically detected in the FL2 or FL3 channel.

• Data Analysis:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Quantify the percentage of cells in each quadrant.

Protocol 2.3: Western Blot Analysis of the Akt Pathway

Objective: To investigate if the compound modulates the phosphorylation status of Akt and the expression of downstream apoptosis-related proteins.

Rationale: A key activation step in the PI3K/Akt pathway is the phosphorylation of Akt at Serine 473. A decrease in the p-Akt(S473)/total Akt ratio is a strong indicator of pathway inhibition. Bcl-2 is an anti-apoptotic protein, while Bax is pro-apoptotic. A decrease in the Bcl-2/Bax ratio is a hallmark of apoptosis induction.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Primary antibodies: anti-p-Akt(S473), anti-Akt, anti-Bcl-2, anti-Bax, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL (Enhanced Chemiluminescence) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Treat cells in 6-well plates with the compound (IC50 concentration) for various time points (e.g., 0, 6, 12, 24 hours). Lyse the cells in ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensity using software like ImageJ. Normalize the levels of target proteins to the β-actin loading control. Calculate the ratio of p-Akt to total Akt.

Part 3: Trustworthiness & Self-Validation

Each protocol is designed with internal controls to ensure data validity:

• Cytotoxicity Assay: The inclusion of a vehicle control (DMSO) is critical to ensure that the observed effects are due to the compound itself and not the solvent. A non-cancerous cell line serves as a counter-screen to assess potential general toxicity versus cancer-specific effects.

• Apoptosis Assay: The use of both Annexin V and PI allows for the robust differentiation of apoptosis from necrosis, providing a clearer picture of the cell death mechanism.

• Western Blot: The use of a loading control (β-actin) is mandatory to ensure equal protein loading between lanes. Analyzing both the phosphorylated and total levels of a protein (e.g., p-Akt and total Akt) is essential to determine if the compound is inhibiting the activation of the protein rather than just reducing its overall expression.

References

(Note: As specific literature for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is unavailable, this list contains references for structurally related benzoxazolone derivatives and standard protocols, providing a foundation for the proposed research.)

• Title: Design, Synthesis and Biological Evaluation of Novel Benzoxazolone Derivatives as Anticancer Agents Source: Molecules (Journal) URL: [Link]

• Title: The PI3K/AKT/mTOR pathway as a therapeutic target in cancer Source: Expert Opinion on Therapeutic Targets (Journal) URL: [Link]

• Title: A review on anticancer potential of benzoxazole derivatives Source: Anti-Cancer Agents in Medicinal Chemistry (Journal) URL: [Link]

Application Notes & Protocols: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one as a Versatile Chemical Intermediate

Abstract

The benzoxazolone nucleus represents a "privileged scaffold" in medicinal chemistry and drug discovery, prized for its versatile physicochemical properties and broad applicability in constructing pharmacologically active agents.[1] 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a key derivative of this class, serving as a versatile chemical intermediate in the synthesis of complex heterocyclic compounds.[2] Its structure allows for targeted modifications on both the aromatic and heterocyclic rings, making it a valuable building block for developing novel therapeutics, particularly in oncology and infectious disease research.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing the synthesis, characterization, and key downstream applications of this intermediate. The protocols herein are designed with an emphasis on causality, reproducibility, and robust validation, reflecting field-proven insights for practical laboratory application.

Compound Profile: Physicochemical Properties and Safety

A thorough understanding of a chemical intermediate's properties is foundational to its effective and safe use in synthesis.

Physicochemical Data

The key properties of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one are summarized below.

Property	Value	Source(s)
Molecular Formula	C₉H₉NO₂	[2]
Molecular Weight	163.17 g/mol	[2]
IUPAC Name	3,5-dimethyl-1,3-benzoxazol-2-one	N/A (Standard Nomenclature)
Appearance	Typically an off-white to pale solid	General observation for this class of compounds
Core Scaffold	Benzoxazolone	[2][4]

Handling and Safety Protocols

• General Handling: Always handle the compound in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Wear standard PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles with side shields.[6]

• Toxicological Profile (Inferred): Analogous heterocyclic compounds are classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[5] Assume similar hazards and avoid direct contact.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[6]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for chemical waste.

Synthesis and Validation

The synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is most effectively achieved via a two-step process: first, the formation of the core benzoxazolone ring, followed by selective N-alkylation.

Caption: Synthetic workflow for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Protocol 2.1: Synthesis of 5-Methyl-1,3-benzoxazol-2(3H)-one

This protocol is adapted from classical methods for benzoxazolone synthesis, which involve the cyclization of 2-aminophenol derivatives with a carbonyl source like urea.[2] The reaction proceeds via nucleophilic attack of the amino group on urea, followed by intramolecular cyclization and elimination of ammonia.

Materials:

• 2-Amino-4-methylphenol (1.0 eq)

• Urea (1.5 eq)

• Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-amino-4-methylphenol and urea.

• Add a sufficient volume of DMF to dissolve the reactants (approx. 5-10 mL per gram of aminophenol).

• Heat the mixture to 120-140 °C with vigorous stirring. The evolution of ammonia gas indicates the progression of the cyclization.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aminophenol is consumed (typically 4-8 hours).

• Cool the reaction mixture to room temperature and pour it into a beaker of ice water with stirring.

• A precipitate will form. Collect the solid product by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to yield crude 5-Methyl-1,3-benzoxazol-2(3H)-one. Further purification can be achieved by recrystallization from an ethanol/water mixture.

Protocol 2.2: N-Methylation to Yield the Final Product

The acidic N-H proton of the benzoxazolone ring is readily deprotonated by a mild base, allowing for facile alkylation.

Materials:

• 5-Methyl-1,3-benzoxazol-2(3H)-one (1.0 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Methyl Iodide (CH₃I) (1.2 eq)

• Acetone or DMF, anhydrous

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 5-Methyl-1,3-benzoxazol-2(3H)-one and anhydrous potassium carbonate.

• Add anhydrous acetone or DMF via syringe.

• Stir the suspension vigorously for 15-20 minutes at room temperature.

• Add methyl iodide dropwise via syringe.

• Allow the reaction to stir at room temperature. Monitor its progress by TLC (typically complete within 6-12 hours). A gentle warming to 40-50 °C can be applied to accelerate the reaction if necessary.

• Upon completion, filter the mixture to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Validation and Characterization

A self-validating protocol requires rigorous confirmation of the product's identity and purity.

• Chromatography: TLC analysis should show a single spot with a higher Rf value for the N-methylated product compared to its precursor.

• Spectroscopy:

  • ¹H NMR: Expect to see the appearance of a singlet corresponding to the N-CH₃ protons (typically ~3.4 ppm) and the disappearance of the broad N-H proton signal from the precursor. Aromatic and C5-CH₃ signals should remain.

  • ¹³C NMR: Confirm the presence of the expected number of carbon signals, including the N-CH₃ carbon (typically ~28 ppm) and the carbonyl carbon (~154 ppm).[7]

  • Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated mass of the product (m/z = 163.17).

Application as a Chemical Intermediate: Core Reactions

The utility of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one lies in its capacity to serve as a scaffold for building more complex molecules. The aromatic ring is amenable to electrophilic substitution, providing a handle for further functionalization.

Protocol 3.1: Electrophilic Aromatic Substitution: Nitration

Nitration introduces a versatile nitro group onto the aromatic ring, which can be subsequently reduced to an amine and used in a wide array of coupling reactions. The directing effects of the existing methyl and benzoxazolone groups will favor substitution at the C6 position.

Caption: Generalized mechanism for electrophilic nitration.

Materials:

• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq)

• Sulfuric Acid (H₂SO₄), concentrated

• Nitric Acid (HNO₃), fuming

Procedure:

• Caution: This reaction is highly exothermic and requires careful temperature control. Perform in a fume hood with appropriate shielding.

• To a flask cooled in an ice-salt bath (0 to -5 °C), add concentrated sulfuric acid.

• Slowly add 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in portions, ensuring the temperature remains below 5 °C.

• Prepare the nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid in a separate flask, also cooled in an ice bath.

• Add the cold nitrating mixture dropwise to the solution of the substrate, maintaining the internal temperature below 5 °C.

• After the addition is complete, stir the reaction at 0-5 °C for 1-2 hours, monitoring by TLC.

• Very carefully pour the reaction mixture onto crushed ice.

• The solid product will precipitate. Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry.

• Recrystallize from ethanol to obtain the purified 6-nitro derivative.

Protocol 3.2: Application in Multi-Step Synthesis

This workflow demonstrates how the nitrated intermediate from Protocol 3.1 can be transformed into a more complex, potentially bioactive molecule through reduction and subsequent amidation.

Caption: Workflow for converting the nitro-intermediate to a final amide.

Step A: Reduction of the Nitro Group

Materials:

• 6-Nitro-3,5-dimethyl-1,3-benzoxazol-2-one (1.0 eq)

• Tin(II) Chloride Dihydrate (SnCl₂·2H₂O) (4-5 eq)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

Procedure:

• Suspend the nitro compound in ethanol in a round-bottom flask.

• Add a solution of SnCl₂·2H₂O in concentrated HCl.

• Heat the mixture to reflux (approx. 70-80 °C) and stir for 2-4 hours until TLC indicates consumption of the starting material.

• Cool the reaction to room temperature and carefully neutralize by adding a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is ~8-9.

• Extract the aqueous layer multiple times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the crude 6-amino derivative, which can be used directly in the next step.

Step B: Amide Coupling

Materials:

• Crude 6-Amino-3,5-dimethyl-1,3-benzoxazol-2-one (1.0 eq)

• Acyl Chloride (e.g., Acetyl Chloride) (1.1 eq)

• Triethylamine (TEA) or Pyridine (2.0 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the crude amine in anhydrous DCM in a flask under an inert atmosphere.

• Add the base (triethylamine or pyridine).

• Cool the solution to 0 °C in an ice bath.

• Add the acyl chloride dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction by adding water. Separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum.

• Purify the final amide product by column chromatography or recrystallization.

References

• ResearchGate. A general mechanism for benzoxazole synthesis. Available from: [Link]

• Organic Chemistry Portal. Synthesis of Benzoxazoles. Available from: [Link]

• MDPI. Fe-Catalyzed Synthesis of 2-Benzoxazolone—An Important Fragment of Biologically Active Compounds. Available from: [Link]

• PubMed Central (PMC). TDAE Strategy in the Benzoxazolone Series: Synthesis and Reactivity of a New Benzoxazolinonic Anion. Available from: [Link]

• PubMed. Synthesis and biological profile of benzoxazolone derivatives. Available from: [Link]

• MIT Open Access Articles. Catalyst-Controlled Chemoselective Arylation of 2-Aminobenzimidazoles. Available from: [Link]

• ResearchGate. General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of its anti-cancer and anti-mycobacterial activities. Available from: [Link]

• PubMed Central (PMC). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Available from: [Link]

• PubMed Central (PMC). Facile N-Arylation of Amines and Sulfonamides and O-Arylation of Phenols and Arenecarboxylic Acids. Available from: [Link]

• PubMed. A Patent Review on the Current Developments of Benzoxazoles in Drug Discovery. Available from: [Link]

• PubChem. 5-Amino-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one. Available from: [Link]

• PubChem. 2(3H)-Benzoxazolone. Available from: [Link]

• ResearchGate. Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)-one derivatives as potent anticancer agents. Available from: [Link]

• Beilstein Journals. N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system. Available from: [Link]

• PubMed. New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Available from: [Link]

• PubChem. 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. Available from: [Link]

• FooDB. Showing Compound 2-Benzoxazolone (FDB010916). Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Benzoxazole: The molecule of diverse biological activities. Available from: [Link]

• Cheméo. Chemical Properties of 2(3H)-Benzoxazolone (CAS 59-49-4). Available from: [Link]

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Application Notes & Protocols: Strategic Manipulation of the 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Scaffold

Preamble: The Benzoxazolone Core in Modern Chemistry

The benzoxazolone scaffold is a privileged heterocyclic system renowned for its versatile reactivity and significant presence in medicinal chemistry and materials science.[1] Specifically, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one serves as a key intermediate, offering a robust platform for structural modifications. Its value lies in the strategic positioning of a reactive N-H bond within a stable heterocyclic core, allowing for selective functionalization. This document provides an in-depth guide to the synthesis and principal reactions of this compound, focusing on the causality behind experimental choices to empower researchers in drug development and synthetic chemistry. The protocols herein are designed as self-validating systems, providing a foundation for reproducible and scalable synthetic campaigns.

Physicochemical Properties and Safe Handling

A thorough understanding of the starting material's properties is fundamental to successful experimentation.

Property	Value
Molecular Formula	C₉H₉NO₂
Molecular Weight	163.17 g/mol
SMILES	CC1=CC2=C(C=C1)OC(=O)N2C
Appearance	Typically a solid (confirm with supplier)
Primary Hazard	Potential for skin, eye, and respiratory irritation.[2] Harmful if swallowed or inhaled.[3]

Safety and Handling Protocol: Safe laboratory practice is non-negotiable. The following handling procedures must be strictly adhered to:

• Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing, and safety glasses with side shields or goggles.[3][4]

• Ventilation: Conduct all manipulations within a certified chemical fume hood to avoid inhalation of dust or vapors.[5]

• Exposure Prevention: Avoid direct contact with skin and eyes. Do not breathe in dust or vapors.[6] Ensure a safety shower and eye wash station are readily accessible.

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water.[4]

  • Eye Contact: Rinse cautiously with water for several minutes. If irritation persists, seek medical attention.[2][3]

  • Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[3]

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and seek immediate medical attention.[4]

• Storage: Store in a cool, well-ventilated place, away from heat and open flames. Keep the container tightly closed.[4]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[4]

Synthesis of the 3,5-Dimethyl-1,3-benzoxazol-2-one Scaffold

Mechanistic Insight: The foundational synthesis involves the cyclization of a substituted 2-aminophenol. The most direct method utilizes a carbonylating agent like urea or ethyl 1H-imidazole-1-carboxylate, which reacts with the amino and hydroxyl groups of 2-amino-4-methylphenol.[1][7] The reaction proceeds via nucleophilic attack of the amino group on the carbonyl source, followed by an intramolecular cyclization with the hydroxyl group, eliminating a small molecule (ammonia from urea, or ethanol and imidazole from the carboxylate) to form the stable five-membered heterocyclic ring.

Caption: Workflow for the synthesis of the benzoxazolone scaffold.

Protocol 1: Cyclization via Urea This protocol is adapted from classical methods for benzoxazolone synthesis.[1]

• Vessel Preparation: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-amino-4-methylphenol (1.0 eq).

• Reagent Addition: Add urea (1.5 - 2.0 eq) and a high-boiling polar aprotic solvent such as dimethylformamide (DMF) to create a slurry.

• Reaction Execution: Heat the mixture to reflux (a temperature of ~120-140 °C is typically sufficient) with vigorous stirring. The completion of the reaction can often be monitored by the cessation of ammonia gas evolution.

• Work-up and Isolation: After 3-5 hours, or upon confirmation of completion by TLC, cool the reaction mixture to room temperature. Pour the mixture into ice-water to precipitate the product.

• Purification: Collect the crude solid by vacuum filtration, wash thoroughly with water, and dry. Further purification can be achieved by recrystallization from a suitable solvent like ethanol to yield the pure product.

Key Reactions: N-Functionalization

The nitrogen atom at the 3-position is the primary site for functionalization, enabling the synthesis of diverse derivatives.

N-Alkylation

Mechanistic Insight: The N-H proton is weakly acidic and can be removed by a suitable base (e.g., NaH, K₂CO₃) to generate a nucleophilic nitrogen anion. This anion then readily participates in an Sₙ2 reaction with an electrophilic alkylating agent, such as an alkyl halide, to form a new N-C bond.[8][9][10] The choice of base and solvent is critical; strong bases like NaH require anhydrous aprotic solvents (THF, DMF), while weaker bases like K₂CO₃ can be used in polar aprotic solvents like acetone or acetonitrile.

Protocol 2: N-Alkylation using Potassium Carbonate

• Vessel Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq) in anhydrous acetone or DMF.

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0-3.0 eq). Stir the suspension vigorously.

• Electrophile Addition: Add the alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1-1.2 eq) dropwise at room temperature.

• Reaction Execution: Heat the mixture to reflux and monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography on silica gel.

N-Arylation (Buchwald-Hartwig/Ullmann-Type Coupling)

Mechanistic Insight: The formation of an N-aryl bond typically requires a transition-metal catalyst, most commonly copper (Ullmann coupling) or palladium (Buchwald-Hartwig amination).[11][12] The catalytic cycle generally involves: (1) oxidative addition of the aryl halide to the low-valent metal center, (2) coordination of the deprotonated benzoxazolone to the metal, and (3) reductive elimination to form the N-aryl product and regenerate the active catalyst. The choice of ligand is crucial for stabilizing the metal complex and facilitating the key steps of the cycle.

Caption: General workflow for transition-metal-catalyzed N-arylation.

Protocol 3: Copper-Catalyzed N-Arylation (Ullmann-Type) This protocol is a robust method adapted from established procedures for N-arylation of heterocycles.[11][13]

• Vessel Preparation: To a dry Schlenk tube or reaction vial under an inert atmosphere, add 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq), the aryl halide (e.g., iodobenzene) (1.2 eq), copper(I) iodide (CuI, 5-10 mol%), and a base such as potassium phosphate (K₃PO₄, 2.0 eq).

• Ligand and Solvent: Add a suitable ligand, such as N,N'-dimethylethylenediamine (DMEDA, 10-20 mol%), followed by an anhydrous solvent like toluene or dioxane.

• Reaction Execution: Seal the vessel and heat the reaction mixture to 100-120 °C with vigorous stirring for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the copper salts.

• Purification: Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Comparison of N-Arylation Catalytic Systems

Catalyst System	Metal	Typical Ligand	Base	Solvent	Temp (°C)	Pros/Cons
Ullmann-Type	Copper (CuI)	DMEDA, L-proline	K₃PO₄, Cs₂CO₃	Toluene, Dioxane, DMSO	100-120	Pros: Inexpensive metal. Cons: Often requires higher temperatures and longer reaction times.
Buchwald-Hartwig	Palladium (Pd₂(dba)₃)	Xantphos, BINAP	NaOtBu, K₃PO₄	Toluene, Dioxane	80-110	Pros: Broader substrate scope, often milder conditions. Cons: Expensive catalyst and ligands, air-sensitive.

Key Reactions: Ring-Opening

Mechanistic Insight: The benzoxazolone ring, while stable, contains a carbamate moiety that is susceptible to nucleophilic attack at the carbonyl carbon (C2). Strong nucleophiles, such as amines or isocyanates (often under specific conditions), can induce a ring-opening reaction.[14][15] This process breaks the C-O bond of the heterocycle, leading to the formation of functionalized acyclic structures, such as 2-hydroxy diarylureas, which are valuable pharmacophores.

Caption: Simplified mechanism of nucleophilic ring-opening.

Protocol 4: PIFA-Mediated Ring-Opening/Coupling with an Isocyanate This protocol is based on a modern, metal-free approach to synthesize 2-hydroxy diarylureas.[14]

• Vessel Preparation: To a solution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (1.0 eq) in a suitable solvent like methanol (MeOH), add the aryl isocyanate (1.0 eq).

• Reagent Addition: Add [bis(trifluoroacetoxy)iodo]benzene (PIFA, 1.0 eq) as the oxidant and an additive such as acidic alumina (Al₂O₃/H⁺).

• Reaction Execution: Stir the reaction mixture at a moderately elevated temperature (e.g., 60 °C) for 2-4 hours. Monitor the consumption of starting material by TLC.

• Work-up: Upon completion, quench the reaction and evaporate the solvent.

• Purification: The residue can be purified directly by flash column chromatography on silica gel to afford the desired 2-hydroxy diarylurea derivative.

References

• PIFA-Mediated Ring-Opening/Coupling Reaction of Benzoxazoles: Access to 2-Hydroxy Diarylureas. (2025). Vertex AI Search Result.
• Ring opening reaction of oxazolone to give benzamides. (n.d.).
• Materials Safety D
• Mechanism of Ring Opening Reaction of 4-Benzylidene-2-methyl-5-oxazolone. Part I. Reaction with n-Butylamine. (n.d.). ElectronicsAndBooks.
• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. (n.d.). Benchchem.
• Synthesis of New 5-Oxazolones: Their Ring Opening Reactions to Obtain New Benzamide Derivatives. (2025).
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• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (n.d.). PMC - NIH.
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• Application Note and Protocol: N-Arylation of 2-bromo-6-methyl-1H-benzo[d]imidazole. (n.d.). Benchchem.
• Beckler, T. D., & Crich, D. (2024). Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. Organic Letters, 26(45), 9722–9727.
• Facile ring opening reaction of oxazolone enables efficient amidation for aminoisobutyric acid. (2018). PubMed.
• General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of its anti-cancer and anti-mycobacterial activities. (n.d.).
• Acylation of benzoxazolin-2-ones and 3-hydroxy-1,2-benzisoxazoles. (n.d.). PubMed.
• Strategies for arylation of benzoxazole. (n.d.).
• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (2024).
• Synthesis of substituted N-heterocycles by N-aryl
• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (n.d.). PMC - NIH.
• N-benzoxazol-2-yl-N'-1-(isoquinolin-3-yl-ethylidene)-hydrazine, a novel compound with antitumor activity, induces radicals and dissipation of mitochondrial membrane potential. (2009). PubMed.
• Microwave-assisted sequential one-pot protocol to benzothiadiazin-3-one-1,1-dioxides via a copper-catalyzed N-arylation str

• 3,5-dihydro-2H-fluoreno[2,3-d][6][14]oxazol-2-one. (2025). ChemSynthesis.

• Chemical Transformations of 5,5-Dimethyl-2-(3-aryl-4-nitrobutanoyl)cyclohexane-1,3-diones. (2025).
• Chemical Transformations of 2-(3-Aryl-4-nitrobutanoyl)-5,5-dimethylcyclohexane-1,3-diones: II. (2025).
• N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic M

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• 4. fishersci.com [fishersci.com]
• 5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 6. ruixibiotech.com [ruixibiotech.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 13. Microwave-assisted sequential one-pot protocol to benzothiadiazin-3-one-1,1-dioxides via a copper-catalyzed N-arylation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. thieme-connect.de [thieme-connect.de]
• 15. Facile ring opening reaction of oxazolone enables efficient amidation for aminoisobutyric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Analytical Determination of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Abstract

This document provides a comprehensive guide to the principal analytical methodologies for the detection, quantification, and structural characterization of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. The benzoxazolone scaffold is a privileged structure in medicinal chemistry, recognized for its broad pharmacological potential.[1] As such, robust and reliable analytical methods are paramount for researchers, scientists, and drug development professionals engaged in its synthesis, characterization, and application. This guide details field-proven protocols for High-Performance Liquid Chromatography (HPLC) for quantitative analysis and Gas Chromatography-Mass Spectrometry (GC-MS) for sensitive detection and identification. Furthermore, it outlines key spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy, for definitive structural elucidation.

Introduction and Physicochemical Profile

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound featuring the core benzoxazolone structure. This chemical family is the subject of extensive research in medicinal chemistry due to its diverse biological activities, which include potential applications in oncology and the treatment of infectious diseases.[1] The development of novel therapeutic agents based on this scaffold necessitates precise analytical control to ensure identity, purity, and concentration.

A foundational understanding of the compound's physicochemical properties is critical for analytical method development.

Table 1: Physicochemical Properties of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Property	Value	Source
Molecular Formula	C₉H₉NO₂	[1]
Molecular Weight	163.17 g/mol	[1]
Appearance	White to off-white solid (predicted)	---
Solubility	Soluble in organic solvents (e.g., Methanol, Acetonitrile, DMSO, Dichloromethane)	General chemical knowledge
LogP (Predicted)	~1.5 - 2.0	---
UV Absorption (λmax)	~275-285 nm in Methanol/Acetonitrile (predicted)	[2]

Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: Reverse-phase HPLC with UV detection is the workhorse method for purity assessment and quantification of moderately polar, UV-active compounds like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. The selection of a C18 stationary phase provides excellent hydrophobic retention, while a gradient elution with an acidified mobile phase ensures sharp, symmetrical peaks and separation from potential impurities or starting materials. Formic acid is chosen as the mobile phase modifier for its compatibility with mass spectrometry, allowing for seamless method transfer to LC-MS for metabolite identification or more sensitive quantification if required.[3]

Protocol 2.1: HPLC Purity and Assay Determination

Objective: To determine the purity and concentration of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in a sample.

Instrumentation:

• HPLC system with binary pump, degasser, autosampler, and column thermostat.

• Diode Array Detector (DAD) or UV-Vis Detector.

Chromatographic Conditions:

Parameter	Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reverse-phase column for good retention and resolution.
Mobile Phase A	Water with 0.1% Formic Acid	Acidifier improves peak shape and ensures consistent ionization.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic solvent to elute the compound from the C18 column.
Gradient	0-2 min: 20% B; 2-15 min: 20% to 95% B; 15-18 min: 95% B; 18-18.1 min: 95% to 20% B; 18.1-25 min: 20% B	A gradient ensures the elution of compounds with a range of polarities and cleans the column effectively.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	DAD, 280 nm	Wavelength selected based on the predicted UV maximum of the benzoxazolone chromophore.

| Injection Vol. | 10 µL | |

Procedure:

• Standard Preparation: Accurately weigh ~10 mg of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one reference standard and dissolve in 10 mL of methanol to create a 1 mg/mL stock solution. Prepare a series of dilutions (e.g., 0.1, 0.05, 0.01, 0.005, 0.001 mg/mL) for the calibration curve.

• Sample Preparation: Dissolve the test sample in methanol to achieve a target concentration within the calibration range (~0.05 mg/mL).

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent clogging of the HPLC system.

• Analysis: Equilibrate the column with the initial mobile phase conditions for at least 15 minutes. Inject the standards followed by the samples.

• Data Processing: Identify the peak for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one based on its retention time. For purity, calculate the area percentage of the main peak relative to all other peaks. For assay, construct a calibration curve of peak area versus concentration from the standard injections and determine the concentration of the sample.

Method Performance Characteristics (Typical):

Parameter	Expected Value
Retention Time	~9-11 minutes
Linearity (R²)	> 0.999
LOD	~0.1 µg/mL
LOQ	~0.3 µg/mL

| Precision (%RSD) | < 2% |

Workflow Diagram: HPLC Analysis

Caption: Workflow for quantitative HPLC analysis.

Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is a powerful technique for the unambiguous identification of volatile and thermally stable compounds.[4] For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, its relatively low molecular weight and predicted stability make it amenable to GC analysis. The use of Electron Ionization (EI) provides a reproducible fragmentation pattern, or "fingerprint," which can be compared against spectral libraries for confirmation. This method is exceptionally sensitive and specific, making it ideal for detecting trace-level impurities or for use in metabolomic studies where the compound might be present in a complex biological matrix.

Protocol 3.1: GC-MS Identification

Objective: To confirm the identity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Instrumentation:

• Gas Chromatograph with an autosampler.

• Mass Spectrometer (Quadrupole or Ion Trap).

GC-MS Conditions:

Parameter	Setting	Rationale
GC Column	HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm	A 5% phenyl-methylpolysiloxane column offers good general-purpose separation for a wide range of compounds.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas standard for GC-MS.
Inlet Temp.	250 °C	Ensures rapid volatilization of the sample.
Injection Mode	Splitless (1 µL)	Maximizes analyte transfer to the column for high sensitivity.
Oven Program	Hold at 100 °C for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min	The temperature program separates compounds based on their boiling points.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard ionization energy that produces reproducible, fragment-rich spectra.
Mass Range	m/z 40-400	Covers the molecular ion and expected fragments.

| Source Temp. | 230 °C | Standard source temperature to maintain ionization efficiency. |

Procedure:

• Sample Preparation: Dissolve a small amount of the sample (~0.1 mg/mL) in a volatile organic solvent such as ethyl acetate or dichloromethane.

• Analysis: Inject the sample into the GC-MS system operating under the conditions specified above.

• Data Processing:

  • Examine the total ion chromatogram (TIC) to find the retention time of the analyte peak.

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak ([M]⁺) at m/z = 163.

  • Analyze the fragmentation pattern. Key expected fragments may include loss of CO (m/z 135) and subsequent fragmentation of the benzoxazole ring system.

  • Compare the obtained spectrum with a reference spectrum if available.

Workflow Diagram: GC-MS Analysis

Caption: Workflow for structural confirmation by GC-MS.

Spectroscopic Structural Characterization

Expertise & Experience: While chromatographic methods separate and quantify, spectroscopic techniques provide the definitive proof of molecular structure.[5][6] A combination of NMR and FT-IR is essential for the unambiguous characterization of newly synthesized batches of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, confirming the connectivity of atoms and the presence of key functional groups.

Protocol 4.1: ¹H NMR Spectroscopy

Objective: To confirm the proton framework of the molecule.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz (or higher) spectrometer.

• Data Interpretation:

  • Aromatic Protons: Expect signals in the δ 6.8–7.5 ppm region. The substitution pattern will dictate the multiplicity (singlets, doublets).

  • N-CH₃ Protons: Expect a sharp singlet around δ 3.2-3.5 ppm.

  • Ar-CH₃ Protons: Expect a sharp singlet around δ 2.2-2.5 ppm.

  • Integration of the peaks should correspond to the number of protons in each environment.

Protocol 4.2: FT-IR Spectroscopy

Objective: To identify the key functional groups present in the molecule.

Procedure:

• Sample Preparation (KBr Pellet Method): Grind 1-2 mg of the dry sample with ~100 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, homogenous powder is formed.[5]

• Pellet Formation: Transfer the powder to a pellet-forming die and press under high pressure to form a translucent pellet.

• Data Acquisition: Place the pellet in the spectrometer's sample holder and acquire the IR spectrum, typically from 4000 to 400 cm⁻¹.

• Data Interpretation (Expected Bands):

  • ~1765 cm⁻¹: Strong C=O stretch (carbonyl) of the cyclic carbamate (benzoxazolone ring).[7]

  • ~3100-3000 cm⁻¹: Aromatic C-H stretching.

  • ~2950-2850 cm⁻¹: Aliphatic C-H stretching (from methyl groups).

  • ~1600, 1480 cm⁻¹: Aromatic C=C ring stretching.

  • ~1250 cm⁻¹: C-N stretching.

Logical Diagram: Spectroscopic Confirmation

Caption: Logical flow for structural confirmation.

References

• Spectroscopic Analysis of Benzoxazole Derivatives: Application Notes and Protocols. Benchchem.
• Evaluation of 2(3H)-Benzoxazolone Derivatives Containing Piperidine Substituents as Cytotoxic and Apoptotic. Journal of Medicinal and Chemical Sciences.
• Synthesis and In-Vivo Evaluation of Benzoxazole Derivatives as Promising Anti-Psoriatic Drugs for Clinical Use. MDPI.
• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. Benchchem.
• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives. National Institutes of Health (NIH).
• Separation of 1,3-Dihydro-5,6-dimethyl-2H-benzimidazol-2-one on Newcrom R1 HPLC column. SIELC Technologies.
• The gas chromatography-mass spectrometry study of one herbal formulation, Trikatu Churnam. ResearchGate.

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• 1. benchchem.com [benchchem.com]
• 2. An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of 1,3-Dihydro-5,6-dimethyl-2H-benzimidazol-2-one on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. jmchemsci.com [jmchemsci.com]
• 7. mdpi.com [mdpi.com]

The Versatile Scaffold: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in Modern Medicinal Chemistry

Introduction: The Enduring Appeal of the Benzoxazolone Core

The benzoxazolone moiety is a privileged heterocyclic scaffold that continues to capture the attention of medicinal chemists worldwide.[1] Its rigid, planar structure, combined with the presence of both hydrogen bond donors and acceptors, makes it an ideal framework for designing molecules that can interact with a wide array of biological targets.[2] The inherent stability and synthetic tractability of the benzoxazolone core have led to its incorporation into a diverse range of biologically active compounds, including those with anticancer, antimicrobial, and enzyme inhibitory properties.[3] This application note delves into the specific medicinal chemistry applications of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one , a representative member of this important class of compounds. We will explore its synthesis, potential therapeutic applications, and provide detailed protocols for its evaluation in common biological assays.

Synthetic Strategy: A Reliable Pathway to the Core Scaffold

The synthesis of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is typically achieved through a well-established route starting from the commercially available precursor, 2-amino-4-methylphenol. This method involves a cyclization reaction to form the benzoxazolone ring system, followed by N-alkylation.

Protocol 1: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Objective: To synthesize 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one from 2-amino-4-methylphenol.

Materials:

• 2-Amino-4-methylphenol

• Triphosgene or Carbonyldiimidazole (CDI)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or other suitable base

• Methyl iodide or dimethyl sulfate

• Sodium hydride (NaH) or potassium carbonate (K2CO3)

• Anhydrous Dimethylformamide (DMF)

• Standard laboratory glassware and purification apparatus (silica gel for column chromatography)

Step-by-Step Procedure:

Part A: Synthesis of 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-amino-4-methylphenol (1 equivalent) in anhydrous DCM or THF.

• Cyclization: Cool the solution to 0 °C in an ice bath. Add triethylamine (2.2 equivalents) to the solution. Slowly add a solution of triphosgene (0.4 equivalents) or CDI (1.1 equivalents) in the same anhydrous solvent via the dropping funnel over 30 minutes.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of water. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by silica gel column chromatography to afford 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one.

Part B: N-Methylation to yield 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, suspend sodium hydride (1.2 equivalents, 60% dispersion in mineral oil) in anhydrous DMF.

• Deprotonation: Add a solution of 5-methyl-2,3-dihydro-1,3-benzoxazol-2-one (1 equivalent) in anhydrous DMF dropwise to the suspension at 0 °C. Stir the mixture for 30 minutes at room temperature.

• Alkylation: Cool the mixture back to 0 °C and add methyl iodide (1.2 equivalents) or dimethyl sulfate (1.2 equivalents) dropwise. Allow the reaction to stir at room temperature overnight.

• Work-up: Quench the reaction by the careful addition of saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the final product, 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Causality Behind Experimental Choices:

• The use of anhydrous solvents and a nitrogen atmosphere is crucial to prevent the reaction of the highly reactive reagents (e.g., triphosgene, NaH) with water.

• Triphosgene and CDI are safer alternatives to the highly toxic phosgene gas for the cyclization step.

• The choice of base (TEA or K2CO3) and alkylating agent (methyl iodide or dimethyl sulfate) can be optimized based on reaction kinetics and safety considerations.

Anticipated Biological Activities and Applications

While specific biological data for 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is not extensively reported in peer-reviewed literature, the broader class of benzoxazolone derivatives has demonstrated significant potential in several therapeutic areas. The introduction of methyl groups at the N-3 and C-5 positions can influence the compound's lipophilicity, metabolic stability, and interaction with biological targets.

Anticancer Activity

Benzoxazolone derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines.[4] The proposed mechanisms of action often involve the induction of apoptosis through the modulation of key signaling pathways. The planarity of the benzoxazolone ring system allows for potential intercalation with DNA, while substitutions on the ring can influence interactions with specific enzymes or receptors involved in cell proliferation.

Hypothetical Anticancer Activity of Dimethylated Benzoxazolone Derivatives

Compound Class	Cancer Cell Line	IC50 (µM) - Representative Data	Reference
Substituted Benzoxazolones	Hepatocellular Carcinoma (HepG2)	5.5 ± 0.22	[4]
Substituted Benzoxazolones	Breast Cancer (MCF-7)	5.6 ± 0.32	[4]

dot

Caption: Potential anticancer mechanisms of benzoxazolone derivatives.

Antimicrobial Activity

The benzoxazolone scaffold is also a promising starting point for the development of novel antimicrobial agents.[3] Derivatives have shown activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the inhibition of essential bacterial enzymes or disruption of the bacterial cell wall or membrane. The presence of a methyl group on the benzoxazolone ring has been suggested to enhance binding affinity to proteins in E. coli.[5]

Representative Antimicrobial Activity of Benzoxazolone Derivatives

Compound Class	Bacterial Strain	MIC (µg/mL) - Representative Data	Reference
N-substituted Benzoxazolones	Escherichia coli	>200	[6]
N-substituted Benzoxazolones	Staphylococcus aureus	25 - 50	[6]
Substituted Benzoxazolones	Bacillus subtilis	3.12	[6]

dot

Caption: General workflow of antimicrobial action.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, standardized in vitro assays are essential. The following protocols provide a framework for evaluating its cytotoxic and antimicrobial activities.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one on a selected cancer cell line.

Materials:

• Cancer cell line (e.g., MCF-7, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (dissolved in DMSO to create a stock solution)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in the growth medium from the DMSO stock solution. The final DMSO concentration in the wells should not exceed 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for 48 or 72 hours at 37 °C and 5% CO₂.

• MTT Addition: After the incubation period, add 20 µL of the MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one against a specific bacterial strain.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (dissolved in a suitable solvent like DMSO)

• Sterile 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Positive control (a known antibiotic) and negative control (broth only)

Step-by-Step Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in CAMHB in the wells of a 96-well plate.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions.

• Incubation: Incubate the microplate at 37 °C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Structure-Activity Relationship (SAR) Insights

The biological activity of benzoxazolone derivatives is highly dependent on the nature and position of substituents on the heterocyclic ring system.

• N-3 Position: Alkylation or arylation at the N-3 position can significantly modulate the compound's lipophilicity and its interaction with target proteins. The N-3 methyl group in our title compound is a small, lipophilic group that can influence its membrane permeability and metabolic stability.

• C-5 Position: Substitution on the benzene ring can affect the electronic properties of the entire molecule. The electron-donating nature of the methyl group at the C-5 position can influence the reactivity and binding affinity of the benzoxazolone core. Studies on related heterocyclic systems have shown that the position and electronic nature of substituents on the benzene ring are critical for activity.

dot

Caption: Key structural features influencing the activity of benzoxazolones.

Conclusion and Future Perspectives

3,5-dimethyl-2,3-dihydro-1,3-benzoxazol-2-one represents a simple yet promising scaffold for the development of novel therapeutic agents. While specific biological data for this compound is limited, the extensive research on the broader benzoxazolone class provides a strong rationale for its investigation. The synthetic accessibility and the potential for diverse biological activities make it an attractive starting point for medicinal chemistry campaigns. Future studies should focus on the systematic evaluation of this compound and its derivatives in a range of biological assays to fully elucidate its therapeutic potential. Further derivatization at various positions of the benzoxazolone ring, guided by structure-activity relationship studies, could lead to the discovery of potent and selective drug candidates.

References

• Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. (URL: [Link])

• New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. (URL: [Link])

• Biological activities of benzoxazole and its derivatives. (URL: [Link])

• Evaluation of Antimicrobial Activities of Some 2(3H)-Benzoxazolone Derivatives. (URL: [Link])

• (PDF) Synthesis some new benzoxazole derivatives and their cytotoxicity to human cancer cell lines. (URL: [Link])

• Synthesis and biological profile of benzoxazolone derivatives. (URL: [Link])

• 2-Amino-4-methylphenol | C7H9NO | CID 7264 - PubChem. (URL: [Link])

• Synthesis and in vitro Antibacterial Activity of Novel Substituted N-1, 3-Benzoxazol-2yl Benzene Sulfonamides. (URL: [Link])

• Synthesis and biological activity of novel series of 1,3-benzoxazol-2(3H)-one derivatives. (URL: [Link])

• Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. (URL: [Link])

• CN103508908A - Preparation method for 4-amino-3-methylphenol - Google P

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review. (URL: [Link])

• Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino) - PubMed Central. (URL: [Link])

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PMC - NIH. (URL: [Link])

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. (URL: [Link])

• Benzoxazole: The molecule of diverse biological activities - Journal of Chemical and Pharmaceutical Research. (URL: [Link])

• Benzoxazole: The molecule of diverse biological activities. (URL: [Link])

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• 2. CN107721941B - Preparation method of 3-amino-5-methyl isoxazole - Google Patents [patents.google.com]
• 3. Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 2-((2-(Benzo[d]oxazol-2-yl)-2H-imidazol-4-yl)amino)-phenols from 2-((5H-1,2,3-Dithiazol-5-ylidene)amino)phenols through Unprecedented Formation of Imidazole Ring from Two Methanimino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
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Application Note: A Comprehensive Protocol for the Structural Elucidation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one using NMR Spectroscopy

Abstract

This application note provides a detailed, field-proven protocol for the comprehensive Nuclear Magnetic Resonance (NMR) analysis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. Benzoxazolone derivatives are a significant class of heterocyclic compounds with diverse pharmacological applications, making their unambiguous structural characterization essential for researchers in medicinal chemistry and drug development.[1][2][3] This guide moves beyond a simple listing of steps to explain the causality behind experimental choices, ensuring a robust and self-validating approach to structural elucidation. We will cover sample preparation, acquisition of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR spectra, and the logical framework for data interpretation.

Introduction and Strategic Overview

The precise characterization of molecular structure is a cornerstone of chemical research and development.[4] For novel or synthesized compounds like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, NMR spectroscopy is the most powerful tool for unambiguous structural determination in solution.[5][6] This protocol is designed to provide a complete workflow, from initial sample handling to the final assignment of all proton and carbon signals, thereby confirming the molecule's constitution.

The core strategy involves a multi-faceted approach where different NMR experiments provide complementary pieces of structural information. The combination of these experiments creates a self-validating system, minimizing the risk of misinterpretation.

Molecular Structure and Predicted Spectral Features

A foundational understanding of the target molecule is critical for designing the NMR analysis strategy.

Figure 1: Chemical Structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Based on this structure, we can predict the following NMR signals:

• ¹H NMR: Three distinct signals in the aromatic region, and two sharp singlets in the aliphatic region for the two methyl groups.

• ¹³C NMR: Nine distinct carbon signals are expected: one carbonyl carbon, six aromatic carbons (three quaternary, three protonated), and two methyl carbons.

Experimental Design: The "Why" Behind the Protocol

A successful NMR analysis hinges on informed decisions made before data acquisition. Here, we detail the critical choices and their scientific rationale.

Solvent Selection

The choice of a deuterated solvent is the first and one of the most critical steps, governed by several factors.[7][8]

• Solubility: The analyte must be sufficiently soluble to yield a strong signal in a reasonable time. For a molecule with moderate polarity like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, several solvents are viable.

• Chemical Inertness: The solvent should not react with the sample.

• Residual Peak Interference: The small, unavoidable residual proton signal of the deuterated solvent should not overlap with key analyte signals.[8][9] Chloroform-d (CDCl₃) is often a first choice for many organic compounds.[9][10] Its residual peak at ~7.26 ppm is in the aromatic region but may not interfere with all signals. DMSO-d₆ is an excellent alternative for polar compounds, with a residual peak at ~2.50 ppm.[8]

• Boiling Point: For sample recovery, a solvent with a lower boiling point like CDCl₃ is preferable.[9]

Table 1: Common Deuterated Solvents for Small Molecule NMR

Solvent	¹H Residual Peak (ppm)	¹³C Signal (ppm)	Boiling Point (°C)	Key Characteristics
Chloroform-d (CDCl₃)	7.26	77.16	61	Excellent general-purpose solvent for non-polar to moderately polar compounds.[8][9]
DMSO-d₆	2.50	39.52	189	High dissolving power for polar compounds.[8][9]
Acetone-d₆	2.05	29.84, 206.26	56	Good for a wide range of polarities; volatile.[7]
Benzene-d₆	7.16	128.06	80	Can induce significant shifts (aromatic solvent-induced shifts), which can help resolve overlapping signals.[7][8]

Recommendation for this Topic: Start with Chloroform-d (CDCl₃) due to the compound's likely solubility and the ease of solvent removal.

Sample Concentration

The amount of sample required is dictated by the specific NMR experiment being performed, owing to the vast differences in the natural abundance and sensitivity of nuclei.[11][12]

• ¹H NMR: Being highly sensitive (¹H is ~99.98% abundant), this experiment requires the least amount of sample. A concentration of 1-10 mg in 0.6-0.7 mL of solvent is typically sufficient.[1][13][14]

• ¹³C NMR: The ¹³C isotope has a natural abundance of only ~1.1%, making it far less sensitive than ¹H.[5] Therefore, a higher concentration of 10-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[1][11][12]

• 2D NMR: These experiments are generally proton-detected and thus benefit from the high sensitivity of ¹H. However, they require multiple scans over a longer period. A concentration of 10-25 mg is a good starting point to ensure high-quality data.[15]

Detailed Experimental Protocols

This section provides step-by-step methodologies for sample preparation and data acquisition.

Protocol 1: NMR Sample Preparation

High-quality spectra can only be obtained from properly prepared samples.[13][16] Any solid particulates or paramagnetic impurities will degrade spectral quality.[13][16]

Materials:

• Purified, dry sample of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• High-quality 5 mm NMR tube and cap

• Deuterated solvent (e.g., CDCl₃)

• Glass vial (e.g., 1-dram)

• Pasteur pipette and cotton or glass wool plug

Procedure:

• Weigh the Sample: Accurately weigh the desired amount of the compound (e.g., 15 mg for a comprehensive 1D and 2D analysis) into a clean, dry glass vial.

• Dissolve the Sample: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[1][11] Mix thoroughly by vortexing or gentle sonication until the sample is completely dissolved.

• Filter and Transfer: Place a small plug of cotton or glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube to remove any microscopic dust or particulate matter.[10][16] This step is crucial for achieving good magnetic field homogeneity (shimming).

• Cap and Label: Cap the NMR tube securely and label it clearly. Wipe the outside of the tube with a lint-free tissue before inserting it into the spectrometer.

Protocol 2: 1D and 2D NMR Data Acquisition

The following parameters are recommended for a 400 MHz spectrometer. Adjustments may be necessary for different instruments. The goal is to obtain high-quality data in an efficient manner.[17][18]

Table 2: Recommended NMR Acquisition Parameters

Parameter	¹H NMR	¹³C{¹H} NMR	COSY	HSQC	HMBC
Spectrometer Freq.	400 MHz	100 MHz	400 MHz	400/100 MHz	400/100 MHz
Pulse Program	zg30	zgpg30	cosygpqf	hsqcedetgp	hmbcgplpndqf
Number of Scans (ns)	8-16	1024-4096	4-8	8-16	16-32
Relaxation Delay (d1)	1.0 - 2.0 s	2.0 s	1.5 s	1.5 s	1.5 s
Acquisition Time (aq)	~3-4 s	~1-2 s	~0.25 s	~0.25 s	~0.25 s
Spectral Width (sw)	12-16 ppm	220-240 ppm	12-16 ppm	¹H: 12-16 ppm¹³C: 160-180 ppm	¹H: 12-16 ppm¹³C: 220-240 ppm
Increments (F1)	N/A	N/A	256-512	256	256-400

Data Processing and Structural Elucidation Workflow

The final step is the logical interpretation of the acquired spectra to assemble the molecular structure. This workflow demonstrates how the different experiments interlock to provide a definitive answer.

Step-by-Step Interpretation:

• ¹H NMR Analysis:

  • Reference: Calibrate the spectrum using the residual solvent peak (CDCl₃ at 7.26 ppm).

  • Integrate: Integrate all signals to establish the relative proton ratios. This should confirm the presence of 3 aromatic protons and 6 methyl protons (3 + 3).

  • Analyze Multiplicity: Identify singlets (methyl groups) and the coupling patterns (doublets, triplets, etc.) in the aromatic region to understand proton connectivity.

• ¹³C NMR Analysis:

  • Reference: Calibrate the spectrum (CDCl₃ at 77.16 ppm).

  • Count Signals: Confirm the presence of 9 unique carbon signals.

  • Chemical Shift Analysis: Tentatively assign carbons based on their chemical environment. The carbonyl (C=O) will be far downfield (>150 ppm), aromatic carbons will be in the 110-150 ppm range, and the methyl carbons will be upfield (<30 ppm).

• 2D NMR Correlation - Building the Structure:

  • This is where the structure is definitively pieced together.[19][20][21] The workflow is visualized in the diagram below.

Workflow for NMR-based structural elucidation.

• COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other (typically through 2-3 bonds).[15] In our target molecule, it will show correlations between the aromatic protons, confirming their relative positions on the ring.

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton signal with the carbon signal to which it is directly attached.[15][19] It allows for the unambiguous assignment of all protonated carbons. For example, the proton signal for the N-CH₃ group will show a cross-peak to its corresponding carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for determining the overall carbon skeleton. It reveals correlations between protons and carbons that are 2 or 3 bonds away.[15][19] Key correlations to look for:

  • From the N-CH₃ protons to the C=O carbon (C-2) and the quaternary aromatic carbon (C-3a).

  • From the aromatic C-CH₃ protons to the adjacent aromatic carbons (C-4, C-6) and the quaternary carbon C-5.

  • From the aromatic protons (H-4, H-6) to the quaternary carbons, linking the entire ring system together.

Expected Data Summary

Based on known data for benzoxazole derivatives, the following assignments are anticipated.[22][23]

Table 3: Predicted ¹H and ¹³C NMR Data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in CDCl₃

Position	Atom	Predicted ¹H δ (ppm), Multiplicity, J (Hz)	Predicted ¹³C δ (ppm)	Key HMBC Correlations (from ¹H at...)
2	C	N/A	~155.0	N-CH₃
3	N-CH₃	~3.35, s	~28.5	C-2, C-3a
3a	C	N/A	~131.0	H-4, N-CH₃
4	C-H	~7.05, d, J ≈ 1.5	~124.0	C-3a, C-5, C-6, C-7a
5	C-CH₃	~2.35, s	~132.5	C-4, C-5, C-6
6	C-H	~6.90, d, J ≈ 8.0	~110.0	C-4, C-5, C-7a
7	C-H	~7.10, d, J ≈ 8.0	~108.5	C-3a, C-5
7a	C	N/A	~143.0	H-4, H-6, H-7

By systematically applying this workflow, each signal can be assigned, and the proposed structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one can be confirmed with a high degree of confidence.

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• NMR-Solver: Automated Structure Elucidation via Large-Scale Spectral Matching and Physics-Guided Fragment Optimiz
• Gökhan-Kelekçi, N., et al. (2009). Synthesis and characterization of some new 2(3H)-benzoxazolones with analgesic and antiinflammatory activities. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(1), 29-37.
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• Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)-one derivatives as potent anticancer agents. (2025).

• 3,5-dihydro-2H-fluoreno[2,3-d][7][11]oxazol-2-one. (2025). ChemSynthesis.

• Patel, N. B., et al. (2012). Synthesis and screening of antibacterial and antifungal activity of 5-chloro-1,3-benzoxazol-2(3 h)-one derivatives. Chemistry Central Journal, 6(1), 87.

• Single Crystal XRD and NMR Analysis of (Z)-Methyl 3-(benzo[d][7][11]dioxol-5-yl). (2015). International Journal of Current Microbiology and Applied Sciences, 4(10), 392-401.

• Compound 2-Benzoxazolone (FDB010916). (2010). FooDB.
• Synthesis, characterization and evaluation of antitumor and antibacterial activity of 3-methyl-1-(5-methyl-1,3-benzoxazol-2-yl)
• Chemical Properties of 2(3H)-Benzoxazolone (CAS 59-49-4). (n.d.). Cheméo.
• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (n.d.). PMC - NIH.
• Synthesis, Characterization and Antimicrobial Activity Study of Some New Substituted Benzoxazole Derivatives. (n.d.).

• 3-Benzyl-4,5-dimethyl-[7][11]oxazolodin-2-one. (n.d.). SpectraBase.

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Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Abstract

This application note presents a detailed and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a key heterocyclic scaffold in medicinal chemistry. The described protocol is designed for researchers, scientists, and drug development professionals requiring high-purity material for subsequent assays and development. This guide provides a comprehensive workflow, from analytical method development to preparative scale-up, including step-by-step protocols and the scientific rationale underpinning the methodological choices.

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one belongs to the benzoxazolone class of heterocyclic compounds. This structural motif is of significant interest in pharmaceutical research due to its presence in a variety of biologically active molecules. Achieving high purity of this compound is critical for accurate biological evaluation and to meet stringent quality standards in drug development. Reversed-phase HPLC is a powerful and widely adopted technique for the purification of small organic molecules, offering high resolution and scalability.[1][2] This note details a systematic approach to purify the target compound using a C18 stationary phase with a methanol/water mobile phase system.

Foundational Principles: Method Development Strategy

The purification strategy is built upon the principles of reversed-phase chromatography, where separation is governed by the hydrophobic interactions between the analyte and the stationary phase.

Stationary Phase Selection: The C18 Advantage

A C18 (octadecyl) bonded silica column is selected as the stationary phase. This is the most common reversed-phase chemistry and is highly effective for retaining and separating non-polar to moderately polar small molecules like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.[3][4] The long alkyl chains of the C18 phase provide a strong hydrophobic environment, promoting retention of the analyte and allowing for effective separation from more polar impurities, which will elute earlier, and less polar impurities, which will be retained longer.

Mobile Phase Selection and the Role of pH

A gradient elution using methanol and water is employed. Methanol is chosen as the organic modifier due to its ability to effectively solvate the analyte and modulate its retention on the C18 column. The addition of a small percentage (0.1%) of formic acid to the mobile phase serves two critical functions:

• Improved Peak Shape: It helps to suppress the ionization of any residual free silanol groups on the silica backbone of the stationary phase, which can cause peak tailing with heterocyclic compounds.[5][6]

• Enhanced Reproducibility: By maintaining a consistent, low pH, the retention times of ionizable impurities are stabilized, leading to more reproducible separations.[7][8][9]

The mobile phase pH can significantly influence the retention of ionizable compounds.[5][6][7][8][9] For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, which is not strongly acidic or basic, a low pH mobile phase ensures it remains in a neutral form, leading to predictable hydrophobic retention.

Detection Wavelength (λ)

The benzoxazolone core possesses a strong chromophore. Based on data for structurally similar benzoxazole derivatives, a detection wavelength in the range of 254-280 nm is expected to provide good sensitivity.[3][4] For this method, a primary detection wavelength of 254 nm is recommended, with a secondary wavelength of 280 nm for purity confirmation.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Materials and Equipment

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Modifier: Formic acid (LC-MS grade).

• Columns:

  • Analytical: C18, 4.6 x 150 mm, 5 µm particle size.

  • Preparative: C18, 21.2 x 150 mm, 5 µm particle size (or other suitable preparative dimension).

• Instrumentation: HPLC system with gradient pump, autosampler, UV-Vis detector, and fraction collector.

• Sample: Crude 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Sample Preparation

Proper sample preparation is crucial to prevent column clogging and ensure reproducible results.

• Solubility Testing: Before preparing the bulk sample, determine the solubility of the crude material in the initial mobile phase (e.g., 50:50 methanol/water). If solubility is poor, a stronger solvent like 100% methanol or dimethyl sulfoxide (DMSO) can be used. Note: If using DMSO, inject the smallest possible volume to avoid peak distortion.

• Preparation of Stock Solution: Dissolve the crude 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in a suitable solvent to a concentration of approximately 10 mg/mL.

• Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter.

Analytical Method Development

The first step is to develop an effective separation on an analytical scale. This allows for method optimization with minimal consumption of sample and solvent.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for small molecule analysis, providing good resolution.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous component of the mobile phase.
Mobile Phase B	Methanol + 0.1% Formic Acid	Organic modifier to elute the compound.
Gradient	50% to 95% B over 15 min	A broad gradient to scout for the elution position of the target and impurities.
Flow Rate	1.0 mL/min	Typical analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature for reproducible retention times.
Detection	254 nm & 280 nm	Wavelengths where the benzoxazolone chromophore absorbs strongly.
Injection Vol.	5-10 µL	Small volume to avoid overloading the analytical column.

Preparative Method Scale-Up

Once a good separation is achieved at the analytical scale, the method can be scaled up for preparative purification. The goal is to maintain the separation while increasing the amount of sample that can be loaded onto the column.[10][11]

Parameter	Condition	Rationale
Column	C18, 21.2 x 150 mm, 5 µm	Larger diameter for increased loading capacity.[11]
Mobile Phase A	Water + 0.1% Formic Acid	Consistent with the analytical method.
Mobile Phase B	Methanol + 0.1% Formic Acid	Consistent with the analytical method.
Gradient	50% to 95% B over 15 min	The gradient time is kept the same to maintain resolution.
Flow Rate	21.2 mL/min	Geometrically scaled from the analytical flow rate to maintain linear velocity.[11]
Column Temp.	30 °C	Maintained for consistency.
Detection	254 nm & 280 nm	Same as the analytical method.
Injection Vol.	0.5 - 2.0 mL	Scaled up to inject a larger mass of the compound.

Flow Rate Scaling Calculation:

Flow Rate (Prep) = Flow Rate (Analytical) x [ (ID (Prep) / ID (Analytical))^2 ] Flow Rate (Prep) = 1.0 mL/min x [ (21.2 mm / 4.6 mm)^2 ] ≈ 21.2 mL/min

Purification Workflow Diagram

Caption: Workflow for HPLC Purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Data Interpretation and Quality Control

Fraction Analysis

After the preparative run, it is essential to analyze the collected fractions to determine their purity. This is typically done by re-injecting a small aliquot of each fraction into the analytical HPLC system.

Pooling and Solvent Removal

Fractions that meet the desired purity threshold (e.g., >98%) should be pooled together. The solvent can then be removed using a rotary evaporator or a lyophilizer to yield the final, high-purity solid compound.

Troubleshooting

Problem	Potential Cause	Solution
Poor Peak Shape	Sample overload; secondary interactions.	Reduce injection volume/concentration; ensure mobile phase is acidified.
Low Resolution	Gradient is too steep.	Flatten the gradient around the elution time of the target compound.
Precipitation in Tubing	Poor sample solubility in the mobile phase.	Dissolve the sample in a stronger solvent (e.g., DMSO) or reduce the sample concentration.
Retention Time Shift	Fluctuation in mobile phase composition or temperature.	Ensure proper solvent mixing and a stable column temperature.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one using reversed-phase HPLC. By following the detailed steps for method development, scaling, and execution, researchers can consistently obtain high-purity material essential for advancing their scientific investigations. The principles and techniques described herein are broadly applicable to the purification of other small organic molecules.

References

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• Teledyne ISCO. (n.d.). The Power of Preparative HPLC Systems. Retrieved from [Link]

• Phenomenex. (n.d.). LC Scaling Analytical Methods Technical Tip 2. Retrieved from [Link]

• Waters Corporation. (n.d.). Analytical HPLC to Preparative HPLC: Scale-Up Techniques using a Natural Product Extract. Retrieved from [Link]

• LCGC International. (2018, August 1). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Biotage. (2023, January 24). How does an acid pH affect reversed-phase chromatography separations? Retrieved from [Link]

• KNAUER. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on retention time of all analytes. Retrieved from [Link]

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The Benzoxazolone Nucleus: A Privileged Scaffold for Drug Discovery — Application Notes and Protocols for the Development of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Derivatives

Abstract

The 1,3-benzoxazol-2-one core is a renowned "privileged scaffold" in medicinal chemistry, prized for its versatile physicochemical properties and broad range of biological activities.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic development of novel derivatives based on the 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one framework. We present detailed synthetic protocols, characterization methodologies, and in vitro screening paradigms to facilitate the discovery of new therapeutic agents. Our focus is on explaining the rationale behind experimental choices, ensuring methodological robustness, and providing a foundation for the exploration of this promising chemical space.

Introduction: The Significance of the Benzoxazolone Scaffold

The benzoxazolone nucleus is a heterocyclic motif that has consistently demonstrated its value in the development of pharmaceuticals.[2] Its structure, featuring a fused benzene and oxazolone ring, offers a unique combination of lipophilic and hydrophilic characteristics, contributing to favorable pharmacokinetic profiles.[1] This scaffold is a key component in a variety of commercially available drugs and clinical candidates, with demonstrated efficacy as anticancer, analgesic, anti-inflammatory, and neuroprotective agents.[3][4]

The parent compound, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, serves as an excellent starting point for derivative synthesis due to the presence of reactive sites on both the benzene and oxazolone rings, allowing for extensive chemical modification.[1][5] This flexibility enables the fine-tuning of steric, electronic, and lipophilic properties to optimize interactions with specific biological targets.[1]

Synthetic Strategies for Derivative Development

The synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one derivatives can be approached through several reliable methods. The choice of synthetic route will depend on the desired substitution pattern and the availability of starting materials.

Core Synthesis: Preparation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

A common and efficient method for the synthesis of the core benzoxazolone structure involves the cyclization of a corresponding 2-aminophenol derivative.[5]

Protocol 1: Synthesis via Cyclization of 2-Amino-4-methylphenol

This protocol outlines the synthesis of the parent scaffold, which can then be further modified.

Materials:

• 2-Amino-4-methylphenol

• Urea or a suitable carbonyl-containing reagent (e.g., triphosgene, ethyl chloroformate)

• High-boiling point solvent (e.g., Dimethylformamide - DMF)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-4-methylphenol in DMF.

• Add an equimolar amount of urea to the solution.

• Heat the reaction mixture to reflux (approximately 153°C for DMF) and maintain for 3-4 hours. The progress of the reaction can be monitored by the evolution of ammonia gas.[5]

• After completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into ice-water to precipitate the crude product.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one.

• The N-methylation can then be achieved using a standard alkylation procedure with a methylating agent like methyl iodide or dimethyl sulfate in the presence of a base.

Rationale: This method is advantageous due to the ready availability of the starting materials and the straightforward nature of the reaction. The high temperature facilitates the intramolecular cyclization, leading to the formation of the stable benzoxazolone ring.

Visualization of the Synthetic Workflow:

Caption: General workflow for the synthesis of the core scaffold.

Derivatization Strategies

With the core scaffold in hand, a multitude of derivatives can be generated through various chemical transformations.

• N-Alkylation/Arylation: The nitrogen atom of the oxazolone ring can be readily alkylated or arylated to introduce a wide range of substituents.

• Electrophilic Aromatic Substitution: The benzene ring can be functionalized via reactions such as nitration, halogenation, or Friedel-Crafts acylation/alkylation. The directing effects of the existing methyl and oxazolone groups will influence the position of substitution.

• Cross-Coupling Reactions: For halogenated derivatives, palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) can be employed to introduce diverse aryl, vinyl, or alkynyl moieties.

Analytical Characterization of Synthesized Derivatives

Rigorous structural confirmation and purity assessment are critical steps in the development of novel compounds. A combination of spectroscopic and chromatographic techniques should be employed.[6]

Table 1: Key Analytical Techniques and Their Applications

Technique	Application	Key Parameters to Analyze
NMR Spectroscopy	Elucidation of the chemical structure and connectivity of atoms.	Chemical shifts (δ), coupling constants (J), and integration of proton (¹H) and carbon (¹³C) signals.[7]
Mass Spectrometry	Determination of molecular weight and elemental composition.	Molecular ion peak (e.g., [M]+, [M+H]+) and fragmentation patterns.[6]
IR Spectroscopy	Identification of functional groups.	Characteristic absorption bands for C=O, C-N, C-O, and aromatic C-H bonds.[8]
HPLC	Assessment of purity and quantification.	Retention time and peak area.
Elemental Analysis	Confirmation of elemental composition.	Percentage of C, H, N, and other elements.

Protocol 2: General Procedure for Spectroscopic Analysis

This protocol provides a standardized workflow for the characterization of a newly synthesized derivative.

Workflow:

• Purification: Ensure the compound is of high purity (>95%) using column chromatography or recrystallization.

• Mass Spectrometry:

  • Prepare a dilute solution (~1 mg/mL) in a volatile solvent (e.g., methanol, acetonitrile).

  • Acquire the mass spectrum using an appropriate ionization technique (e.g., ESI, EI).[6]

  • Identify the molecular ion peak and compare it with the calculated molecular weight. High-resolution mass spectrometry (HRMS) is recommended for determining the elemental formula.[6]

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra.

  • Analyze the chemical shifts, multiplicities, and coupling constants to confirm the proposed structure.[6]

• IR Spectroscopy:

  • Acquire the IR spectrum of the solid sample (e.g., using a KBr pellet or ATR).

  • Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Visualization of the Analytical Workflow:

Caption: Standard workflow for spectroscopic characterization.

In Vitro Biological Evaluation

In vitro assays are fundamental to the drug discovery process, providing a controlled environment to assess the biological activity, potency, and potential toxicity of new chemical entities.[9][10] These assays are cost-effective, scalable, and can yield results much faster than in vivo studies.[10]

Protocol 3: General Cell-Based Cytotoxicity Assay

This protocol describes a common method for evaluating the cytotoxic potential of the synthesized derivatives against cancer cell lines.

Materials:

• Human cancer cell lines (e.g., pancreatic adenocarcinoma, non-small cell lung carcinoma)[11]

• Complete cell culture medium

• Synthesized benzoxazolone derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• 96-well microplates

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in the cell culture medium.

• Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• Incubate the plates for a specified period (e.g., 48 or 72 hours).

• Add the MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with a suitable solvent (e.g., DMSO, isopropanol).

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Rationale: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. A reduction in metabolic activity is indicative of cytotoxicity. This high-throughput screening method allows for the rapid assessment of the anticancer potential of a large number of compounds.[12]

Visualization of the In Vitro Screening Workflow:

Caption: Workflow for in vitro cytotoxicity screening.

Conclusion and Future Directions

The 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one scaffold represents a highly promising starting point for the development of novel therapeutic agents. The synthetic and analytical protocols outlined in this application note provide a robust framework for the systematic exploration of its chemical space. The versatility of this scaffold, coupled with the power of modern in vitro screening techniques, offers a wealth of opportunities for the discovery of new drug candidates with a wide range of pharmacological activities.[1][3] Future work should focus on expanding the library of derivatives, exploring a broader range of biological targets, and investigating the structure-activity relationships to guide the design of more potent and selective compounds.

References

• The Rise of In Vitro Testing in Drug Development. Creative Bioarray.

• Synthesis and biological profile of benzoxazolone derivatives. PubMed.

• In Vitro Pharmacology - Drug Discovery & Development. QIMA Life Sciences.

• Synthesis and biological profile of benzoxazolone derivatives. ResearchGate.

• In Vitro Assays | For successful drug discovery programs. AXXAM.

• Novel In Vitro Models for Drug Discovery. Charles River Laboratories.

• Biological activities of benzoxazole and its derivatives. ResearchGate.

• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. Benchchem.

• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. International Journal of Research and Review.

• Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. NIH.

• Discovery and history of benzoxazolone compounds in medicinal chemistry. Benchchem.

• Synthesis and biological activity of novel series of 1,3-benzoxazol-2(3H)-one derivatives. ResearchGate.

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. NIH.

• A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmaceutical Sciences Review and Research.

• A Comparative Guide to the Synthetic Routes of 4-Methyl-1,3-benzoxazole-2-thiol. Benchchem.

• Spectroscopic Analysis of Benzoxazole Derivatives: Application Notes and Protocols. Benchchem.

• Synthesis of benzoxazole derivatives using 1,3-diketones. ResearchGate.

• Benzoxazole: Synthetic Methodology and Biological Activities. Journal of Pharmaceutical Research International.

• Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. MDPI.

• Biological activity of benzoxazole derivatives. Benchchem.

• Data-dependent acquisition-mass spectrometry guided isolation of new benzoxazinoids from the roots of Acanthus mollis L. ScienceDirect.

• Synthesis and Characterization of Benzoxazinone Derivatives. ResearchGate.

• 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one. PubChem.

• General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of its anti-cancer and anti-mycobacterial activities. ResearchGate.

• 2(3H)-Benzoxazolone. PubChem.

• Synthesis, Characterization and Antimicrobial Activity Study of Some New Substituted Benzoxazole Derivatives. Baghdad Science Journal.

• Benzoxazole: The molecule of diverse biological activities. Journal of Chemical and Pharmaceutical Research.

• 3,5-dihydro-2H-fluoreno[2,3-d][10][13]oxazol-2-one. ChemSynthesis.

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. NIH.

• Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)-one derivatives as potent anticancer agents. ResearchGate.

• Chemical Properties of 2(3H)-Benzoxazolone (CAS 59-49-4). Cheméo.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the dedicated technical support resource for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this specific synthesis. Our goal is to empower you with the scientific understanding and practical solutions needed to optimize your reaction yields and purity.

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a valuable heterocyclic compound built on the benzoxazolone scaffold. This core structure is of significant interest in medicinal chemistry due to its versatility in chemical modification and its presence in numerous biologically active molecules. Research has highlighted its potential in the development of novel therapeutics, including applications in oncology and enzymology.[1] Given its importance, achieving a high-yield, efficient synthesis is crucial for advancing research and development efforts.

This guide will address common issues encountered during the synthesis, focusing on the prevalent method involving the cyclization of 2-amino-4-methylphenol with a suitable carbonylating agent.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured in a question-and-answer format to directly tackle specific problems you may face during your experiments.

Issue 1: Low or No Yield of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Q1: I'm getting a very low yield, or no desired product at all, when reacting 2-amino-4-methylphenol with a phosgene equivalent. What are the likely causes and how can I improve the outcome?

A1: This is a common challenge that can often be traced back to several key factors related to reaction conditions, reagent quality, and the choice of carbonylating agent. A systematic approach to troubleshooting is essential.[2]

Potential Causes & Solutions:

• Purity of Starting Materials: Impurities in your 2-amino-4-methylphenol can significantly hinder the reaction.[2][3] 2-aminophenols are particularly susceptible to air oxidation, which can introduce colored impurities and reduce yield.[2]

  • Troubleshooting:

    • Verify Purity: Assess the purity of your 2-amino-4-methylphenol using techniques like melting point analysis (should be 133-136 °C), ¹H NMR, or TLC.[4]

    • Purification: If impurities are detected, consider recrystallization or distillation of the starting material before use.

• Choice and Reactivity of Carbonylating Agent: The selection of the carbonylating agent is critical. While phosgene itself is highly reactive, its toxicity often leads to the use of safer alternatives like diphosgene or triphosgene.[5][6] However, these substitutes can be less reactive.[5]

  • Troubleshooting:

    • Phosgene Equivalents: Triphosgene is a common and safer alternative to phosgene gas.[6] It's a stable solid that generates phosgene in situ. Ensure it is of high purity and handled under anhydrous conditions.

    • Alternative Reagents: Consider other carbonylating agents such as N,N'-Carbonyldiimidazole (CDI) or ethyl 1H-imidazole-1-carboxylate (EImC), which can be effective under milder conditions.[5][7]

• Inadequate Reaction Conditions: Temperature, reaction time, and solvent play a pivotal role in the success of the cyclization.

  • Troubleshooting:

    • Temperature Control: The reaction may require specific temperature control. For phosgene and its direct equivalents, reactions are often carried out at low temperatures (e.g., -78 °C to 0 °C) to control reactivity and minimize side products.[5] For other reagents like urea, higher temperatures (130-160 °C) may be necessary.[8]

    • Reaction Time: Monitor the reaction progress using TLC or HPLC to ensure it has gone to completion. Premature work-up is a common cause of low yield.[8]

    • Solvent Choice: The solvent must be inert to the reaction conditions and capable of dissolving the starting materials. Common solvents for this type of reaction include THF, dichloromethane, and DMF. Ensure the solvent is anhydrous, as moisture can react with the carbonylating agent.

• Presence of Moisture: Phosgene and its equivalents are highly sensitive to moisture, which will lead to their decomposition and prevent the desired reaction.

  • Troubleshooting:

    • Anhydrous Conditions: Ensure all glassware is oven-dried, and use anhydrous solvents.

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent both the ingress of moisture and the oxidation of the 2-amino-4-methylphenol.[2]

Issue 2: Formation of Side Products

Q2: My TLC/NMR analysis shows multiple spots, indicating the formation of side products. What are these likely to be and how can I minimize them?

A2: Side product formation is a frequent cause of reduced yield and purification difficulties. The nature of these byproducts depends on the specific reagents and conditions used.

Common Side Products & Minimization Strategies:

• Urea Derivatives (from unreacted amine): If the reaction does not go to completion, or if stoichiometry is not carefully controlled, the intermediate isocyanate (formed from the aminophenol and phosgene equivalent) can react with another molecule of 2-amino-4-methylphenol to form a disubstituted urea.

  • Minimization:

    • Controlled Addition: Add the 2-amino-4-methylphenol solution slowly to the solution of the phosgene equivalent to maintain a low concentration of the amine.

    • Stoichiometry: Ensure the correct molar ratios of your reactants. A slight excess of the carbonylating agent might be necessary to drive the reaction to completion, but a large excess should be avoided.[8]

• Polymerization: Under certain conditions, especially at higher temperatures or with certain catalysts, the starting materials or intermediates can polymerize.[9]

  • Minimization:

    • Temperature Control: Maintain the recommended reaction temperature.

    • Optimize Catalyst: If using a catalyst, ensure it is the correct one for the desired transformation and use the optimal loading.[9]

• Products from Ring-Opening or Other Rearrangements: Depending on the reaction conditions (e.g., presence of strong acids or bases), the benzoxazolone ring could potentially undergo further reactions.

  • Minimization:

    • Mild Conditions: Use the mildest possible reaction conditions that still afford a good yield.

    • Careful Work-up: Neutralize the reaction mixture carefully during work-up to avoid harsh pH conditions that could degrade the product.

Issue 3: Difficulties in Product Purification

Q3: I'm having trouble isolating a pure product. What are the most effective purification strategies for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A3: Product loss during purification is a common issue.[9] A combination of techniques may be necessary to achieve high purity.

Effective Purification Techniques:

• Recrystallization: This is often a highly effective method for purifying solid organic compounds.

  • Solvent Selection: The ideal solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for recrystallization of benzoxazolone derivatives include ethanol, acetonitrile, or mixtures of solvents like ethyl acetate/hexanes.[10]

• Flash Column Chromatography: This technique is useful for separating the desired product from impurities with different polarities.[9]

  • Solvent System: The choice of the mobile phase is crucial for good separation. A typical solvent system would be a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate). The ratio can be optimized using TLC.

• Aqueous Wash/Extraction: During the work-up, washing the organic layer with a mild aqueous base (e.g., sodium bicarbonate solution) can help remove acidic impurities. A subsequent wash with brine can help remove residual water before drying the organic layer.

Purity Assessment: To confirm the purity of your final product, utilize the following analytical methods:

• HPLC: For quantitative assessment of purity.[11]

• TLC: For a quick qualitative check.[11]

• Melting Point: A sharp melting point within the expected range indicates high purity.[11]

• NMR (¹H and ¹³C): To confirm the structure and identify any remaining impurities.

Experimental Protocols & Data

Table 1: Recommended Reaction Parameters for Synthesis via Phosgene Equivalent

Parameter	Recommended Value/Condition	Rationale
Starting Material	2-Amino-4-methylphenol	Purity >97% is recommended.[4]
Carbonylating Agent	Triphosgene (0.35-0.40 equivalents)	A safer, solid alternative to phosgene gas.[6]
Base	Pyridine or Triethylamine (2.0-2.2 equivalents)	To neutralize the HCl generated during the reaction.
Solvent	Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)	Inert and good solubility for reactants.
Temperature	0 °C to room temperature	Allows for controlled reaction and minimizes side products.
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture contamination and oxidation.[2]
Monitoring	Thin-Layer Chromatography (TLC)	To track the consumption of starting material.

General Synthetic Protocol

• Setup: Under an inert atmosphere (N₂ or Ar), dissolve 2-amino-4-methylphenol in anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine or pyridine to the solution.

• Addition of Carbonylating Agent: In a separate flask, dissolve triphosgene in anhydrous DCM. Add this solution dropwise to the cooled solution of the aminophenol and base over 30-60 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting aminophenol is consumed.

• Work-up: Quench the reaction by the slow addition of water. Separate the organic layer, wash with dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or flash column chromatography.

Visualizing the Workflow

Diagram 1: Troubleshooting Logic for Low Yield

Caption: A flowchart for systematically troubleshooting low product yield.

Diagram 2: General Synthetic Pathway

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-氨基-4-甲基苯酚 97% | Sigma-Aldrich [sigmaaldrich.cn]
• 5. Phosgene and Substitutes [sigmaaldrich.com]
• 6. quora.com [quora.com]
• 7. General and efficient synthesis of benzoxazol-2(3H)-ones: evolution of their anti-cancer and anti-mycobacterial activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents [patents.google.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support guide for the synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges, provide in-depth mechanistic explanations for side reactions, and offer robust, field-tested protocols to streamline your synthetic workflow.

Overview of the Synthetic Strategy

The synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is most effectively approached via a two-step sequence starting from 2-amino-4-methylphenol.

• Step 1: Cyclization. Formation of the benzoxazolone core by reacting 2-amino-4-methylphenol with a suitable carbonylating agent to yield 5-methyl-1,3-benzoxazol-2(3H)-one.

• Step 2: N-Alkylation. Selective methylation of the nitrogen atom of the benzoxazolone ring to afford the final product.

This guide is structured to troubleshoot issues that may arise in each of these critical steps.

Figure 1. General two-step synthetic workflow.

Troubleshooting Guide: Question & Answer

This section addresses specific experimental failures and unexpected results.

Issue 1: Poor Yield During Cyclization (Step 1)

Q: My reaction of 2-amino-4-methylphenol with urea to form 5-methyl-1,3-benzoxazol-2(3H)-one is resulting in a very low yield (<30%). What are the likely causes and how can I optimize this?

A: This is a common issue often rooted in reaction conditions and reagent quality. The classical method involves heating a mixture of a 2-aminophenol with urea, which decomposes to isocyanic acid (HNCO), the reactive species, followed by cyclization.[1]

Primary Causes & Solutions:

• Inadequate Temperature: The reaction typically requires high temperatures (130-160°C) to facilitate both the decomposition of urea and the subsequent condensation and cyclization.[1]

  • Causality: Insufficient heat leads to incomplete urea decomposition and slow reaction kinetics. Conversely, temperatures exceeding 180°C can cause degradation of the starting material and the desired product.

  • Solution: Carefully control the temperature using an oil bath or heating mantle with a thermocouple. Monitor the reaction progress by TLC until the 2-amino-4-methylphenol spot disappears.

• Suboptimal Reagent Stoichiometry:

  • Causality: While theoretically 1 equivalent of urea is needed, in practice, the generation of isocyanic acid is an equilibrium process and ammonia is liberated as a byproduct. Using a slight excess of urea can drive the reaction to completion. However, a large excess can lead to the formation of byproducts like biuret and triuret.[1]

  • Solution: Use a molar ratio of 1:1.5 to 1:3 of 2-amino-4-methylphenol to urea.

• Alternative Carbonylating Agents: If the urea method proves inefficient, consider alternative, milder carbonylating agents. These reagents often do not require such high temperatures and can produce cleaner reaction profiles.

Carbonylating Agent	Typical Conditions	Advantages	Disadvantages
Urea	Neat, 130-160°C	Inexpensive, readily available	High temperature, potential byproducts
Triphosgene	Et₃N, DCM or Toluene, 0°C to rt	High reactivity, clean conversion[2]	Highly toxic (generates phosgene in situ)
1,1'-Carbonyldiimidazole (CDI)	THF or DMF, rt to 80°C	Mild conditions, high yields	More expensive, moisture sensitive
Ethyl Chloroformate	Base (e.g., Pyridine), 0°C to rt	Good control, moderate conditions	Can lead to urethane intermediate issues

Optimized Protocol (Urea Method):

• Combine 2-amino-4-methylphenol (1.0 eq) and urea (2.0 eq) in a round-bottom flask equipped with a reflux condenser.

• Heat the mixture in an oil bath to 140-145°C. The mixture will melt and ammonia gas will evolve.

• Maintain the temperature and stir for 2-4 hours, monitoring by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Cool the reaction mixture to approximately 80°C and add hot water to dissolve the crude product.

• Allow the solution to cool to room temperature, then cool further in an ice bath to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallize from ethanol or an ethanol/water mixture for further purification.

Issue 2: Mixture of Products During N-Methylation (Step 2)

Q: I am trying to methylate 5-methyl-1,3-benzoxazol-2(3H)-one, but my NMR and LC-MS show two isomeric products. What is the side product and how can I prevent its formation?

A: This is a classic problem of ambident nucleophilicity. The anion of the benzoxazolone has two nucleophilic centers: the nitrogen (N-3) and the exocyclic oxygen (O-2). Methylation can occur at either site, leading to the desired N-methylated product and the undesired O-methylated isomer (2-methoxy-5-methylbenzoxazole).

Figure 2. Competing N-alkylation and O-alkylation pathways.

Controlling Selectivity (N- vs. O-Alkylation):

The outcome of the reaction is governed by Hard and Soft Acid-Base (HSAB) theory and reaction conditions. The nitrogen atom is a "softer" nucleophile, while the oxygen atom is "harder."

• Choice of Base and Solvent:

  • For N-Alkylation (Desired): Use a strong base that generates a "free" anion in a polar aprotic solvent. Conditions that favor thermodynamic control often lead to the more stable N-alkylated product.

    • Causality: In solvents like DMF or DMSO, the cation from the base is well-solvated, leaving a highly reactive, less-associated nucleophilic anion. The softer nitrogen end can then react more effectively with the methylating agent.

    • Recommended System: Sodium hydride (NaH) in anhydrous DMF.

  • Conditions Favoring O-Alkylation (Undesired): Using weaker bases in polar protic solvents, or phase-transfer catalysis conditions, can increase the proportion of O-alkylation.

    • Causality: In protic solvents (like ethanol), the oxygen atom is less solvated than the nitrogen, making it more accessible. With bases like potassium carbonate (K₂CO₃) in acetone, the potassium ion can coordinate with the carbonyl oxygen, increasing the nucleophilicity of the exocyclic oxygen and directing the alkylation there (a hard-hard interaction).[3]

• Choice of Methylating Agent:

  • For N-Alkylation: Use a "soft" methylating agent like methyl iodide (MeI). The C-I bond is highly polarizable, making the methyl group a soft electrophile, which preferentially reacts with the soft nitrogen nucleophile.

  • For O-Alkylation: "Hard" methylating agents like dimethyl sulfate (DMS) or methyl triflate are more likely to react with the hard oxygen atom.

Troubleshooting Protocol for Selective N-Methylation:

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF at 0°C under an inert atmosphere (N₂ or Ar), add a solution of 5-methyl-1,3-benzoxazol-2(3H)-one (1.0 eq) in anhydrous DMF dropwise.

• Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

• Cool the mixture back to 0°C and add methyl iodide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Upon completion, quench the reaction carefully by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., gradient of 10% to 30% ethyl acetate in hexanes) to isolate the pure N-methylated product.

Frequently Asked Questions (FAQs)

Q1: How can I distinguish between the N-methyl and O-methyl isomers analytically?

A1: Several spectroscopic methods can reliably differentiate the two isomers:

• ¹H NMR: The N-CH₃ signal for the desired product will typically appear around 3.3-3.4 ppm. The O-CH₃ signal for the side product will be further downfield, usually around 4.0-4.2 ppm.

• ¹³C NMR: The carbonyl carbon (C=O) in the N-methylated product will be present around 154-156 ppm. This signal will be absent in the O-methylated isomer.

• Infrared (IR) Spectroscopy: The most definitive method. The N-methylated product will show a strong carbonyl (C=O) stretching band around 1750-1770 cm⁻¹. The O-methylated isomer lacks this carbonyl group and will not have a peak in this region.

Q2: Is a one-pot synthesis from 2-amino-4-methylphenol possible?

A2: While conceptually appealing, a one-pot synthesis is challenging due to incompatible reaction conditions. The high temperatures required for cyclization with urea are generally not suitable for the subsequent N-alkylation step, which requires a strong base that could react with the starting aminophenol. A stepwise approach with purification of the intermediate is highly recommended for achieving good yield and purity of the final product.

Q3: My 2-amino-4-methylphenol starting material is dark and looks oxidized. Can I still use it?

A3: Aminophenols are highly susceptible to air oxidation, which can lead to the formation of colored polymeric impurities. Using oxidized starting material is a primary cause of low yields and difficult purifications.[4] It is strongly recommended to use pure, off-white to light tan starting material. If your material is dark, consider purifying it by recrystallization from hot water with a small amount of sodium dithionite (a reducing agent) or by sublimation before use.

Troubleshooting Workflow

Figure 3. A logical flowchart for troubleshooting common synthesis issues.

References

• Štefane, B., & Požgan, F. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega, 4(21), 19165–19174. [Link]

• Wang, R., & Xu, J. (2010). Selective alkylation of aminophenols. ARKIVOC, 2010(ix), 293-299. [Link]

• Reddit User Discussion (2024). N-alkylation of aminophenols. r/Chempros. [Link]

• Zou, Y., et al. (2016). A decade review of triphosgene and its applications in organic reactions. Beilstein Journal of Organic Chemistry, 12, 2049–2119. [Link]

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• 2. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. reddit.com [reddit.com]

Technical Support Center: Purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the dedicated technical support guide for the purification of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (C₉H₉NO₂). This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile benzoxazolone scaffold.[1] The benzoxazolone core is a privileged structure in medicinal chemistry, making the purity of its derivatives critical for reliable downstream applications, from biological screening to synthetic elaboration.[1][2]

This guide provides troubleshooting solutions and detailed protocols in a practical question-and-answer format, grounded in established chemical principles to help you overcome common purification challenges.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect from a typical synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A1: The impurity profile largely depends on the synthetic route. A common synthesis involves the cyclization of 2-amino-4-methylphenol with a carbonylating agent (e.g., phosgene, triphosgene, carbonyldiimidazole, or urea). Therefore, the most probable impurities are:

• Unreacted Starting Materials: Primarily 2-amino-4-methylphenol.

• Side-Products: Oligomeric species or products from incomplete cyclization.

• Residual Solvents and Reagents: Solvents used in the reaction and workup (e.g., THF, Dichloromethane, Toluene) and residual coupling agents or bases (e.g., triethylamine).

Q2: What analytical methods are recommended for assessing the purity of the final product?

A2: A multi-technique approach is essential for a comprehensive purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis. A reverse-phase C18 column is typically effective.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural confirmation and identifying organic impurities.[3] The presence of unassignable peaks indicates impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying the molecular weights of impurities and potential degradation products, especially during forced degradation studies.[4][5]

• Melting Point: A sharp melting range close to the literature value indicates high purity. A broad or depressed melting range suggests the presence of impurities.

Part 2: Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification workflow.

Q3: My recrystallization attempt failed. The compound "oiled out" instead of forming crystals. What went wrong and how do I fix it?

A3: "Oiling out" occurs when the dissolved compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common problem when the solution is supersaturated at a temperature above the compound's melting point or when impurities are present.

Causality:

• Cooling Too Rapidly: Fast cooling doesn't allow sufficient time for crystal nucleation and growth, favoring the formation of an amorphous oil.

• Solvent Choice: The solvent may be too good a solvent, preventing the compound from precipitating effectively.

• Presence of Impurities: Impurities can disrupt the crystal lattice formation, acting as "anti-solvents" for the crystalline state.

Troubleshooting Steps:

• Re-heat the solution until the oil redissolves completely.

• Add more solvent (5-10% volume increase) to reduce the concentration slightly.

• Cool slowly. Allow the flask to cool to room temperature on the benchtop, undisturbed, before moving it to an ice bath.

• Induce Crystallization: If crystals still don't form, try scratching the inside of the flask with a glass rod at the solvent-air interface or adding a seed crystal from a previous pure batch.

• Re-evaluate Solvent System: If the issue persists, the solvent system is likely suboptimal. Refer to the solvent selection table below (Table 1) and consider a solvent pair, such as Ethanol/Water or Ethyl Acetate/Hexane.

Caption: Troubleshooting workflow for compound oiling out during recrystallization.

Q4: My HPLC analysis shows a persistent impurity with a similar retention time to my product. How can I improve separation by column chromatography?

A4: Co-elution is a common challenge when an impurity has a polarity very similar to the target compound. Optimizing your column chromatography conditions is key.

Causality:

• Insufficient Resolution: The chosen mobile phase does not provide enough difference in partitioning between your product and the impurity on the stationary phase.

• Column Overloading: Applying too much crude material to the column leads to broad, overlapping bands.[6]

Troubleshooting Steps:

• Run a Gradient TLC: Develop a TLC plate using a gradient of solvents (e.g., starting with 100% Hexane and gradually increasing the percentage of Ethyl Acetate). This will help you identify the optimal solvent polarity for separation. The ideal mobile phase should give your product an Rf value of approximately 0.2-0.3.[6]

• Use a Weaker Solvent System: If the spots are too high on the TLC plate (high Rf), the eluent is too strong. Reduce the proportion of the more polar solvent (e.g., move from 30% EtOAc in Hexane to 20% EtOAc in Hexane).

• Change Solvent Polarity: If a simple binary system (e.g., Hexane/EtOAc) fails, introduce a third solvent with a different polarity character. For example, adding a small amount of dichloromethane or methanol can alter the selectivity of the separation.

• Reduce the Load: The amount of crude material should be about 1-5% of the mass of the silica gel in the column (e.g., for 100g of silica, use 1-5g of crude material).[6]

• Consider a Different Stationary Phase: If silica gel (normal phase) is not effective, consider using reverse-phase silica (C18) or alumina, which offer different separation mechanisms.

Caption: Potential impurities originating from the synthesis of the target compound.

Part 3: Detailed Purification Protocols

Protocol 1: Recrystallization

This protocol provides a general guideline. The optimal solvent must be determined experimentally.

• Solvent Selection: Test the solubility of your crude product in a range of solvents at room temperature and upon heating (see Table 1). An ideal solvent dissolves the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Table 1: Recommended Solvents for Recrystallization Screening

Solvent System	Rationale & Expected Outcome
Ethanol or Isopropanol	Good for moderately polar compounds. Often yields high-quality crystals.
Ethyl Acetate / Hexane	A versatile solvent pair. Dissolve in hot ethyl acetate, then add hexane until turbidity appears. Reheat to clarify and cool slowly.
Toluene	A higher boiling point solvent, useful if the compound is poorly soluble in lower-boiling solvents. Cool slowly.
Ethanol / Water	Dissolve in hot ethanol, then add water dropwise until the solution becomes cloudy. Reheat until clear and then cool.

Protocol 2: Flash Column Chromatography

This is a standard procedure for purifying multi-gram quantities of the compound.[7]

• Stationary Phase: Use silica gel (200-300 mesh is common).[8]

• Mobile Phase (Eluent) Selection: Based on TLC analysis, choose a solvent system (e.g., Hexane/Ethyl Acetate) that provides good separation and an Rf of ~0.2-0.3 for the product.[6]

• Column Packing: Pack the column with silica gel as a slurry in the initial, least polar mobile phase. Ensure the packing is uniform and free of air bubbles.[7]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Alternatively, perform "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin elution with the determined mobile phase. If a gradient elution is needed, slowly increase the polarity of the mobile phase over time.

• Fraction Collection: Collect fractions in test tubes and monitor their composition using TLC.

• Product Isolation: Combine the pure fractions, and remove the solvent using a rotary evaporator.

Part 4: Purity Assessment Protocols

Protocol 3: HPLC Sample Preparation & Analysis

• Sample Preparation: Accurately weigh ~1 mg of the purified compound and dissolve it in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.[3]

• Instrumentation: Use an HPLC system with a UV detector.[3]

• Column: A reversed-phase C18 column is recommended.[3]

• Mobile Phase: A common mobile phase is a gradient of acetonitrile and water, often with a modifier like 0.1% formic acid or trifluoroacetic acid for better peak shape.[3][9]

• Analysis: Inject the sample and analyze the chromatogram. Purity is typically calculated as the area percentage of the main peak relative to the total area of all peaks.[3]

References

• A Comparative Purity Analysis of Synthesized 3-(1,3-Benzoxazol-2-yl)benzoic Acid. (n.d.). BenchChem.
• Separation of 2(3H)-Benzoxazolone, 6-nitro- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• Separation of 2(3H)-Benzoxazolone, 6-chloro-3-(chloromethyl)- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. (n.d.). BenchChem.
• Column Chromatography in Pharmaceutical Analysis. (2022). Research and Reviews.
• Synthesis of Trifluoromethylated Spiroisoxazolones via a [3+2] Cycloaddition of Nitrile Imines and Unsaturated Isoxazolones. (2021). MDPI.
• Column Chromatography (Purification). (2013). YouTube.
• Chemical Transformations of 5,5-Dimethyl-2-(3-aryl-4-nitrobutanoyl)cyclohexane-1,3-diones. (2020). ResearchGate.
• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (2024). National Institutes of Health.
• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. (2021). National Institutes of Health.
• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. (2023). National Institutes of Health.
• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (2024). PubMed.
• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. (2023). ACG Publications.
• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. (2023). National Institutes of Health.
• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives. (2021). National Institutes of Health.
• Co-crystallization of 3,5-dinitrobenzoic acid with two antipsychotic agents: a simple 1:1 salt with trihexyphenidyl and a 1:2 acid salt containing a very short O—H⋯O hydrogen bond with chlorprothixene. (2016). National Institutes of Health.
• 5-AMINO-1,3-DIMETHYL-1,3-DIHYDRO-BENZOIMIDAZOL-2-ONE. (n.d.). LookChem.

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• 2. Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. acgpubs.org [acgpubs.org]
• 5. An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. m.youtube.com [m.youtube.com]
• 8. mdpi.com [mdpi.com]
• 9. Separation of 2(3H)-Benzoxazolone, 6-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Stability of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in Solution

Welcome to the technical support center for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability of this compound in solution. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a versatile heterocyclic compound with a benzoxazolone core, a scaffold of significant interest in medicinal chemistry due to its wide range of biological activities.[1] Understanding its stability in solution is critical for obtaining reliable and reproducible experimental results, from initial screening to formulation development. This guide provides in-depth technical information and practical advice to help you navigate the potential stability challenges associated with this molecule.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in solution?

A1: The stability of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in solution can be influenced by several factors, including:

• pH: The benzoxazolone ring is susceptible to hydrolysis, especially under acidic or basic conditions.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Light: Exposure to ultraviolet (UV) or ambient light may induce photodegradation.

• Oxidizing Agents: The presence of oxidizing agents can lead to the formation of degradation products.

• Solvent: The choice of solvent can impact the solubility and stability of the compound.

Q2: What is the likely degradation pathway for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in aqueous solutions?

A2: While specific degradation pathways for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one are not extensively documented in the literature, based on the general chemistry of the benzoxazolone scaffold, the primary degradation pathway in aqueous solution is likely hydrolysis of the cyclic carbamate bond. This would lead to the opening of the oxazolone ring to form an N-methyl-2-amino-4-methylphenol derivative.

Q3: How should I prepare and store stock solutions of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A3: To ensure the stability of your stock solutions, we recommend the following:

• Solvent Selection: Use a high-purity, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) for initial stock solutions. For working solutions, acetonitrile and methanol can be used, but their aqueous mixtures may be less stable over time.

• Concentration: Prepare concentrated stock solutions to minimize the volume of organic solvent in your final assay, which can be important for cellular or enzymatic assays.

• Storage Conditions: Store stock solutions at -20°C or -80°C in tightly sealed vials to minimize solvent evaporation and exposure to moisture. Protect solutions from light by using amber vials or by wrapping the vials in aluminum foil.

• Handling: Before use, allow the stock solution to equilibrate to room temperature to prevent condensation of atmospheric moisture into the solution.

Q4: Are there any known incompatibilities with common laboratory reagents?

A4: Avoid strong acids, strong bases, and potent oxidizing agents, as they are likely to accelerate the degradation of the benzoxazolone ring. Caution should also be exercised when using highly reactive nucleophiles that could potentially react with the carbonyl group of the benzoxazolone ring.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common stability-related issues encountered during experiments with 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Issue 1: Inconsistent or lower-than-expected activity in biological assays.

Potential Cause	Troubleshooting Steps
Degradation of stock solution	1. Prepare a fresh stock solution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. 2. Analyze the old and new stock solutions by HPLC to compare the purity and concentration. 3. If degradation is confirmed, review storage conditions and handling procedures.
Instability in assay buffer	1. Assess the stability of the compound in your assay buffer over the time course of the experiment. 2. Prepare a solution of the compound in the assay buffer and analyze it by HPLC at different time points (e.g., 0, 1, 2, and 4 hours) at the assay temperature. 3. If significant degradation is observed, consider modifying the buffer pH (if possible) or reducing the incubation time.
Photodegradation during experiment	1. Repeat the experiment under light-protected conditions (e.g., by covering the plate with foil). 2. Compare the results with those from the experiment conducted under normal lighting conditions.

Issue 2: Appearance of unknown peaks in HPLC chromatograms.

Potential Cause	Troubleshooting Steps
Hydrolysis	1. If the unknown peak appears in aqueous mobile phases or samples, it may be a hydrolysis product. 2. Conduct a forced degradation study under acidic and basic conditions to generate the expected hydrolysis product and compare its retention time with the unknown peak.
Oxidation	1. If the sample was exposed to air for an extended period or if the solvent contained peroxides, the unknown peak could be an oxidation product. 2. Perform a forced degradation study with a mild oxidizing agent (e.g., hydrogen peroxide) to see if a similar peak is generated.
Solvent-related impurities	1. Inject a blank (solvent only) to ensure the peak is not from the solvent. 2. Use high-purity, HPLC-grade solvents.

Workflow for Investigating Compound Instability

Caption: Troubleshooting workflow for stability issues.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[2][3]

Objective: To identify potential degradation products of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one under various stress conditions.

Materials:

• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• HPLC-grade acetonitrile and water

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• pH meter

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Keep 1 mL of the stock solution in a sealed vial at 80°C for 48 hours.

  • Photodegradation: Expose 1 mL of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[4]

• Sample Analysis:

  • Before analysis, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

  • Analyze the samples by HPLC.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one from its potential degradation products.

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	280 nm
Injection Volume	10 µL

Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control solution.

• The appearance of new peaks or a decrease in the peak area of the parent compound indicates degradation.

• The method is considered stability-indicating if the degradation products are well-resolved from the parent peak.

Expected Outcome of Forced Degradation Study (Hypothetical Data)

Stress Condition	% Degradation	Major Degradation Product (Hypothetical)
0.1 M HCl, 60°C, 24h	15%	N-(2-hydroxy-5-methylphenyl)-N-methylcarbamic acid
0.1 M NaOH, 60°C, 24h	45%	N-(2-hydroxy-5-methylphenyl)-N-methylcarbamic acid
3% H₂O₂, RT, 24h	5%	Oxidized derivatives
80°C, 48h	<2%	-
Photostability	8%	Photodegradation products

Degradation Pathway Diagram

Caption: Potential degradation pathways.

References

• SIELC Technologies. (n.d.). Separation of 2(3H)-Benzoxazolone, 6-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (n.d.). Pharmaceutical Technology. Retrieved from [Link]

• HPLC chromatogram of (A) degradation using 3% H 2 O 2 , (B) degradation... (n.d.). ResearchGate. Retrieved from [Link]

• Forced Degradation Studies. (2016, December 14). MedCrave online. Retrieved from [Link]

• A gradient reversed phase HPLC method was developed and validated for the analysis of related substances in zonisamide (1,2-benzisoxazole-3-methanesulfonamide), using a Waters Symmetry C8 (150*3.9 mm) column with a flow rate of 1.0 ml/min and... (n.d.). PMC. Retrieved from [Link]

• Stability Indicating Forced Degradation Studies. (n.d.). RJPT. Retrieved from [Link]

• Forced Degradation – A Review. (2022, November 30). PharmaTech. Retrieved from [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). NIH. Retrieved from [Link]

• Study on thermal degradation mechanism of a cured aldehyde-functional benzoxazine. (n.d.). RSC Publishing. Retrieved from [Link]

• Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. (n.d.). NIH. Retrieved from [Link]

• Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors. (2020, March 16). ACS Publications. Retrieved from [Link]

• Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)-one derivatives as potent anticancer agents. (2025, August 5). ResearchGate. Retrieved from [Link]

• (PDF) Thermal Degradation Mechanism of Polybenzoxazines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of some 2(3H)-benzoxazolone derivatives and their in-vitro effects on human leukocyte myeloperoxidase activity. (2005, September). PubMed. Retrieved from [Link]

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. (n.d.). PMC. Retrieved from [Link]

• Continuous Flow Photochemical Synthesis of 3-Methyl-4-arylmethylene Isoxazole-5(4H)-ones through Organic Photoredox Catalysis and Investigation of Their Larvicidal Activity. (2023, March 3). MDPI. Retrieved from [Link]

• Synthesis and Bioactivity of Substituted 3H-Benzoxazol-2-ones. (n.d.). 农药学学报. Retrieved from [Link]

• Synthesis and biological profile of benzoxazolone derivatives. (2023, June 28). PubMed. Retrieved from [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.). ICH. Retrieved from [Link]

• Thermal Degradation Behavior and Kinetics of Polybenzoxazine Based on Bisphenol-S and Allylamine. (2025, August 10). ResearchGate. Retrieved from [Link]

• Ionic liquid [Et3NH][HSO4] promoted One-pot Synthesis of 1, 3- Benzoxazoles with Substituted Thiazolidinone Moiety. (n.d.). bepls. Retrieved from [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. (n.d.). MDPI. Retrieved from [Link]

• HPLC method for simultaneous determination of impurities and degradation products in Cardiazol. (2020, May 13). Pharmacia. Retrieved from [Link]

• Solubility comparison in acetonitrile. (n.d.). ResearchGate. Retrieved from [Link]

• The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. (n.d.). ResearchGate. Retrieved from [Link]

• Thermal degradation behaviors of polybenzoxazine and silicon-containing polyimide blends. (2025, August 5). ResearchGate. Retrieved from [Link]

• 3-Substituted-2-benzoxazolinones. (n.d.). Sci-Hub. Retrieved from [Link]

• Solubility of Difloxacin in acetone, methanol and ethanol from (293. (n.d.). CIBTech. Retrieved from [Link]

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• 4. ema.europa.eu [ema.europa.eu]

Technical Support Center: Optimizing Reaction Conditions for Benzoxazolone Synthesis

Welcome to the Technical Support Center for Benzoxazolone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during the synthesis of benzoxazolone scaffolds. The benzoxazolone nucleus is a vital pharmacophore in medicinal chemistry, appearing in numerous biologically active compounds.[1][2][3] This guide provides practical, field-proven insights to help you optimize your reaction conditions and achieve high yields of pure product.

I. Overview of Benzoxazolone Synthesis

The synthesis of benzoxazolones typically involves the cyclization of a 2-aminophenol derivative with a carbonyl source. Several methods are commonly employed, each with its own set of advantages and potential challenges. Understanding the underlying mechanisms is crucial for effective troubleshooting.

A common and historical route involves the reaction of 2-aminophenol with highly reactive and toxic phosgene or its derivatives.[4][5] To circumvent the use of such hazardous materials, several greener and safer alternatives have been developed. These include the use of urea, carbamates, or 1,1'-carbonyldiimidazole (CDI) as the carbonyl source.[6][7][8] Another important strategy is the reductive cyclization of 2-nitrophenols.[9][10]

Below is a generalized workflow for a typical benzoxazolone synthesis.

Caption: General workflow for benzoxazolone synthesis.

II. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Yield of Benzoxazolone

Q1: My reaction of 2-aminophenol with urea is resulting in a very low yield. What are the common causes and how can I improve it?

A1: Low yields in the urea-based synthesis of benzoxazolone are a frequent issue, often stemming from suboptimal reaction conditions.[7]

• Inadequate Temperature: This reaction typically requires high temperatures, often in a melt phase (130-160°C), to drive the condensation.[7] Insufficient heat will lead to an incomplete reaction. Conversely, excessively high temperatures can lead to the decomposition of your starting materials and product.

• Suboptimal Reagent Ratio: While a 1:1 stoichiometric ratio of 2-aminophenol to urea is theoretically sufficient, in practice, an excess of urea (typically 1.5 to 3 equivalents) is often necessary to push the reaction to completion.[7][11] However, a large excess of urea can promote the formation of byproducts like biuret.[8]

• Reaction Time: It is crucial to monitor the reaction's progress, for instance, by using thin-layer chromatography (TLC), to ensure the complete consumption of the 2-aminophenol starting material.[7] Premature work-up is a common cause of low yields.

• Purity of Starting Materials: Impurities present in the 2-aminophenol can interfere with the cyclization process.[12] Ensure your starting material is of high purity before commencing the reaction.

Q2: I am attempting a reductive cyclization of a 2-nitrophenol derivative and observing a low yield of the desired benzoxazolone. What are the key parameters to investigate?

A2: Reductive cyclization is a powerful method, but its success hinges on the careful control of several factors.

• Reducing Agent Selection: The choice and amount of the reducing agent are critical. Common reducing agents for this transformation include catalytic hydrogenation (e.g., H₂, Pd/C), transfer hydrogenation, or the use of metals like iron or tin in acidic media. The efficiency of the reduction can be highly substrate-dependent.

• Carbonyl Source and Addition: In a one-pot reductive cyclization, the timing of the addition of the carbonyl source (e.g., 1,1'-carbonyldiimidazole (CDI)) is crucial.[1] It should be added after the reduction of the nitro group to the amine is complete.

• Reaction Conditions for Cyclization: The subsequent cyclization of the in-situ generated 2-aminophenol with the carbonyl source may require specific conditions, such as the presence of a base or elevated temperatures, to proceed efficiently.

Issue 2: Formation of Impurities and Side Products

Q3: My reaction mixture shows multiple spots on the TLC plate, indicating the formation of side products. What are the common side products and how can I minimize them?

A3: Side product formation is a common challenge that can significantly lower your yield and complicate purification.[12]

• Dimerization/Polymerization: 2-aminophenol can be susceptible to oxidation and subsequent polymerization, especially at elevated temperatures in the presence of air. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate this.[12]

• Formation of Biuret and Other Urea-derived Impurities: When using urea in excess, it can self-condense to form biuret and other related impurities at high temperatures.[8] Optimizing the stoichiometry of urea is key to minimizing these byproducts.

• Incomplete Cyclization: In some cases, the reaction may stall at an intermediate stage, such as a carbamate or an N-acylated 2-aminophenol, without proceeding to the final cyclized product. This can be due to insufficient temperature, incorrect catalyst, or a deactivated catalyst.[12][13]

The following decision tree can help guide your troubleshooting process for low yields and side product formation.

Caption: A decision tree for troubleshooting low yields in benzoxazolone synthesis.

Issue 3: Difficulties in Product Purification

Q4: I am struggling to purify my benzoxazolone product. What are some effective purification strategies?

A4: The purification of benzoxazolones can sometimes be challenging due to their polarity and potential for co-crystallization with impurities.

• Crystallization: This is often the most effective method for obtaining highly pure benzoxazolones. The choice of solvent is critical. Common solvents for recrystallization include ethanol, ethyl acetate, acetone, or mixtures of these with non-polar solvents like hexanes.[13][14]

• Column Chromatography: Silica gel column chromatography is a versatile technique for separating the desired product from impurities.[15] A careful selection of the eluent system is necessary to achieve good separation. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) is often effective.

• Washing: Simple washing of the crude product with a suitable solvent can sometimes be sufficient to remove certain impurities. For example, washing with cold water can remove excess urea and other water-soluble byproducts.[13]

III. Frequently Asked Questions (FAQs)

Q1: What are some "green" or more environmentally friendly approaches to benzoxazolone synthesis?

A1: Several green chemistry approaches have been developed to address the environmental and safety concerns of traditional methods.[16]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times and improve yields, often under solvent-free conditions.[4][16]

• Ultrasound-Assisted Synthesis: Sonication is another alternative energy source that can enhance reaction rates and yields.[1]

• Use of Greener Solvents: Replacing hazardous solvents with more benign alternatives like water, ethanol, or polyethylene glycol (PEG) is a key aspect of green synthesis.[13][17]

• Catalytic Methods: The use of efficient and recyclable catalysts, including heterogeneous catalysts, can reduce waste and improve the overall efficiency of the process.[15][18]

• Safer Carbonyl Sources: Replacing phosgene with safer alternatives like di-tert-butyl dicarbonate ((Boc)₂O) or in-situ generated CO₂ from non-toxic precursors significantly improves the safety profile of the synthesis.[16]

Q2: How do I choose the appropriate solvent for my benzoxazolone synthesis?

A2: The choice of solvent can have a profound impact on the reaction outcome.[17]

• Polar Aprotic Solvents: Solvents like DMF, DMSO, and acetonitrile are commonly used as they can effectively dissolve the reactants and stabilize charged intermediates that may form during the reaction.[17]

• Protic Solvents: Protic solvents such as ethanol and water can participate in hydrogen bonding, which can be beneficial in certain steps of the reaction mechanism.[13][17]

• Solvent-Free Conditions: For some reactions, particularly those involving a melt phase with urea or those assisted by microwave irradiation, a solvent may not be necessary.[7][15]

A screening of different solvents is often the best approach to identify the optimal conditions for a specific reaction.

Q3: What is a typical temperature range for benzoxazolone synthesis?

A3: The optimal reaction temperature is highly dependent on the specific synthetic route.

• High-Temperature Reactions: Syntheses involving urea often require high temperatures, typically in the range of 130-160°C.[7]

• Moderate Temperature Reactions: Many catalytic reactions and those using more reactive carbonyl sources like CDI can proceed at more moderate temperatures, ranging from room temperature to around 100°C.[6]

• Microwave-Assisted Reactions: Microwave synthesis can often be performed at elevated temperatures for short periods, leading to rapid product formation.[4]

Q4: How can I monitor the progress of my benzoxazolone synthesis reaction?

A4: Monitoring the reaction progress is essential to determine the optimal reaction time and to avoid the formation of degradation products from prolonged heating.

• Thin-Layer Chromatography (TLC): TLC is a simple and rapid technique to qualitatively assess the consumption of starting materials and the formation of the product.[15]

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques provide more quantitative information about the reaction progress and can be used to determine the conversion and yield more accurately.[15]

IV. Experimental Protocols

Protocol 1: Synthesis of Benzoxazolone from 2-Aminophenol and Urea

This protocol is a generalized procedure and may require optimization for specific substrates.

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-aminophenol (1.0 eq) and urea (1.5-3.0 eq).[7]

• Heating: Heat the mixture in an oil bath to 130-160°C. The mixture will melt and ammonia will be evolved.[7]

• Reaction Monitoring: Monitor the reaction progress by TLC until the 2-aminophenol is consumed.

• Work-up: Cool the reaction mixture to room temperature. The solidified mass is then treated with water and stirred to dissolve any unreacted urea and other water-soluble impurities.

• Purification: The crude solid is collected by filtration, washed with cold water, and then recrystallized from a suitable solvent (e.g., ethanol) to afford the pure benzoxazolone.[13]

Protocol 2: Iron-Catalyzed Synthesis of 2-Benzoxazolone from 2-Aminophenol

This method utilizes an in-situ generation of a carbonyl source.[4][16]

• Reagent Preparation: In a sealed tube, add 2-aminophenol (1.0 eq), FeCl₃·6H₂O (catalytic amount), carbon tetrachloride (CCl₄), and water.[16]

• Reaction Setup: Seal the tube and heat it at 100-120°C for 2-10 hours.[4]

• Work-up: After cooling, the reaction mixture can be worked up by extraction with an organic solvent.

• Purification: The crude product is then purified by column chromatography or recrystallization.

V. Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Urea Stoichiometry	1.5 - 3.0 equivalents	An excess of urea drives the reaction to completion.[7][11]
Temperature (Urea method)	130 - 160 °C	Sufficient thermal energy is required for the condensation and cyclization.[7]
Catalyst Loading	Varies (e.g., 5-20 mol%)	The optimal catalyst loading balances reaction rate and cost.[13]

VI. References

• Synthesis and biological profile of benzoxazolone derivatives - ResearchGate. Available from: [Link]

• Synthesis and biological profile of benzoxazolone derivatives - PubMed. Available from: [Link]

• A Review on Various Synthetic Methods of Benzoxazole Moiety. Available from: [Link]

• Synthesis and biological profile of benzoxazolone derivatives - Semantic Scholar. Available from: [Link]

• Fe-Catalyzed Synthesis of 2-Benzoxazolone—An Important Fragment of Biologically Active Compounds - MDPI. Available from: [Link]

• Benzoxazolone synthesis - Organic Chemistry Portal. Available from: [Link]

• METHODS FOR SYNTHESIS OF OXAZOLONES: A REVIEW. Available from: [Link]

• Synthesis of 2-benzyl benzoxazoles and benzothiazoles via elemental sulfur promoted cyclization of styrenes with 2-nitrophenols and N,N-dialkyl-3-nitroanilines - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition | ACS Omega. Available from: [Link]

• Benzoxazole synthesis - Organic Chemistry Portal. Available from: [Link]

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC - NIH. Available from: [Link]

• Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition - NIH. Available from: [Link]

• WO2006096624A1 - Process for the purification of substituted benzoxazole compounds - Google Patents. Available from:

• Proposal mechanisms for the cyclization of 2‐nitrophenols with arylmethyl chloride. - ResearchGate. Available from: [Link]

• Fe-catalyzed synthesis of 2-benzoxazolone - an important fragment of biologically active compounds - Sciforum. Available from: [Link]

• Syntheses of benzoxazolone and benzoxathiones via reductive coupling of... | Download Scientific Diagram - ResearchGate. Available from: [Link]

• US3812138A - Process for preparing benzoxazolones-(2)and benzothiazolones-(2) - Google Patents. Available from:

• Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors - PMC - PubMed Central. Available from: [Link]

• Lead Optimization of Benzoxazolone Carboxamides as Orally Bioavailable and CNS Penetrant Acid Ceramidase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Publishing. Available from: [Link]

• US3812138A - Process for preparing benzoxazolones-(2)and benzothiazolones-(2) - Google Patents. Available from:

• Synthesis of Benzoxazolones from Nitroarenes or Aryl Halides - Sci-Hub. Available from: [Link]

• Synthesis of Benzoxazolones From Nitroarenes or Aryl Halides - PubMed. Available from: [Link]

• Purification of Chlorzoxazone by Adsorption - RSIS International. Available from: [Link]

• Isolation and Synthesis of Allelochemicals from Gramineae: Benzoxazinones and Related Compounds - UCA. Available from: [Link]

• Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement | ACS Omega - ACS Publications. Available from: [Link]

• Design, synthesis and evaluation of 2-aryl benzoxazoles as promising hit for the A2A receptor - PubMed Central. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological profile of benzoxazolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological profile of benzoxazolone derivatives | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Sciforum : Event management platform [sciforum.net]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. US3812138A - Process for preparing benzoxazolones-(2)and benzothiazolones-(2) - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of benzoxazolones from nitroarenes or aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. US3812138A - Process for preparing benzoxazolones-(2)and benzothiazolones-(2) - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. bibrepo.uca.es [bibrepo.uca.es]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and handling of this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity and success of your experimental work.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A1: The most prevalent synthetic strategies involve the cyclization of a 2-aminophenol derivative. A common starting material is 2-amino-4-methylphenol, which can be N-methylated before or after the cyclization step. The cyclizing agent is typically a phosgene equivalent, such as triphosgene or carbonyldiimidazole (CDI), or urea. The choice of reagents and reaction conditions can significantly influence the impurity profile of the crude product.

Q2: What is the expected appearance and stability of pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A2: Pure 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is typically a white to off-white crystalline solid. It is generally stable under standard laboratory conditions (ambient temperature, protected from light). However, the benzoxazolone ring can be susceptible to hydrolysis under strong acidic or basic conditions, leading to ring-opening and the formation of the corresponding 2-(methylamino)-4-methylphenol derivative. Prolonged exposure to high temperatures may also lead to degradation.

Q3: Which analytical techniques are recommended for assessing the purity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A3: A combination of techniques is recommended for a comprehensive purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information and is excellent for identifying and quantifying impurities with distinct NMR signals.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify impurities with different mass-to-charge ratios.

• High-Performance Liquid Chromatography (HPLC): An effective method for separating the main compound from its impurities and for determining the percentage of purity.

• Infrared (IR) Spectroscopy: Useful for confirming the presence of key functional groups, such as the carbonyl group of the benzoxazolone ring.

Q4: What are the general recommendations for the storage of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A4: To ensure long-term stability, the compound should be stored in a tightly sealed container, protected from light and moisture. Storage in a cool, dry place, such as a desiccator at room temperature, is recommended. For extended storage, refrigeration (2-8 °C) can be considered.

II. Troubleshooting Guide

This section addresses specific issues that may arise during your work with 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Problem 1: Unexpected peaks in the ¹H NMR spectrum of the crude product.

Question: I have synthesized 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and the ¹H NMR of my crude product shows several unexpected signals in addition to the expected product peaks. How can I identify the impurities?

Answer: The presence of unexpected peaks in the ¹H NMR spectrum is a common issue and can be attributed to several potential impurities arising from the synthesis. The most likely culprits are unreacted starting materials, reaction intermediates, or side-products.

Step-by-Step Troubleshooting:

• Analyze the ¹H NMR Spectrum:

  • Unreacted 2-amino-4-methylphenol: Look for characteristic aromatic signals of the starting material and the absence of an N-methyl signal.

  • Unreacted 2-(methylamino)-4-methylphenol: This precursor will show a distinct N-methyl singlet, but the aromatic signals will differ from the cyclized product. The phenolic and amine protons will also be present.

  • Incompletely cyclized intermediates: Depending on the cyclizing agent used, you might see signals corresponding to a urea or carbamate intermediate. These will have different chemical shifts for the methyl groups and aromatic protons compared to the final product.

  • Side-products from dimerization: Although less common under controlled conditions, dimerization can occur. This would lead to a more complex NMR spectrum with a higher molecular weight signal in the mass spectrum.

• Correlate with Mass Spectrometry Data: Obtain a mass spectrum of your crude product. The presence of molecular ions corresponding to the masses of the suspected impurities can confirm their presence.

  Compound	Molecular Weight ( g/mol )
  3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	163.17
  2-amino-4-methylphenol	123.15
  2-(methylamino)-4-methylphenol	137.18

• Purification Strategy:

  • Column Chromatography: Silica gel column chromatography is often effective for separating the desired product from less polar starting materials and more polar intermediates. A gradient elution with a mixture of hexanes and ethyl acetate is a good starting point.

  • Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization from a suitable solvent system (e.g., ethanol/water, toluene/hexanes) can be an efficient purification method.

Problem 2: The final product has a persistent color, even after initial purification.

Question: My 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a yellowish or brownish solid, not the expected white crystalline material. I have tried recrystallization, but the color remains. What could be the cause and how can I remove it?

Answer: A persistent color in the final product often indicates the presence of trace amounts of highly colored impurities, which may be oxidation or degradation products.

Step-by-Step Troubleshooting:

• Identify Potential Colored Impurities:

  • Oxidation Products: 2-aminophenol derivatives can be susceptible to air oxidation, leading to the formation of colored quinone-imine type structures.

  • Degradation Products: As mentioned, the benzoxazolone ring can undergo hydrolysis. The resulting aminophenol can then be oxidized. One study on a related compound showed degradation to 2-aminophenoxazin-3-one, which is a colored species.[1]

• Purification Techniques for Color Removal:

  • Activated Carbon Treatment: Dissolve the colored product in a suitable solvent and add a small amount of activated carbon. Heat the mixture gently for a short period, then filter the hot solution through a pad of celite to remove the carbon. The desired compound can then be recovered by crystallization or evaporation of the solvent.

  • Thorough Chromatography: A carefully performed column chromatography with a fine grade of silica gel can sometimes separate the colored impurities that co-crystallize with the product.

Problem 3: Low yield after the cyclization reaction.

Question: I am getting a very low yield of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one after the cyclization step. What are the possible reasons and how can I improve the yield?

Answer: Low yields in the cyclization to form the benzoxazolone ring can be due to incomplete reaction, side reactions, or product degradation.

Step-by-Step Troubleshooting:

• Reaction Conditions Optimization:

  • Reaction Time and Temperature: Ensure the reaction is running for a sufficient amount of time and at the optimal temperature. Monitor the reaction progress by TLC or HPLC to determine the point of maximum product formation.

  • Choice of Base and Solvent: The base and solvent can have a significant impact on the reaction outcome. For reactions involving phosgene or its derivatives, a non-nucleophilic base like triethylamine or pyridine is typically used in an aprotic solvent like dichloromethane or THF.

• Reagent Quality:

  • Purity of Starting Materials: Ensure that the 2-(methylamino)-4-methylphenol is of high purity. Impurities in the starting material can interfere with the reaction.

  • Cyclizing Agent: Use a fresh and high-quality cyclizing agent. Triphosgene, for example, can decompose over time.

• Work-up Procedure:

  • Hydrolysis during Work-up: Avoid prolonged exposure to strongly acidic or basic aqueous solutions during the work-up, as this can lead to hydrolysis of the product. A quick wash with dilute acid and/or base followed by drying and solvent evaporation is recommended.

III. Visual Guides

Synthetic Pathway and Potential Impurities

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Experiments

Welcome to the technical support resource for researchers working with 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide practical, in-depth solutions to common challenges encountered during the synthesis, purification, and characterization of this compound. Our approach is grounded in established chemical principles to not only solve immediate problems but also to foster a deeper understanding of the experimental variables at play.

Part 1: General FAQs & Handling

This section addresses foundational questions regarding the properties, safety, and handling of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Q1: What is 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and what are its primary research applications?

A1: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound built on the benzoxazolone scaffold.[1] This core structure is of significant interest in medicinal chemistry due to its versatility for chemical modification and its presence in various biologically active molecules.[1][2] Researchers utilize this and similar benzoxazolone derivatives as building blocks for developing novel therapeutic agents, particularly in oncology, and for creating inhibitors for enzymes like acid ceramidase.[1][3] Its derivatives have shown potential antibacterial, antifungal, and anticancer activities.[1][4]

Q2: What are the critical safety precautions I should take when handling this compound?

A2: As with any laboratory chemical, proper safety protocols are paramount. Based on safety data for closely related benzoxazolone structures, the following should be observed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[5]

• Skin Contact: The benzoxazolone scaffold can cause skin irritation or allergic reactions (skin sensitization).[6] In case of contact, immediately wash the affected area with plenty of soap and water and remove contaminated clothing.

• Inhalation: Avoid creating and inhaling dust. Handle the solid compound in a well-ventilated area or a chemical fume hood.

• Disposal: Dispose of waste materials according to your institution's approved waste disposal guidelines.

Q3: How should I properly store 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A3: The product is chemically stable under standard room temperature conditions. For long-term storage, keep the container tightly closed in a dry and well-ventilated place.[6] Some suppliers recommend refrigerated storage (2-8°C) under an inert atmosphere (nitrogen or argon).[7][8]

Property	Value	Source
Molecular Formula	C₉H₉NO₂	[1]
Molecular Weight	163.17 g/mol	[1]
Melting Point	94 - 96 °C
Appearance	Solid (typically light brown or off-white)	[5]

Part 2: Synthesis Troubleshooting Guide

The synthesis of benzoxazolone derivatives can be challenging. This section provides solutions for common issues encountered during the reaction process. A typical synthesis involves the cyclization of a substituted 2-aminophenol (in this case, 2-amino-4-methylphenol) with a carbonylating agent like urea.[9]

Issue 1: Consistently Low or No Product Yield

Q1.1: I am attempting to synthesize 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one from 2-amino-4-methylphenol and urea, but my yield is extremely low. What are the likely causes?

A1.1: This is a frequent challenge in benzoxazolone synthesis. The issue can typically be traced back to one of several critical parameters. A systematic approach is the most effective way to troubleshoot.[10]

• Suboptimal Reaction Temperature: The condensation reaction between a 2-aminophenol and urea often requires high temperatures (e.g., 130-160°C), sometimes in a solvent-free melt phase, to proceed efficiently.[11] If the temperature is too low, the reaction rate will be negligible. Conversely, excessively high temperatures can lead to the decomposition of your starting material or the desired product.[10]

• Purity of Reagents: Impurities in the 2-amino-4-methylphenol starting material can significantly inhibit the cyclization step. It is crucial to use reagents of high purity.[10] If necessary, consider purifying the starting material before use.

• Atmospheric Moisture: Many organic reactions, including condensations, are sensitive to moisture.[10] Ensure you are using dry glassware and, if the reaction is particularly sensitive, conduct it under an inert atmosphere (e.g., nitrogen or argon).

• Incorrect Stoichiometry: While a 1:1 molar ratio is theoretically required, a slight excess of the carbonylating agent (e.g., 1.5-2.0 equivalents of urea) is often used in practice to drive the reaction to completion.[11] However, a large excess can promote the formation of byproducts.

• Inefficient Mixing: In heterogeneous or melt-phase reactions, inefficient stirring can lead to localized overheating and poor contact between reactants, resulting in lower yields.[10] Ensure vigorous and consistent stirring throughout the reaction.

Troubleshooting Flowchart for Low Synthesis Yield.

Issue 2: Formation of Multiple Side Products

Q2.1: My reaction mixture shows several spots on a TLC plate, and the crude NMR is complex. What are the possible impurities or side products?

A2.1: The formation of multiple products points to side reactions or incomplete conversion. Common culprits in this synthesis include:

• Unreacted Starting Materials: The most obvious impurities are your starting 2-amino-4-methylphenol and urea.

• Intermediate Species: The reaction proceeds through an intermediate N-(2-hydroxy-5-methylphenyl)urea. If cyclization is incomplete, this intermediate may be present in your crude product.

• Biuret Formation: If using urea at high temperatures, it can self-condense to form biuret and other oligomers, which can complicate purification.[11]

• Decomposition Products: As mentioned, excessive heat can cause the starting materials or the benzoxazolone product to decompose into a complex mixture. Monitoring the reaction by TLC is crucial to determine the optimal reaction time and avoid degradation.[10]

Part 3: Purification & Characterization

Issue 3: Difficulty in Product Purification

Q3.1: My crude product is an oil or fails to crystallize. How can I effectively purify it?

A3.1: Obtaining a pure, crystalline solid is a common purification hurdle.

• Recrystallization Solvent Choice: The key to successful recrystallization is finding a solvent (or solvent system) that dissolves the compound when hot but not when cold. For benzoxazole derivatives, common and effective solvents include ethanol, mixtures of acetone and acetonitrile, or benzene.[12][13] Experiment with small amounts of your crude product in different solvents to find the optimal one.

• Trituration: If direct recrystallization fails, try trituration. This involves stirring the crude oil or solid with a solvent in which the desired product is insoluble, but the impurities are soluble. Nonpolar solvents like heptane or hexanes can be effective for this purpose.[12] This process can often wash away impurities and induce crystallization of the product.

• Column Chromatography: If recrystallization and trituration are unsuccessful, silica gel column chromatography is a reliable method for purification. A solvent system of ethyl acetate and hexanes is a good starting point for elution.

Q3.2: My final product has a persistent color (e.g., yellow or brown). How can I obtain a colorless or white solid?

A3.2: Colored impurities are often highly conjugated organic molecules present in trace amounts.

• Activated Charcoal Treatment: During the recrystallization process, you can add a small amount of activated charcoal to the hot, dissolved solution.[12][13] The charcoal adsorbs colored impurities. After a few minutes of gentle boiling, the charcoal is removed by hot filtration through a pad of celite, and the filtrate is allowed to cool and crystallize. Be cautious not to use an excessive amount of charcoal, as it can also adsorb your desired product.

Issue 4: Ambiguous Characterization Results

Q4.1: I've obtained a solid, but the melting point is broad or different from the literature value. What does this indicate?

A4.1: A broad melting point range is a classic indicator of an impure compound. The presence of impurities disrupts the crystal lattice, causing the substance to melt over a wider and lower temperature range. This result strongly suggests that further purification is necessary.

Q4.2: What are the expected signals in the ¹H and ¹³C NMR spectra for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

A4.2: While a definitive spectrum requires experimental data, we can predict the key features based on the structure and data from similar compounds.[14][15] This information is critical for confirming the structure and identifying impurities.

¹H NMR (Predicted)	Signal	Approx. Chemical Shift (ppm)	Notes
Aromatic Protons	2H	6.8 - 7.2	Two singlets or narrow doublets on the benzoxazolone ring.
N-H Proton	1H	8.0 - 11.0	A broad singlet; chemical shift can vary with solvent and concentration. May not be visible if N-methylated.
Methyl Protons (C5-CH₃)	3H	~2.3	Singlet.
Methyl Protons (N3-CH₃)	3H	~3.3	Singlet. This signal would replace the N-H proton if the nitrogen is methylated. The user's named compound is N-H, but N-alkylation is a common step.[9]

¹³C NMR (Predicted)	Signal	Approx. Chemical Shift (ppm)	Notes
Carbonyl (C=O)	1C	153 - 156	Key signal for the oxazolone ring.
Aromatic Carbons	6C	108 - 145	Complex set of signals in the aromatic region.
Methyl Carbons	2C	20 - 30	Two distinct signals for the two methyl groups.

Note: The user-specified name "3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one" implies one methyl group is on the nitrogen (position 3) and one is on the benzene ring (position 5). The NMR predictions reflect this structure.

Part 4: Experimental Protocols

Protocol 1: General Synthesis via Urea Condensation

This protocol is a generalized procedure based on common methods for synthesizing benzoxazolone derivatives.[9][11]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-amino-4-methylphenol (1.0 eq) and urea (1.5 eq).

• Heating: Heat the mixture in an oil bath to 140-150°C. The solids should melt and form a homogenous mixture. Ammonia gas will be evolved, indicating the progress of the cyclization.

• Reaction: Maintain the temperature and stir vigorously for 3-4 hours. Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase) until the starting aminophenol spot is consumed.

• Workup: Allow the reaction mixture to cool to room temperature. The mixture should solidify. Add water to the flask and break up the solid.

• Isolation: Collect the crude solid by vacuum filtration, washing thoroughly with cold water to remove any remaining urea and other water-soluble impurities.

• Drying: Dry the crude product in a vacuum oven. The product can then be purified by recrystallization.

Simplified Synthesis Pathway Diagram.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude solid in a test tube and add a few drops of a test solvent (e.g., ethanol). If it dissolves immediately, the solvent is too polar. If it doesn't dissolve even upon heating, it is not polar enough. Find a solvent that dissolves the solid when hot but allows it to precipitate upon cooling.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen recrystallization solvent to just dissolve the solid at the solvent's boiling point.

• Decolorization (Optional): If the solution is colored, remove it from the heat source, allow it to cool slightly, and add a spatula-tip of activated charcoal. Reheat the mixture to boiling for 2-3 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper (or a celite pad if charcoal was used) into a clean, warm flask to remove any insoluble impurities (and charcoal).

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them under vacuum.

References

• Benchchem. troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem Technical Support.
• Google Patents. Process for the purification of substituted benzoxazole compounds. WO2006096624A1.
• Current Research in Pharmaceutical Sciences.
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• Sigma-Aldrich.
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• ResearchGate. General and an efficient synthesis of benzoxazol-2(3H)-ones: Evolution of its anti-cancer and anti-mycobacterial activities.
• CymitQuimica.
• ResearchGate. Synthesis and preliminary evaluation of 2-substituted-1,3-benzoxazole and 3-[(3-substituted)propyl]-1,3-benzoxazol-2(3H)
• RSC Publishing. General and efficient synthesis of benzoxazol-2(3H)-ones: evolution of their anti-cancer and anti-mycobacterial activities.
• Semantic Scholar. Original TDAE reactivity in benzoxa- and benzothiazolone series.
• ChemicalBook. 3,5-Dimethylisoxazole(300-87-8) 1H NMR spectrum.
• PubChem. 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one.
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Technical Support Center: Enhancing the Solubility of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the technical support center for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound. We will explore the underlying reasons for its poor solubility and provide a series of structured, practical solutions in a question-and-answer format, complete with detailed experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, and why is its solubility a primary concern?

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound built on the benzoxazolone scaffold.[1] This structural class is of significant interest in medicinal chemistry for developing novel therapeutics, particularly in oncology and enzymology.[1]

The primary concern is its inherently low aqueous solubility. Like many benzoxazole derivatives, its rigid and aromatic structure leads to strong intermolecular forces in the solid state (high crystal lattice energy), making it difficult for water molecules to effectively solvate individual molecules.[2][3] Poor solubility is a major hurdle in drug development, as it can lead to low dissolution rates, poor absorption, and inadequate bioavailability, ultimately compromising therapeutic efficacy.[4][5][6]

Q2: What physicochemical properties of this molecule contribute to its low solubility?

The solubility of a compound is governed by its molecular structure and intermolecular forces. For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, several factors are at play:

• Aromaticity and Planarity: The fused ring system is largely planar and aromatic, which promotes strong π-π stacking interactions in the crystal lattice. These stable stacks require significant energy to be broken apart by solvent molecules.[2]

• Hydrophobicity: The benzene ring and two methyl groups contribute to the molecule's lipophilic (hydrophobic) character, making it less favorable to interact with polar water molecules.

• Weakly Acidic Proton: The hydrogen atom on the nitrogen within the oxazolone ring can act as a weak acid. Under neutral pH conditions (pH ~7), the molecule is predominantly in its non-ionized, less soluble form.[7][8] The solubility is therefore expected to be highly dependent on pH.[7][9][10]

Q3: What is the general workflow for addressing the solubility issues of this compound?

A systematic approach is crucial. Instead of randomly testing methods, we recommend a tiered strategy that begins with simple, rapid techniques and progresses to more complex formulation approaches as needed. This ensures efficient use of time and resources.

Caption: Systematic workflow for solubility enhancement.

Part 2: Troubleshooting Guide & Experimental Protocols

This section addresses specific problems you might encounter during your experiments and provides validated protocols to overcome them.

Issue 1: I cannot achieve the desired concentration in my aqueous buffer for an in vitro biological assay.

This is a common problem for screening and mechanism-of-action studies. The goal here is to create a homogenous solution at the required concentration with minimal use of excipients that could interfere with the assay.

Causality: As a weak acid, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one can donate a proton to form a negatively charged anion (conjugate base). This ionized form is significantly more polar and thus more soluble in water.[7][8][9] By increasing the pH of the aqueous medium above the compound's pKa, we shift the equilibrium towards the more soluble ionized form, thereby increasing its overall solubility.[7]

Caption: Mechanism of solubility enhancement by cyclodextrin.

Experimental Protocol: Inclusion Complex by Kneading Method

• Mixing: In a mortar, mix the compound and a suitable cyclodextrin (e.g., Hydroxypropyl-β-Cyclodextrin, HP-β-CD) in a 1:1 or 1:2 molar ratio.

• Kneading: Add a small amount of a hydroalcoholic solution (e.g., 50% ethanol in water) to the mixture to form a thick, consistent paste.

• Trituration: Knead the paste thoroughly for 45-60 minutes.

• Drying: Dry the resulting product in an oven at a controlled temperature (e.g., 40-50°C) until all the solvent has evaporated.

• Sieving: Pass the dried complex through a fine-mesh sieve to get a uniform powder.

• Characterization: Confirm complex formation using DSC, XRPD, or NMR spectroscopy. Compare its aqueous solubility and dissolution rate to the pure drug.

References

• Journal of Drug Delivery and Therapeutics. SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. [Link]

• Wikipedia. Cosolvent. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. [Link]

• National Institutes of Health (NIH). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. [Link]

• VLaby. Effect of Particle Size on Solubility Rate. [Link]

• PubMed. Effect of particle size on the dissolution behaviors of poorly water-soluble drugs. [Link]

• Pharma Times. Co-solvency and anti-solvent method for the solubility enhancement. [Link]

• Scribd. The Effect of Particle Size and Shape On Dissolution Rate. [Link]

• ResearchGate. INCLUSION COMPLEX SYSTEM; A NOVEL TECHNIQUE TO IMPROVE THE SOLUBILITY AND BIOAVAILABILITY OF POORLY SOLUBLE DRUGS. [Link]

• Scholars Research Library. Solid dispersion technique for improving solubility of some poorly soluble drugs. [Link]

• International Journal of Research in Pharmacy and Allied Science. Review on Inclusion Complexation: A Technique to Enhance the Solubility of Poorly Water Soluble Drug. [Link]

• Journal of Applied Pharmaceutical Science. Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. [Link]

• Quora. How does the size of the particles affect the rate of dissolving?. [Link]

• Journal of Advanced Pharmacy Education & Research. Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. [Link]

• ScienceDirect. Effect of particle size on the dissolution behaviors of poorly water-soluble drugs. [Link]

• GSC Online Press. A review on solubility enhancement technique for pharmaceutical drugs. [Link]

• Zenodo. REVIEW ON INCLUSION COMPLEXATION A TECHNIQUE TO ENHANCE THE SOLUBILITY OF POORLY WATER-SOLUBLE DRUG. [Link]

• ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• Journal of Pharmaceutical Negative Results. Solubility Enhancement of Rifabutin by Co-solvency Approach. [Link]

• SlideShare. PH and Solvent Effect on Drug Solubility. [Link]

• Google Patents.

• YouTube. Why Is pH Critical For Weak Electrolyte Solubility?. [Link]

• SciELO. Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. [Link]

• Chemistry LibreTexts. 16.4: The Effects of pH on Solubility. [Link]

• ScienceDirect. Surfactant solutions for enhancing solubility of new arylquinolin-2-ones. [Link]

• National Institutes of Health (NIH). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. [Link]

• Google Patents. Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.

• PharmaTutor. ENHANCEMENT OF SOLUBILITY; AN OVERVIEW. [Link]

• Chad's Prep. 17.6 pH Effects on Solubility. [Link]

• Ascendia Pharmaceuticals. 5 Novel Techniques for Solubility Enhancement. [Link]

• International Journal of Pharmaceutical Research and Applications. A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. [Link]

• PubChem. 2(3H)-Benzoxazolone. [Link]

• PubChem. 5-Amino-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one. [Link]

• PubChem. 1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one. [Link]

• Cheméo. Chemical Properties of 2(3H)-Benzoxazolone (CAS 59-49-4). [Link]

• FooDB. Showing Compound 2-Benzoxazolone (FDB010916). [Link]

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Technical Support Center: Degradation Pathways of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals investigating the degradation pathways of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This guide is structured to provide practical, in-depth assistance in a question-and-answer format, addressing common challenges and frequently asked questions you may encounter during your experimental work.

Introduction

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one belongs to the benzoxazolone class of compounds, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities.[1] Understanding the metabolic and environmental fate of this compound is crucial for its development as a potential therapeutic agent or for assessing its environmental impact. This guide will provide you with the foundational knowledge and troubleshooting strategies to effectively study its degradation.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Question 1: I am not observing any degradation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in my microbial culture or soil sample. What could be the reason?

Possible Causes and Solutions:

• Acclimation Period: Microbial communities may require an acclimation period to induce the necessary enzymes for degradation.

  • Recommendation: Extend the incubation time of your experiment. Consider a phased introduction of the compound, starting with low concentrations, to allow for microbial adaptation.

• Lack of Necessary Enzymes: The microorganisms in your sample may not possess the enzymatic machinery to metabolize this specific benzoxazolone structure. The stability of the benzoxazolone core is a known attribute that is leveraged in medicinal chemistry.[1]

  • Recommendation: Introduce a microbial consortium known for degrading aromatic or heterocyclic compounds. For instance, Pseudomonas putida has been shown to degrade substituted benzoic acids, a related structural class.[2]

• Suboptimal Environmental Conditions: pH, temperature, and nutrient availability can significantly impact microbial activity.

  • Recommendation: Optimize the incubation conditions. For soil studies, ensure adequate moisture content. For liquid cultures, maintain a pH between 6.5 and 7.5 and a temperature appropriate for the microbial species being used.

• Toxicity of the Compound: At high concentrations, the parent compound or its initial degradation products might be toxic to the microorganisms.

  • Recommendation: Perform a dose-response study to determine the optimal, non-toxic concentration of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one for your microbial system.

Question 2: My HPLC-MS analysis shows multiple unexpected peaks. How can I identify if these are true degradation products or artifacts?

Possible Causes and Solutions:

• Sample Preparation Artifacts: The extraction and cleanup process can sometimes introduce contaminants or cause unintended reactions.

  • Recommendation: Process a blank sample (matrix without the target compound) in parallel with your experimental samples to identify any peaks originating from the sample preparation itself.

• In-source Fragmentation in Mass Spectrometry: The compound might be fragmenting within the ion source of the mass spectrometer, leading to the appearance of multiple peaks that are not true metabolites.

  • Recommendation: Vary the ionization source parameters (e.g., cone voltage) to see if the relative abundance of the suspected artifact peaks changes. A true metabolite should have a consistent response relative to the parent compound under varying analytical conditions.

• Matrix Effects: Components of your experimental matrix (e.g., soil extracts, culture media) can interfere with the ionization of your target analyte and its degradation products.

  • Recommendation: Employ a more rigorous sample cleanup method, such as solid-phase extraction (SPE). Additionally, use a matrix-matched calibration curve to quantify your results accurately.

• Abiotic Degradation: The compound may be degrading abiotically (e.g., through hydrolysis or photolysis) in your experimental setup.

  • Recommendation: Run a sterile control experiment (e.g., autoclaved soil or sterile media) under the same conditions to distinguish between biotic and abiotic degradation.

Question 3: I am trying to study the photodegradation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, but the degradation rate is very slow.

Possible Causes and Solutions:

• Inappropriate Light Source: The wavelength of your light source may not overlap with the absorption spectrum of the compound.

  • Recommendation: Determine the UV-Vis absorption spectrum of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and use a light source that emits at or near its wavelength of maximum absorbance. Simulated solar light is often a good starting point for environmental fate studies.[3]

• Low Light Intensity: The intensity of the light source may be insufficient to induce significant photodegradation.

  • Recommendation: Increase the light intensity, ensuring that the temperature of the sample does not increase significantly, which could introduce thermal degradation as a confounding factor.[3]

• Quenching Effects: Other components in your solution may be quenching the excited state of the molecule, thus inhibiting photodegradation.

  • Recommendation: Conduct photodegradation studies in a simple, well-defined matrix (e.g., ultrapure water or a simple buffer) before moving to more complex matrices. The presence of natural organic matter or certain inorganic anions can inhibit photodegradation.[3]

• Photostability of the Benzoxazolone Core: The benzoxazolone ring system can be inherently stable to photolytic cleavage.

  • Recommendation: Consider the addition of photosensitizers, such as dissolved organic matter or specific dyes, which can generate reactive oxygen species (e.g., hydroxyl radicals, singlet oxygen) that can indirectly lead to the degradation of the compound.[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the likely primary degradation pathways for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

Based on the degradation of structurally similar compounds, the following pathways are plausible:

• Hydrolysis: The ester-like carbamate bond in the oxazolone ring is a potential site for hydrolysis, which would lead to the opening of the heterocyclic ring to form an N-substituted 2-aminophenol derivative. The rate of hydrolysis is likely to be pH-dependent.

• Oxidation: The methyl groups on the benzene ring are susceptible to enzymatic oxidation by microorganisms, potentially forming hydroxymethyl and subsequently carboxylic acid derivatives. This is a common metabolic pathway for alkylated aromatic compounds.

• Hydroxylation: The aromatic ring can undergo hydroxylation, mediated by enzymes such as cytochrome P450 monooxygenases in biological systems. This can be a primary step in the metabolism of many xenobiotics.

• Photodegradation: Aromatic compounds can undergo photodegradation upon exposure to UV light. This can involve direct photolysis, where the molecule absorbs light and undergoes transformation, or indirect photolysis, mediated by reactive species generated by other light-absorbing molecules in the environment.[3]

Q2: What analytical techniques are best suited for studying the degradation of this compound?

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS): This is the gold standard for identifying and quantifying the parent compound and its degradation products. HPLC allows for the separation of the different components in your sample, while MS provides molecular weight and structural information for identification.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used if the degradation products are volatile or can be derivatized to increase their volatility.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of isolated degradation products, 1H and 13C NMR are indispensable.

Q3: How can I predict the potential degradation products of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one?

• Metabolic Prediction Software: Several in silico tools can predict potential sites of metabolism and the resulting metabolites based on the structure of the parent compound. These tools often use databases of known metabolic reactions.

• Literature on Analogous Compounds: Reviewing the literature for the degradation of other benzoxazolones or compounds with similar functional groups can provide valuable insights into likely transformation products. For example, the biotransformation of 2-benzoxazolinone (BOA) in soil leads to the formation of 2-aminophenoxazin-3-one.[5]

Experimental Protocols

Protocol 1: General Aerobic Biodegradation Study

• Prepare the Inoculum: Use activated sludge from a wastewater treatment plant, a soil slurry, or a specific microbial culture.

• Set up the Microcosms: In a suitable vessel, combine the inoculum with a mineral salts medium and 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one at a known concentration.

• Incubation: Incubate the microcosms under aerobic conditions (e.g., on a shaker) at a constant temperature.

• Sampling: At regular intervals, withdraw samples for analysis.

• Sample Preparation: Centrifuge the samples to remove biomass. The supernatant can be directly analyzed or subjected to solid-phase extraction (SPE) for cleanup and concentration.

• Analysis: Analyze the samples by HPLC-MS to monitor the disappearance of the parent compound and the appearance of degradation products.

Protocol 2: Photodegradation Study

• Prepare the Solution: Dissolve 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in a suitable solvent (e.g., ultrapure water, buffer, or an organic solvent like acetonitrile if necessary) in a quartz vessel.

• Irradiation: Expose the solution to a light source with a known spectral output (e.g., a xenon lamp to simulate solar radiation).

• Control: Keep an identical solution in the dark to serve as a control for any non-photolytic degradation.

• Sampling: At regular time points, take aliquots of the solution for analysis.

• Analysis: Analyze the samples by HPLC with a UV detector or HPLC-MS to determine the concentration of the parent compound over time.

Visualizing Potential Degradation Pathways

The following diagrams illustrate the hypothetical primary degradation pathways of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one based on established chemical and biological reactions.

Caption: Potential degradation routes for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Caption: A typical workflow for studying compound degradation.

References

• Photodegradation of Sulfamethoxazole and Enrofloxacin under UV and Simulated Solar Light Irradiation. MDPI. Available at: [Link]

• 2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)- 1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae. PubMed. Available at: [Link]

• Effect of Benzophenone Type UV Filters on Photodegradation of Co-existing Sulfamethoxazole in Water. ResearchGate. Available at: [Link]

• Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB. PubMed. Available at: [Link]

Sources

• 1. 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one | 88882-28-4 | Benchchem [benchchem.com]
• 2. Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Degradation studies on benzoxazinoids. Soil degradation dynamics of (2R)-2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)- 1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Analysis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the purity of a chemical entity is not merely a quality metric; it is a cornerstone of reliable, reproducible, and translatable research. For novel scaffolds like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a compound of interest within the versatile benzoxazolone family, rigorous purity assessment is paramount.[1] This guide provides an in-depth comparison of key analytical techniques for determining the purity of this compound, offering insights into the rationale behind methodological choices and presenting detailed experimental protocols.

The benzoxazolone core is a privileged structure in medicinal chemistry, serving as a foundation for therapeutics in oncology, enzymology, and infectious disease research.[1] Given that even minute impurities can significantly alter biological activity, a multi-faceted analytical approach is essential to ensure the integrity of experimental data.

The Synthetic Landscape and Potential Impurities

A robust purity analysis begins with an understanding of the synthetic route and its potential pitfalls. 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is typically synthesized via the cyclization of a corresponding 2-aminophenol derivative. Common synthetic pathways for benzoxazolones involve the reaction of 2-aminophenols with reagents like phosgene, urea, or ethyl chloroformate.[2]

A likely synthetic route to 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one would involve the reaction of 2-amino-4-methylphenol with a suitable carbonylating agent, followed by N-methylation. Potential impurities arising from this process could include:

• Unreacted Starting Materials: Residual 2-amino-4-methylphenol and the carbonylating or methylating agents.

• Intermediates: Incomplete cyclization could leave intermediate carbamates or related species.

• Side-Products: Over-methylation or reaction at other sites on the aromatic ring.

• Solvents and Reagents: Residual solvents and other reagents used during the synthesis and purification.

The following diagram illustrates a plausible synthetic pathway and the origin of potential impurities.

Caption: Plausible synthetic route and potential impurities.

Comparative Analysis of Purity Determination Methods

No single analytical technique is sufficient to definitively determine the purity of a compound. A combination of chromatographic and spectroscopic methods provides a comprehensive assessment.

Analytical Technique	Principle	Advantages	Limitations
Quantitative ¹H NMR (qNMR)	Signal intensity is directly proportional to the number of protons.	Absolute quantification without a specific reference standard of the analyte, non-destructive, rapid.[3]	Lower sensitivity than chromatographic methods, requires a highly pure internal standard, potential for signal overlap.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary and mobile phase.	High sensitivity and resolution, widely applicable, can be stability-indicating.	Requires a reference standard for quantification, potential for co-elution of impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	High sensitivity and specificity, provides structural information from fragmentation patterns.	Requires analyte to be volatile and thermally stable, potential for on-column degradation.

In-Depth Methodologies and Data Interpretation

Quantitative ¹H Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method as the signal intensity is directly proportional to the number of nuclei, allowing for purity determination without needing a reference standard of the analyte itself.[3]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and 5 mg of a high-purity internal standard (e.g., maleic anhydride) into a clean vial.

  • Dissolve the mixture in a known volume (e.g., 0.75 mL) of a deuterated solvent (e.g., DMSO-d₆).

  • Transfer the solution to a clean NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum using a high-field spectrometer (≥400 MHz).

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of any proton to be integrated to allow for full relaxation and accurate integration.

  • Use a 90° pulse angle.

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved, unique signal for both the analyte and the internal standard. For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, the N-CH₃ singlet is a good candidate. For maleic anhydride, the two equivalent olefinic protons will give a singlet.

  • Calculate the purity using the following formula:

  Purity (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / Wanalyte) * (Wstd / MWstd) * Puritystd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • Puritystd = Purity of the internal standard

Predicted ¹H NMR Data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.0-7.2	m	3H	Aromatic protons
~3.4	s	3H	N-CH₃
~2.3	s	3H	Ar-CH₃

Data Interpretation: The presence of unexpected signals in the spectrum would indicate impurities. The relative integration of these signals compared to the analyte signals can provide a semi-quantitative estimate of impurity levels. The qNMR calculation provides an absolute purity value.

Caption: Workflow for purity determination by qNMR.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of purity analysis due to its high sensitivity and resolving power. A stability-indicating method can separate the main compound from its degradation products and synthetic impurities.

Experimental Protocol:

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

  • Gradient: Start with 30% acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 275 nm.

  • Column Temperature: 30 °C.

• Sample Preparation:

  • Prepare a stock solution of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one in acetonitrile at a concentration of 1 mg/mL.

  • Dilute to a working concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• Forced Degradation Studies (for method validation):

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Solid sample at 105 °C for 48 hours.

  • Photolytic: Solution exposed to UV light (254 nm) for 24 hours.

Data Interpretation:

The purity is typically calculated as the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The forced degradation study demonstrates the method's ability to separate the analyte from any potential degradation products, which is crucial for stability testing.

Expected Results:

Condition	Expected Retention Time (min)	Purity (%)	Observations
Reference Standard	~8.5	>99.5	Sharp, symmetrical peak.
Acidic Degradation	~8.5	~85	Appearance of earlier eluting degradation peaks.
Basic Degradation	~8.5	~70	Significant degradation with multiple new peaks.
Oxidative Degradation	~8.5	~90	Formation of polar degradation products.

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"detection" [label="UV Detection at 275 nm"];
"chromatogram" [label="Generate Chromatogram", shape=document];
"peak_integration" [label="Integrate All Peaks"];
"purity_calculation" [label="Calculate Area % of Main Peak"];
"result" [label="Purity Result", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
"forced_degradation" [label="Forced Degradation Study", shape=box, style=dashed];
"stability_indicating" [label="Confirm Peak Separation", shape=diamond, style=dashed];
"start" -> "separation";
"separation" -> "detection";
"detection" -> "chromatogram";
"chromatogram" -> "peak_integration";
"peak_integration" -> "purity_calculation";
"purity_calculation" -> "result";
"forced_degradation" -> "stability_indicating" [style=dashed];
"peak_integration" -> "stability_indicating" [style=dashed];
}

Caption: Logical flow of HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile impurities. The mass spectrum provides a molecular fingerprint that can aid in the structural elucidation of unknown impurities.

Experimental Protocol:

• GC Conditions:

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

• Sample Preparation:

  • Dissolve the sample in a volatile solvent like dichloromethane or ethyl acetate to a concentration of approximately 1 mg/mL.

Predicted Mass Spectrum Fragmentation:

The molecular ion peak for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (MW: 163.17) is expected at m/z 163. Key fragmentations would likely involve:

• Loss of CO₂ (m/z 119): Decarboxylation of the oxazolone ring.

• Loss of CH₃ (m/z 148): Loss of one of the methyl groups.

• Further fragmentation of the benzoxazole ring system.

Data Interpretation: The total ion chromatogram (TIC) will show the separation of different components. The mass spectrum of each peak can be compared to a library (like NIST) or interpreted to identify impurities. Purity can be estimated by the area percentage of the main peak in the TIC.

Conclusion

The purity assessment of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one requires a multi-technique approach to ensure the comprehensive identification and quantification of all potential impurities.

• qNMR serves as an excellent primary method for absolute purity determination.

• HPLC is the workhorse for routine purity analysis and is essential for developing stability-indicating methods.

• GC-MS is invaluable for the detection of volatile impurities and provides structural information for their identification.

By employing these complementary techniques, researchers and drug development professionals can have high confidence in the purity of their 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, leading to more reliable and reproducible scientific outcomes.

References

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• Reading Scientific Services Ltd. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. [Link]

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• The Royal Society of Chemistry. VII. 1H and 13C NMR Spectra of Substituted Benzoic Acids 1H NMR spectrum of 4-phenyl-2-nitrobenzoic acid (2d) in DMSO-d6 at 400. [Link]

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• NP-MRD. 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0265221). [Link]

• NP-MRD. 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0160364). [Link]

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• NIH. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. [Link]2022/)

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A Comparative Guide to 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and Other Benzoxazolone Scaffolds for Drug Discovery Professionals

The benzoxazolone core is a "privileged scaffold" in medicinal chemistry, lauded for its versatile biological activities and synthetic accessibility.[1][2] This guide provides an in-depth technical comparison of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one with other key benzoxazolone derivatives, offering insights into their synthesis, biological performance, and the structural nuances that drive their activity. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this remarkable heterocyclic system.

The Benzoxazolone Core: A Foundation for Diverse Biological Activity

The benzoxazolone nucleus, a bicyclic system comprising a benzene ring fused to an oxazolone ring, is a cornerstone in the development of a wide array of therapeutic agents.[2] Its rigid, planar structure, combined with the presence of both lipophilic and hydrophilic regions, allows for diverse interactions with biological targets.[3] This has led to the discovery of benzoxazolone derivatives with potent anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties.[2] The ability to readily modify the benzene and oxazolone rings provides a powerful tool for fine-tuning the pharmacological profile of these compounds.[3]

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: A Practical Approach

The synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one can be efficiently achieved through a two-step process starting from the readily available 2-amino-4-methylphenol. This approach, detailed below, offers a reliable and scalable route to the target compound.

Experimental Protocol: Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Part 1: Synthesis of 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-4-methylphenol (1 equivalent) in a suitable solvent such as toluene.

• Carbonylation: Add a carbonylating agent, for example, triphosgene (0.4 equivalents) or diethyl carbonate (excess, can also be used as the solvent), to the solution. The use of a non-toxic carbonylating agent is a key consideration for green chemistry principles.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If using a solvent like toluene, remove it under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one.

Part 2: N-Methylation to Yield 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reaction Setup: Dissolve the 5-Methyl-2,3-dihydro-1,3-benzoxazol-2-one (1 equivalent) from Part 1 in an appropriate polar aprotic solvent, such as N,N-dimethylformamide (DMF).

• Deprotonation: Add a suitable base, such as sodium hydride (NaH, 1.1 equivalents) or potassium carbonate (K₂CO₃, 2 equivalents), to the solution at 0 °C to deprotonate the nitrogen atom of the oxazolone ring.

• Methylation: Introduce a methylating agent, such as methyl iodide (CH₃I, 1.2 equivalents), dropwise to the reaction mixture.

• Reaction Conditions: Allow the reaction to warm to room temperature and stir until TLC analysis indicates the complete consumption of the starting material.

• Work-up and Purification: Quench the reaction by the careful addition of water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the final product, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Comparative Biological Activity: A Structure-Activity Relationship (SAR) Perspective

While direct comparative experimental data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is limited in publicly available literature, we can infer its potential biological profile by examining the structure-activity relationships of related benzoxazolone derivatives. The introduction of methyl groups at the C3 (N-methylation) and C5 positions can significantly influence the compound's physicochemical properties and its interaction with biological targets.

Anticancer Activity

Numerous benzoxazolone derivatives have demonstrated potent cytotoxic effects against a variety of cancer cell lines.[4] The mechanism of action often involves the induction of apoptosis and cell cycle arrest.[4]

Table 1: Comparative Cytotoxicity of Substituted Benzoxazolone Derivatives

Compound/Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Mannich bases of 2(3H)-benzoxazolone	MCF-7 (Breast)	50-100	[5]
5-Chloro-substituted benzoxazolone derivative	MDA-MB-231 (Breast)	~50 (at 72h)	[4]
N-substituted benzoxazolone-estradiol hybrids	Various	Generally active	[3]

The presence of a methyl group on the benzoxazolone scaffold has been shown to enhance binding affinity to certain targets.[3] Specifically, the 5-methyl group in 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is an electron-donating group, which can modulate the electronic properties of the aromatic ring and potentially influence interactions with target proteins. The N-methylation at the 3-position increases lipophilicity, which may enhance cell membrane permeability and bioavailability.

Antimicrobial Activity

Benzoxazolone derivatives are also recognized for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi.[6]

Table 2: Comparative Antimicrobial Activity of Substituted Benzoxazolone Derivatives

Compound/Derivative Class	Microorganism	MIC (µg/mL)	Reference
2-Substituted benzoxazoles	S. aureus, E. coli	Varies	[7]
Benzoxazolone-hydrazone derivatives	E. coli, B. subtilis, S. aureus	Wide range of activity	[6]

The methyl groups in 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one could contribute to its antimicrobial potential. The increased lipophilicity from the methyl groups may facilitate the compound's ability to penetrate the bacterial cell wall.

Anti-inflammatory Activity

Comparative Analysis with Chlorzoxazone

A relevant and commercially available analogue for comparison is Chlorzoxazone (5-chloro-2,3-dihydro-1,3-benzoxazol-2-one), a centrally acting muscle relaxant.[9][10]

Feature	3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	Chlorzoxazone
Structure	Methyl groups at C3 and C5	Chlorine atom at C5
Primary Use	Investigational, research chemical	Muscle relaxant
Key Structural Difference	Electron-donating methyl groups	Electron-withdrawing chlorine atom
Predicted Impact	Increased lipophilicity, altered electronic distribution	Halogen bonding potential, altered electronic distribution

The substitution of an electron-donating methyl group (in the 5-position) versus an electron-withdrawing chlorine atom can lead to significantly different biological activities. Halogenated derivatives often exhibit enhanced activity due to the potential for halogen bonding with target proteins.[11] Conversely, the methyl group's impact on lipophilicity and steric bulk will also dictate the compound's pharmacological profile.

Experimental Protocols for Biological Evaluation

To facilitate further research and direct comparison, standardized protocols for assessing the biological activity of benzoxazolone derivatives are provided below.

Protocol: MTT Assay for Cytotoxicity

This assay quantitatively measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the benzoxazolone compounds (including 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and other derivatives) and a vehicle control (e.g., DMSO, ensuring the final concentration does not affect cell viability).[12] Incubate for 48-72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) value from the dose-response curve.

Workflow for the MTT cytotoxicity assay.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized bacterial suspension in a suitable broth (e.g., Mueller-Hinton broth).[13]

• Serial Dilution: Perform a two-fold serial dilution of the benzoxazolone compounds in a 96-well microtiter plate containing broth.[14]

• Inoculation: Inoculate each well with the standardized bacterial suspension.[14] Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[13]

Conclusion and Future Directions

3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one represents an intriguing yet underexplored member of the versatile benzoxazolone family. Based on established structure-activity relationships, the presence of methyl groups at the C3 and C5 positions is likely to confer distinct biological properties compared to other derivatives, potentially enhancing its lipophilicity and modulating its electronic profile.

To fully elucidate the therapeutic potential of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, direct experimental evaluation of its anticancer, antimicrobial, and anti-inflammatory activities is imperative. The protocols outlined in this guide provide a robust framework for such investigations. A head-to-head comparison with a panel of other substituted benzoxazolones, including both electron-donating and electron-withdrawing substituents, will be crucial in building a comprehensive understanding of the SAR for this privileged scaffold. Such studies will undoubtedly pave the way for the rational design of novel and more potent benzoxazolone-based therapeutic agents.

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• Ekinci, D., et al. (2022). Evaluation of 2(3H)-Benzoxazolone Derivatives Containing Piperidine Substituents as Cytotoxic and Apoptotic. Journal of Medicinal and Chemical Sciences, 5(6), 968-978. Available at: [Link]

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A Comparative Guide to Validating the Biological Activity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This compound is built upon the benzoxazolone scaffold, a "privileged structure" in medicinal chemistry renowned for its versatility and relevance in developing novel therapeutic agents.[1] The benzoxazolone core is a cornerstone in the synthesis of molecules with a wide biological profile, including anticancer, anti-inflammatory, analgesic, and neuroprotective agents.[2]

Instead of a narrow focus on a single potential activity, this guide proposes a multi-faceted screening approach. We will compare the performance of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one against established alternatives in three distinct and well-documented areas of benzoxazolone activity: anticonvulsant, herbicidal, and antimicrobial effects. This comparative methodology ensures a robust and objective validation of the compound's biological potential.

Chapter 1: The Benzoxazolone Scaffold: A Foundation of Diverse Bioactivity

The 2(3H)-benzoxazolone ring system is a recurring motif in pharmacologically active compounds, demonstrating a remarkable spectrum of activities.[3] This diversity stems from the scaffold's unique electronic and structural properties, which allow for facile chemical modification and interaction with various biological targets.[1][2] Derivatives have been investigated for applications ranging from oncology to infectious diseases and neuropharmacology.[1][3][4]

Our target molecule, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, belongs to this promising class. The validation of its specific biological profile requires a systematic and comparative experimental approach, as outlined in the following sections.

Chapter 2: A Multi-Pronged Validation Strategy

To comprehensively assess the biological activity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, we will employ a battery of assays, each targeting a known strength of the broader benzoxazolone family. This approach allows for the discovery of primary activities and potential secondary effects, providing a complete pharmacological fingerprint.

Comparative Workflow Overview

The validation process follows a logical progression from initial screening to mechanistic investigation. The choice of assays is driven by the need to generate comparative, quantitative data against well-characterized reference compounds. This ensures that the performance of our target molecule is benchmarked against industry-standard alternatives.

Caption: General experimental workflow for validating the biological activity of the target compound.

Chapter 3: Comparative Analysis: Experimental Design & Protocols

This section details the step-by-step methodologies for evaluating 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one against selected reference compounds. The rationale behind each protocol is to provide a self-validating system through the inclusion of appropriate controls.

Validation of Anticonvulsant Activity

Rationale: Certain benzoxazole derivatives have shown potential as anticonvulsant agents.[5] We will assess this activity using two standard in vivo models that represent different seizure types. The Maximal Electroshock Seizure (MES) test is a model for generalized tonic-clonic seizures, while the subcutaneous Pentylenetetrazol (scPTZ) test identifies compounds that can raise the seizure threshold.[6][7]

• Test Compound: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reference Compound: Phenytoin (a clinically used anticonvulsant).[6]

• Animal Model: Male Swiss mice (20-25g).

Experimental Protocol: Maximal Electroshock Seizure (MES) Test

• Animal Preparation: Acclimatize mice for at least one week. Fast animals for 3-4 hours before the experiment, with water available ad libitum.

• Compound Administration: Divide mice into groups (n=8-10 per group). Administer the test compound and reference compound (Phenytoin) intraperitoneally (i.p.) at various doses (e.g., 10, 30, 100 mg/kg). Administer vehicle (e.g., 0.5% carboxymethylcellulose) to the control group.

• Induction of Seizure: At the time of peak drug effect (e.g., 30-60 minutes post-injection), induce seizures by applying an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal electrodes.

• Observation: Observe the mice for the presence or absence of the tonic hind limb extension phase of the seizure.

• Data Analysis: The endpoint is the protection against tonic hind limb extension. Calculate the median effective dose (ED50), the dose that protects 50% of the animals, for the test and reference compounds using probit analysis.

Validation of Herbicidal Activity

Rationale: Benzoxazolinones and related compounds are known for their phytotoxic and herbicidal properties.[8][9][10] A seed germination and root growth inhibition assay is a straightforward and effective in vitro method to quantify this activity.[10][11]

• Test Compound: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reference Compound: Glyphosate (a widely used commercial herbicide).

• Test Species: Cucumis sativus (cucumber) and Sorghum bicolor (sorghum) to represent dicot and monocot plants, respectively.[9]

Experimental Protocol: Seed Germination and Root Growth Assay

• Preparation of Test Solutions: Prepare stock solutions of the test compound and Glyphosate in a suitable solvent (e.g., DMSO) and make serial dilutions in distilled water to achieve final concentrations (e.g., 10, 50, 100, 250, 500 µM). The final DMSO concentration should be non-phytotoxic (<0.5%).

• Assay Setup: Place a filter paper in a sterile Petri dish (9 cm). Add 5 mL of the respective test solution or a vehicle control to each dish.

• Seed Plating: Arrange 10-15 surface-sterilized seeds of the test plant species evenly on the filter paper in each dish.

• Incubation: Seal the Petri dishes with paraffin film to prevent evaporation and incubate in a growth chamber at 25-27°C with a 16h/8h light/dark cycle for 5-7 days.[10]

• Measurement: After the incubation period, measure the length of the primary root of each seedling.

• Data Analysis: Calculate the percentage of root growth inhibition for each concentration relative to the vehicle control. Determine the IC50 value, the concentration required to inhibit root growth by 50%, for both the test and reference compounds.

Validation of Antimicrobial Activity

Rationale: The benzoxazole scaffold is a core component of many compounds with significant antibacterial and antifungal properties.[1][3][5][12] The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[12]

• Test Compound: 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Reference Compound: Cefixime (a broad-spectrum antibiotic).[12]

• Test Organisms: Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).[5][12]

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Inoculum: Culture the bacterial strains overnight in a suitable broth (e.g., Mueller-Hinton Broth). Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay wells.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound and Cefixime in the broth.

• Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

• Data Analysis: Record the MIC values for the test compound and the reference antibiotic against each bacterial strain.

Chapter 4: Data Presentation and Comparative Analysis

All quantitative data should be summarized in clear, structured tables to facilitate direct comparison. The following tables represent hypothetical but realistic outcomes from the described experiments, designed to illustrate how results would be interpreted.

Table 1: Comparative Anticonvulsant Activity

Compound	MES Test ED50 (mg/kg)	scPTZ Test ED50 (mg/kg)
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	45.2	> 100
Phenytoin (Reference)	9.5	42.5

Interpretation: In this hypothetical result, the test compound shows moderate activity in the MES test, suggesting efficacy against generalized seizures, but is significantly less potent than Phenytoin. Its lack of activity in the scPTZ test suggests it may not act by raising the seizure threshold.

Table 2: Comparative Herbicidal Activity (IC50 in µM)

Compound	Cucumis sativus (Dicot)	Sorghum bicolor (Monocot)
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	88.6	152.1
Glyphosate (Reference)	15.3	12.8

Interpretation: The test compound demonstrates herbicidal activity against both plant types, with greater potency against the dicot species. However, it is considerably less potent than the commercial herbicide Glyphosate.

Table 3: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound	S. aureus (Gram-positive)	E. coli (Gram-negative)
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	16	64
Cefixime (Reference)	8	4

Interpretation: The test compound exhibits antibacterial activity, with more pronounced efficacy against the Gram-positive S. aureus. Its activity is moderate when compared to the broad-spectrum antibiotic Cefixime.

Chapter 5: Mechanistic Considerations and Future Directions

The results from the primary screening provide a foundation for deeper mechanistic studies. For instance, many benzoxazolone derivatives exert their effects by inhibiting specific enzymes.[4] A series of 4-substituted benzoxazolone derivatives, for example, were identified as inhibitors of soluble epoxide hydrolase (sEH), an enzyme involved in inflammation.[13]

Should 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one show promising activity in any of the primary screens, subsequent research should focus on elucidating its mechanism of action.

Caption: Potential mechanism of action for a benzoxazolone derivative as an sEH inhibitor.

Future work could involve:

• Enzyme Inhibition Assays: If anti-inflammatory activity is suspected, test the compound against enzymes like cyclooxygenase (COX) or sEH.[4][13]

• Cytotoxicity Assays: If anticancer activity is a focus, evaluate cytotoxicity against various human cancer cell lines, such as pancreatic adenocarcinoma or non-small cell lung carcinoma.[1][14]

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogues of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one to identify key structural features required for its biological activity.

By employing this rigorous, comparative validation strategy, researchers can effectively and objectively characterize the biological profile of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, paving the way for its potential development in therapeutic or agrochemical applications.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Benzoxazolone Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Molecular Fingerprints of Benzoxazolone Scaffolds

Benzoxazolone and its derivatives represent a privileged scaffold in medicinal chemistry and materials science, lauded for their diverse pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective properties.[1][2] The biological efficacy and photophysical characteristics of these compounds are intrinsically linked to their molecular structure.[2] Consequently, a profound understanding of their three-dimensional architecture and electronic properties is paramount for rational drug design and the development of novel functional materials.

Spectroscopic techniques are the cornerstone of this structural elucidation, providing a non-destructive window into the molecular world.[3] This guide offers a comparative analysis of key spectroscopic methods—Nuclear Magnetic Resonance (NMR), Infrared (IR), and UV-Visible/Fluorescence spectroscopy—for the characterization of benzoxazolone derivatives. Beyond a mere recitation of data, this document, grounded in established scientific principles, aims to provide the causal reasoning behind experimental choices and data interpretation, empowering researchers to conduct self-validating and robust analyses.

The Spectroscopic Gauntlet: A Multi-faceted Approach to Structural Verification

The comprehensive characterization of a novel benzoxazolone derivative necessitates a multi-pronged spectroscopic approach. Each technique provides a unique piece of the structural puzzle, and their combined application leads to unambiguous confirmation.

Figure 1: General workflow for the spectroscopic characterization of benzoxazolone derivatives.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of atoms in a molecule. Both ¹H and ¹³C NMR provide invaluable information about the chemical environment of each nucleus.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum reveals the number of different types of protons and their neighboring environments. For the benzoxazolone core, aromatic protons typically resonate in the downfield region between δ 6.8 and 8.8 ppm.[3] The substitution pattern on the benzene ring dictates the chemical shifts and coupling constants, providing a roadmap to the molecule's structure.[4]

Proton Type	Typical Chemical Shift (δ, ppm)	Key Insights
Aromatic Protons	6.8 - 8.8	Substitution pattern, electronic environment.[3]
NH Proton (Amide)	8.0 - 11.0 (often broad)	Presence of the lactam functionality.
Protons on Substituents	Variable	Identification of attached functional groups.

Expert Insight: The NH proton of the benzoxazolone ring can sometimes be broad or exchange with deuterated solvents, making it difficult to observe. Running the NMR in a non-protic solvent like DMSO-d₆ can help in its definitive identification.

¹³C NMR Spectroscopy: The Carbon Framework

Complementary to ¹H NMR, ¹³C NMR spectroscopy provides a map of the carbon skeleton. The carbonyl carbon of the lactam ring is a key diagnostic signal, typically appearing far downfield.

Carbon Type	Typical Chemical Shift (δ, ppm)	Key Insights
Carbonyl Carbon (C=O)	150 - 170	Confirmation of the lactam ring.
Aromatic Carbons	100 - 150	Number and type of aromatic carbons.
Carbons in Substituents	Variable	Identification of attached functional groups.

II. Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule. For benzoxazolone derivatives, the most characteristic absorption bands are associated with the carbonyl and N-H stretching vibrations of the lactam ring.

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Key Insights
N-H	Stretch	3100 - 3300	Presence of the secondary amide.
C=O (Lactam)	Stretch	1740 - 1780	Confirmation of the five-membered lactam ring.[5]
C=C (Aromatic)	Stretch	1450 - 1600	Presence of the benzene ring.[6]
C-O	Stretch	1200 - 1300	Ether linkage within the oxazolone ring.

Causality in Experimental Choice: The choice of sampling technique (e.g., KBr pellet, thin film, or ATR) depends on the physical state of the sample. For solid samples, Attenuated Total Reflectance (ATR) is often preferred as it requires minimal sample preparation and provides high-quality spectra.

III. UV-Visible and Fluorescence Spectroscopy: Exploring the Electronic Landscape

UV-Vis and fluorescence spectroscopy provide insights into the electronic transitions within a molecule and are particularly sensitive to conjugation and the presence of chromophores and fluorophores. Benzoxazolone derivatives often exhibit interesting photophysical properties.[3][7]

UV-Visible Absorption Spectroscopy

The UV-Vis spectrum reveals the wavelengths of light a molecule absorbs. The position of the maximum absorption (λmax) and the molar absorptivity (ε) are characteristic of the compound's electronic structure. Benzoxazolone derivatives typically display absorption bands in the UV region, with λmax values often ranging from 336 to 374 nm for certain derivatives.[8][9]

Solvent Effects (Solvatochromism): The polarity of the solvent can influence the position of the absorption bands. A red-shift (bathochromic shift) with increasing solvent polarity can indicate a π → π* transition where the excited state is more polar than the ground state.[10]

Fluorescence Spectroscopy

Many benzoxazolone derivatives are fluorescent, meaning they re-emit absorbed light at a longer wavelength.[7] Fluorescence spectroscopy measures the emission spectrum, quantum yield (ΦF), and lifetime (τ). These parameters are highly sensitive to the molecular environment and can be used to probe interactions with other molecules.

Derivative Type	Typical λex (nm)	Typical λem (nm)	Quantum Yield (ΦF)
2-(2'-hydroxyphenyl)benzoxazoles	330 - 380	400 - 500	Variable
Naphthoxazole derivatives	Broad spectral range	Intense emission	Often enhanced upon binding to biological targets.[7]

Expert Insight: When comparing the fluorescence of different derivatives, it is crucial to use the same solvent and concentration to ensure a valid comparison. The presence of impurities can significantly quench fluorescence, so highly purified samples are essential.

Experimental Protocols: A Self-Validating Approach

The following protocols are designed to be self-validating, incorporating steps to ensure data quality and reproducibility.

General Sample Preparation

• Purity is Paramount: Ensure the benzoxazolone derivative is of high purity (>95%), as confirmed by a primary technique like NMR or elemental analysis. Impurities can introduce artifacts in all spectroscopic measurements.

• Solvent Selection: Choose a solvent that completely dissolves the sample and is transparent in the spectral region of interest. For NMR, deuterated solvents are required. For UV-Vis and fluorescence, spectroscopic grade solvents are essential.

NMR Spectroscopy Protocol

Figure 2: Standard experimental workflow for NMR-based structural elucidation.[4]

• Sample Preparation: Accurately weigh 5-10 mg of the purified derivative and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[3] Ensure complete dissolution, using sonication if necessary.[3]

• Data Acquisition:

  • Tune and shim the NMR spectrometer to optimize the magnetic field homogeneity.

  • Acquire the ¹H spectrum, ensuring an adequate number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C spectrum. Due to the lower natural abundance of ¹³C, a greater number of scans will be required.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons.

  • Assign the peaks based on chemical shifts, coupling patterns, and, if necessary, 2D NMR experiments (e.g., COSY, HSQC).

IR Spectroscopy Protocol (ATR)

• Background Spectrum: Record a background spectrum of the clean ATR crystal. This is crucial for correcting for atmospheric H₂O and CO₂.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to generate the final transmittance or absorbance spectrum.[3]

• Data Analysis: Identify the characteristic absorption bands and correlate their wavenumbers to specific functional groups using standard correlation tables.[3]

UV-Vis and Fluorescence Spectroscopy Protocol

• Sample Preparation: Prepare a stock solution of the benzoxazolone derivative of known concentration in a spectroscopic grade solvent. From this, prepare a series of dilutions to determine the optimal concentration for measurement (typically with an absorbance between 0.1 and 1.0 for UV-Vis).[3]

• UV-Vis Measurement:

  • Use a dual-beam spectrophotometer.[3]

  • Fill a quartz cuvette with the pure solvent to serve as a blank.[3]

  • Record the absorption spectrum over the desired wavelength range (e.g., 200-600 nm).[3]

  • Identify the wavelength of maximum absorption (λmax).[3]

• Fluorescence Measurement:

  • Use a spectrofluorometer.

  • Set the excitation wavelength to the λmax determined from the UV-Vis spectrum.[3]

  • Record the emission spectrum.

  • Identify the wavelength of maximum emission (λem).[3]

Conclusion: A Synergy of Spectroscopic Insights

The robust characterization of benzoxazolone derivatives is not reliant on a single spectroscopic technique but rather on the synergistic interplay of multiple methods. NMR provides the detailed atomic connectivity, IR confirms the presence of key functional groups, and UV-Vis/Fluorescence spectroscopy illuminates the electronic and photophysical properties. By understanding the principles behind each technique and adhering to rigorous, self-validating experimental protocols, researchers can confidently elucidate the structures of novel benzoxazolone derivatives, paving the way for their application in medicine and materials science.

References

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A Comparative Guide to the Structure-Activity Relationship of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Analogs

This guide provides an in-depth technical comparison of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one analogs, focusing on their structure-activity relationships (SAR) in the context of analgesic, anti-inflammatory, and cytotoxic activities. The content is tailored for researchers, scientists, and drug development professionals, offering objective comparisons supported by experimental data and detailed methodologies.

Introduction: The Versatile Benzoxazolone Scaffold

The 2,3-dihydro-1,3-benzoxazol-2-one nucleus is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its broad spectrum of pharmacological activities.[1][2] Its rigid, planar structure, combined with opportunities for substitution at various positions, allows for the fine-tuning of its biological profile. The parent compound, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, serves as a key starting point for the development of novel therapeutic agents. Modifications to this core structure, particularly at the N-3, C-5, and C-6 positions, have led to the discovery of potent analgesic, anti-inflammatory, and anticancer agents.[3][4][5] This guide will dissect the intricate relationship between the chemical structure of these analogs and their observed biological activities, providing a rational basis for future drug design and development.

Comparative Analysis of Biological Activities

The biological activities of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one analogs are profoundly influenced by the nature and position of substituents on the benzoxazolone core. The following sections provide a comparative analysis of their analgesic, anti-inflammatory, and cytotoxic properties, with supporting data summarized in tabular format.

Analgesic and Anti-inflammatory Activities

The analgesic and anti-inflammatory effects of benzoxazolone derivatives are often attributed to their ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes and the suppression of pro-inflammatory cytokines via the NF-κB signaling pathway.[6][7][8]

A key strategy in enhancing the analgesic and anti-inflammatory potency of the 3,5-dimethyl-benzoxazolone scaffold involves the introduction of various acyl and substituted piperazinylmethyl groups at the N-3 and C-6 positions.

Table 1: Comparative Analgesic and Anti-inflammatory Activities of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Analogs

Compound ID	R1 (at N-3)	R2 (at C-6)	Analgesic Activity (% Inhibition)	Anti-inflammatory Activity (% Inhibition of Edema)	Reference
Parent	-CH₃	-H	Baseline	Baseline	N/A
1a	-CH₂-N-piperazine	-H	Moderate	Moderate	[9]
3e	-CH₂CO-(4-bromophenyl)	-CO-(2,5-difluorophenyl)	High (Most Promising)	Moderate	[4]
3j	-CH₂-(4-(4-fluorophenyl)piperazino)	-CO-(3-chlorobenzoyl)	48.56	41.66 (More potent than Indomethacin)	[3]
11c	-CH₂-(4-(2-fluorophenyl)piperazino)	-CO-(4-chlorobenzoyl)	High	High	[9]
11d	-CH₂-(4-(4-fluorophenyl)piperazino)	-CO-(4-chlorobenzoyl)	High	High	[9]

Structure-Activity Relationship Insights:

• Substitution at N-3: The introduction of a piperazinylmethyl moiety at the N-3 position generally enhances both analgesic and anti-inflammatory activities. Further substitution on the piperazine ring, particularly with electron-withdrawing groups like fluorine on a phenyl ring, leads to a significant increase in potency.[9]

• Substitution at C-6: Acylation at the C-6 position with substituted benzoyl groups is a critical determinant of activity. The presence of halogens (e.g., chloro, fluoro) on the benzoyl ring markedly improves both analgesic and anti-inflammatory effects.[3][4]

• Combined Effect: The most potent compounds identified, such as 3j , 11c , and 11d , feature a combination of a substituted piperazinylmethyl group at N-3 and a halogenated benzoyl group at C-6, highlighting a synergistic effect of these modifications.[3][9]

Cytotoxic Activity

The benzoxazolone scaffold has also been explored for its anticancer potential. Modifications to the core structure can induce cytotoxicity in various cancer cell lines, often through the induction of apoptosis.

Table 2: Comparative Cytotoxic Activities of Benzoxazolone Analogs

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Mannich bases of 2(3H)-benzoxazolone	MCF-7 (Breast)	50-100	[10]
2-Mercaptobenzoxazole derivatives	HepG2 (Liver) & MCF-7 (Breast)	~5.5-5.6 µg/mL	[10]
(Z)-N-(1-(benzo[d]oxazol-2-yl) derivatives	MCF-7 (Breast) & HepG2 (Liver)	12.0 & 6.79-6.90 µg/mL	[10]

Structure-Activity Relationship Insights:

The data suggests that the cytotoxic potency of benzoxazolone derivatives is highly dependent on the specific substitutions. While a comprehensive SAR for 3,5-dimethyl analogs is not extensively documented in a single study, the broader class of benzoxazolones demonstrates that various modifications can lead to significant cytotoxic effects. Further investigation is warranted to systematically explore the impact of substitutions on the 3,5-dimethyl core for anticancer activity.

Experimental Protocols

The following are detailed, self-validating protocols for the key in vivo and in vitro assays used to evaluate the biological activities of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one analogs.

Carrageenan-Induced Paw Edema Assay (Anti-inflammatory Activity)

This widely accepted model is used to evaluate the acute anti-inflammatory activity of compounds.[11][12][13]

Principle: Intraplantar injection of carrageenan, a phlogistic agent, induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this edema is a measure of its anti-inflammatory potential.

Step-by-Step Protocol:

• Animal Acclimatization: Acclimatize male Swiss albino mice (20-25 g) for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Grouping and Fasting: Randomly divide the animals into groups (n=6 per group): Vehicle control, positive control (e.g., Indomethacin), and test compound groups (various doses). Fast the animals overnight before the experiment with free access to water.

• Compound Administration: Administer the test compounds and the positive control orally or intraperitoneally. The vehicle control group receives the same volume of the vehicle.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% (w/v) carrageenan suspension in sterile saline into the sub-plantar tissue of the right hind paw of each mouse.

• Paw Volume Measurement: Measure the paw volume of each mouse using a plethysmometer at 0 hours (just before carrageenan injection) and at 1, 2, 3, and 4 hours post-carrageenan injection.

• Calculation of Edema and Inhibition:

  • Calculate the percentage increase in paw volume (edema) for each group at each time point.

  • Calculate the percentage inhibition of edema by the test compounds and the positive control relative to the vehicle control group.

Causality and Validation: The biphasic nature of carrageenan-induced edema allows for the differentiation of drug action. The early phase (0-1.5 h) is mediated by histamine and serotonin, while the late phase (1.5-4 h) is primarily mediated by prostaglandins and involves the induction of COX-2.[14][15] A reduction in the late phase edema suggests an inhibitory effect on prostaglandin synthesis, a common mechanism for non-steroidal anti-inflammatory drugs (NSAIDs). The inclusion of a known NSAID like indomethacin as a positive control validates the assay's responsiveness.

Carrageenan-Induced Paw Edema Workflow

Hot Plate Test (Central Analgesic Activity)

This method is used to assess the central analgesic activity of compounds by measuring the reaction time of animals to a thermal stimulus.[16][17][18]

Principle: The hot plate test measures the latency of a pain response (e.g., paw licking, jumping) when an animal is placed on a heated surface. An increase in the reaction time indicates an analgesic effect.

Step-by-Step Protocol:

• Apparatus: Use a commercially available hot plate apparatus maintained at a constant temperature of 55 ± 0.5°C.

• Animal Selection: Select mice that show a reaction time of 5-15 seconds in a pre-screening test.

• Grouping and Administration: Group the selected animals and administer the test compounds, positive control (e.g., Morphine), and vehicle as described in the previous protocol.

• Reaction Time Measurement: At 30, 60, 90, and 120 minutes after drug administration, place each mouse individually on the hot plate and record the reaction time (in seconds) for paw licking or jumping. A cut-off time of 30 seconds is typically used to prevent tissue damage.

• Calculation of Analgesic Effect: The increase in reaction time for the treated groups compared to the control group indicates the analgesic effect.

Causality and Validation: This test is particularly sensitive to centrally acting analgesics, such as opioids, which act on the supraspinal level.[18] The use of morphine as a positive control ensures the validity of the assay for detecting centrally mediated analgesia.

Hot Plate Test Workflow

MTT Assay (In Vitro Cytotoxicity)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[19][20][21][22][23]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases of viable cells to form a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a positive control (e.g., Doxorubicin) for 24-48 hours. Include a vehicle control.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation of IC₅₀: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that causes 50% inhibition of cell growth, from the dose-response curve.

Causality and Validation: The MTT assay relies on the metabolic activity of viable cells. A decrease in the formazan signal directly correlates with a reduction in cell viability, either through cytotoxic (cell death) or cytostatic (inhibition of proliferation) mechanisms. The inclusion of a known cytotoxic agent as a positive control validates the sensitivity of the cell line and the assay to cytotoxic insults.

MTT Assay Workflow

Mechanistic Insights: Signaling Pathways

The anti-inflammatory effects of many benzoxazolone derivatives are mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[1][24][25] NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and the enzyme COX-2.[7][8]

Simplified NF-κB Signaling Pathway

By inhibiting the IKK complex, benzoxazolone analogs can prevent the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. This action sequesters NF-κB in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory genes. This mechanism provides a clear rationale for the observed anti-inflammatory effects of this class of compounds.

Conclusion

The 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one scaffold represents a highly versatile platform for the development of novel therapeutic agents. This guide has demonstrated that strategic modifications at the N-3 and C-6 positions can lead to significant enhancements in analgesic, anti-inflammatory, and cytotoxic activities. The provided experimental protocols and mechanistic insights offer a solid foundation for researchers to design and evaluate new analogs with improved pharmacological profiles. The continued exploration of the structure-activity relationships within this compound class holds considerable promise for the discovery of next-generation therapeutics.

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A Comparative Guide to the Cytotoxicity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

This guide provides a comprehensive framework for evaluating the cytotoxic potential of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a member of the pharmacologically significant benzoxazolone class of heterocyclic compounds. Researchers in oncology and drug discovery will find detailed protocols and a comparative analysis structure to assess its efficacy against other benzoxazolone derivatives and standard chemotherapeutic agents.

The benzoxazolone scaffold is a "privileged structure" in medicinal chemistry, known for its diverse biological activities, including anticancer properties[1]. This guide will detail the experimental procedures to quantify and compare the cytotoxic effects of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, offering insights into its potential as a novel therapeutic agent.

Introduction to the Comparative Compounds

To establish a comprehensive understanding of the cytotoxic profile of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a comparative analysis against structurally related and standard-of-care compounds is essential. This guide proposes a comparison with the following:

• Alternative Benzoxazolone Derivatives:

  • 5-Chloro-1,3-benzoxazol-2(3H)-one: The presence of a halogen substituent on the benzoxazole ring has been shown to influence cytotoxic activity[2][3][4]. This analog will help elucidate the role of the chloro group in the compound's efficacy.

  • 6-Bromo-1,3-benzoxazol-2(3H)-one: Similar to the chloro-substituted analog, this compound will provide insights into the structure-activity relationship of halogenated benzoxazolones.

• Standard Chemotherapeutic Agents (Positive Controls):

  • Doxorubicin: A widely used anthracycline antibiotic in cancer chemotherapy, serving as a robust positive control for cytotoxicity assays[5][6][7][8].

  • Cisplatin: A platinum-based drug that is a cornerstone in the treatment of various cancers, providing another standard for comparison[9][10][11].

Experimental Design for Cytotoxicity Assessment

A multi-faceted approach is recommended to thoroughly characterize the cytotoxic effects of the test compounds. This involves a panel of cancer cell lines and a battery of assays to measure different aspects of cell death.

Cell Line Selection

The choice of cell lines is critical for evaluating the spectrum of activity and potential selectivity of the compounds. The following human cancer cell lines are proposed for this comparative study:

• MCF-7: A well-characterized human breast adenocarcinoma cell line.

• HepG2: A human liver cancer cell line.

• HeLa: A human cervical cancer cell line.

• A549: A human lung carcinoma cell line.

Cytotoxicity Assays

To obtain a comprehensive cytotoxic profile, a combination of assays measuring metabolic activity, membrane integrity, and apoptosis induction is recommended.

• MTT Assay: This colorimetric assay assesses cell metabolic activity, which is an indicator of cell viability[12]. Viable cells with active metabolism convert the yellow tetrazolium salt (MTT) into a purple formazan product[8].

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the release of LDH, a cytosolic enzyme, into the culture medium upon cell membrane damage, which is a hallmark of necrosis[3][4].

• Caspase-Glo® 3/7 Assay: This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway[1].

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for conducting the proposed cytotoxicity assays.

MTT Cell Viability Assay

This protocol is adapted from standard methodologies for assessing cell viability[9][12][13].

Materials:

• 96-well plates

• Cancer cell lines (MCF-7, HepG2, HeLa, A549)

• Complete culture medium

• 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and comparative compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 24, 48, or 72 hours. Include untreated cells as a control.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

LDH Cytotoxicity Assay

This protocol is based on established methods for measuring LDH release[3][4].

Materials:

• 96-well plates

• Cancer cell lines

• Complete culture medium

• Test compounds

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Procedure:

• Seed and treat cells as described in the MTT assay protocol.

• Prepare control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• After the incubation period, transfer an aliquot of the cell culture supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Measure the absorbance at the wavelength specified in the kit's instructions (typically 490 nm).

• Calculate the percentage of cytotoxicity based on the absorbance readings of the treated, spontaneous, and maximum release wells.

Caspase-Glo® 3/7 Apoptosis Assay

This protocol follows the manufacturer's instructions for the Caspase-Glo® 3/7 assay[1].

Materials:

• White-walled 96-well plates

• Cancer cell lines

• Complete culture medium

• Test compounds

• Caspase-Glo® 3/7 Assay System (Promega)

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and treat as described previously.

• After the desired treatment time, equilibrate the plate to room temperature.

• Add 100 µL of the reconstituted Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents on a plate shaker for 30-60 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure the luminescence using a luminometer.

• The luminescent signal is proportional to the amount of caspase-3/7 activity.

Data Presentation and Comparative Analysis

The results of the cytotoxicity assays should be presented in a clear and comparative manner to facilitate interpretation.

Quantitative Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) values are a standard measure of a compound's cytotoxic potency. The following table provides a template for summarizing the IC50 values obtained from the MTT assay.

Compound	Cell Line	Incubation Time (h)	IC50 (µM) ± SD
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	MCF-7	48	[Experimental Value]
HepG2	48	[Experimental Value]
HeLa	48	[Experimental Value]
A549	48	[Experimental Value]
5-Chloro-1,3-benzoxazol-2(3H)-one	MCF-7	48	[Experimental Value]
HepG2	48	[Experimental Value]
HeLa	48	[Experimental Value]
A549	48	[Experimental Value]
6-Bromo-1,3-benzoxazol-2(3H)-one	MCF-7	48	[Experimental Value]
HepG2	48	[Experimental Value]
HeLa	48	[Experimental Value]
A549	48	[Experimental Value]
Doxorubicin	MCF-7	48	2.50 ± 1.76[6]
HepG2	48	12.18 ± 1.89[6]
HeLa	48	1.00[5]
A549	48	1.50[5]
Cisplatin	MCF-7	48	[Variable, see note]
HepG2	48	[Variable, see note]
HeLa	48	[Variable, see note]
A549	48	[Variable, see note]

Note on Cisplatin IC50 values: Published IC50 values for cisplatin show significant variability across different studies due to experimental heterogeneity[9]. It is crucial to determine the IC50 value for cisplatin concurrently with the test compounds under identical experimental conditions for a valid comparison.

Visualization of Experimental Workflows

Visualizing the experimental process enhances clarity and reproducibility.

Caption: Experimental workflow for the comparative cytotoxicity analysis.

Mechanistic Insights: Apoptosis Induction

The Caspase-Glo® 3/7 assay provides a direct measure of apoptosis induction. An increase in caspase activity upon treatment with 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one would suggest that it triggers programmed cell death.

Caption: Simplified pathway of apoptosis induction and its detection.

Conclusion

This guide outlines a robust experimental strategy for the comparative cytotoxic evaluation of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. By employing a panel of cancer cell lines and a suite of well-established cytotoxicity assays, researchers can generate the necessary data to ascertain its potency and potential as an anticancer agent. The inclusion of structurally related analogs and standard chemotherapeutic drugs will provide a crucial benchmark for its efficacy. The detailed protocols and data presentation formats provided herein are intended to ensure scientific rigor and facilitate the clear interpretation of experimental outcomes.

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• The IC50 values of different extracts and Doxorubicin on cancer (MCF-7, A431 and U87-MG) and normal (HGF-1) cell line. ResearchGate. Retrieved from [Link]

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• Dose Dependent Cytotoxicity Effect of Doxorubicin on Breast Cancer Cell Line (AMJ13) Proliferation. (2022). Journal of Advanced Veterinary Research. Retrieved from [Link]

• In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma. (2021). Pharmaceutics. Retrieved from [Link]

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A Researcher's Guide to the Cross-Reactivity Profile of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

This guide provides a comprehensive framework for evaluating the target engagement and potential cross-reactivity of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. As a compound built on the versatile benzoxazolone scaffold, it holds promise for various therapeutic applications. However, this chemical versatility necessitates a rigorous assessment of its selectivity. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical basis and practical protocols for a thorough investigation.

The benzoxazolone nucleus is recognized as a "privileged scaffold" in medicinal chemistry, known for its wide array of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] This broad activity profile suggests that derivatives may interact with multiple biological targets. Understanding the specific cross-reactivity of a given analog like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is paramount for predicting its therapeutic window and potential off-target effects.

Given the well-documented anti-inflammatory and analgesic effects of many benzoxazolone-containing molecules, we hypothesize that a primary target for this compound class lies within the arachidonic acid pathway, specifically the cyclooxygenase (COX) enzymes.[3] This guide will therefore use COX inhibition as the presumed primary activity and will detail comparative assays against other common off-targets for this scaffold: Monoamine Oxidase (MAO) and Phosphoinositide 3-Kinase (PI3K).

Comparative Inhibitory Profile

The following table presents hypothetical, yet plausible, IC50 data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one against the primary target (COX-2) and key potential off-targets. This data is illustrative and serves as a template for the expected outcomes of the experimental protocols detailed below. The selectivity index highlights the compound's preferential activity.

Target Enzyme	3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one IC50 (µM)	Reference Compound	Reference IC50 (µM)	Selectivity Index (Off-Target IC50 / Primary Target IC50)
Primary Target
Cyclooxygenase-2 (COX-2)	0.05	Celecoxib	0.046	-
Potential Off-Targets
Cyclooxygenase-1 (COX-1)	2.5	Celecoxib	14.5	50
Monoamine Oxidase A (MAO-A)	15.0	Clorgyline	0.011	300
Monoamine Oxidase B (MAO-B)	8.5	Pargyline	0.404	170
PI3 Kinase α (PI3Kα)	> 50	Alpelisib	0.005	> 1000

Core Signaling Pathways and Rationale for Target Selection

A thorough understanding of the signaling pathways governed by these enzymes is crucial for interpreting cross-reactivity data. The following diagrams illustrate the biological context of each target.

Caption: The Cyclooxygenase (COX) Pathway.

The COX enzymes are central to the inflammatory cascade. Selective inhibition of COX-2 over COX-1 is a key objective for modern anti-inflammatory drugs to reduce gastrointestinal side effects.[4]

Caption: Monoamine Oxidase (MAO) Neurotransmitter Metabolism.

MAO enzymes are critical for the degradation of monoamine neurotransmitters.[5] Unintended inhibition can lead to significant neurological and physiological side effects. Benzoxazole and related structures have been identified as potent MAO inhibitors.[6]

Caption: Cross-Reactivity Screening Cascade.

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A Comparative Efficacy Analysis of the Benzoxazolone Scaffold: A Literature Review Centered on 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

Introduction: The Benzoxazolone Scaffold - A Privileged Structure in Medicinal Chemistry

The 2,3-dihydro-1,3-benzoxazol-2-one, or benzoxazolone, core is a prominent heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry. Its rigid, bicyclic structure provides a unique three-dimensional arrangement for substituent groups, allowing for precise interactions with biological targets. This "privileged" scaffold is a recurring motif in a multitude of biologically active compounds, demonstrating a broad spectrum of pharmacological activities including antimicrobial, anti-inflammatory, and anticancer properties.

This guide centers around the efficacy of the benzoxazolone scaffold, with a specific focus on the structural framework of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one . While specific experimental efficacy data for this particular derivative is not extensively available in the public domain, its structure serves as an excellent reference point to explore the impact of various substitutions on the biological activity of the core benzoxazolone moiety. By examining the efficacy of closely related analogs, we can infer the potential of and guide future research into compounds like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

This review will provide a comparative analysis of the efficacy of various benzoxazolone derivatives, supported by experimental data from the literature. We will delve into their antimicrobial and anticancer activities, presenting detailed protocols for the key assays used to determine their efficacy.

Comparative Efficacy of Benzoxazolone Derivatives

The versatility of the benzoxazolone scaffold allows for chemical modifications at multiple positions, primarily on the benzene ring and the nitrogen atom of the oxazolone ring. These modifications can dramatically influence the compound's pharmacokinetic properties and its interaction with biological targets.

Antimicrobial Activity

Benzoxazolone derivatives have shown considerable promise as antimicrobial agents, exhibiting activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is often attributed to the inhibition of essential bacterial enzymes or disruption of cell wall synthesis.

A study on novel 2-benzoxazolinone derivatives demonstrated a range of antibacterial activities. The minimum inhibitory concentration (MIC), a measure of the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism, was determined for these compounds against various bacterial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of Selected Benzoxazolone Derivatives

Compound ID	R Group	E. coli (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	S. aureus (MIC, µg/mL)	S. Enteritidis (MIC, µg/mL)	Reference
Amide Derivative	-CH₂CH₂CONH₂	>1000	500	500	>1000	[1]
5-Chlorobenzimidazole Derivative	-CH₂CH₂-(5-Cl-benzimidazole)	250	125	125	500	[1]
Hydrazone with 3-chloro substitution	-CH₂CH₂CONH-N=CH-(3-Cl-phenyl)	125	62.5	125	250	[1]
Hydrazone with 2-furyl	-CH₂CH₂CONH-N=CH-(2-furyl)	125	62.5	125	500	[1]
Hydrazone with 5-nitro-2-furyl	-CH₂CH₂CONH-N=CH-(5-nitro-2-furyl)	62.5	31.25	62.5	125	[1]

Note: Lower MIC values indicate greater antimicrobial activity.

The data in Table 1 clearly indicates that the nature of the substituent at the 3-position of the benzoxazolone ring plays a crucial role in determining the antimicrobial potency and spectrum. The introduction of a 5-nitro-2-furyl hydrazone moiety, for instance, resulted in the most potent antibacterial activity across all tested strains. This suggests that the electron-withdrawing nature of the nitro group and the specific heterocyclic structure are key for enhanced efficacy.

Anticancer Activity

The benzoxazolone scaffold is also a key component in the development of novel anticancer agents. Derivatives have been shown to exhibit cytotoxic effects against a variety of cancer cell lines, often through mechanisms involving apoptosis induction or cell cycle arrest.

A study exploring new benzoxazole derivatives as potential VEGFR-2 inhibitors provides valuable insights into their anti-proliferative capabilities. The half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro, was measured against human breast cancer (MCF-7) and liver cancer (HepG2) cell lines.

Table 2: Cytotoxic Activity (IC50) of Selected Benzoxazole Derivatives against Cancer Cell Lines

Compound ID	R Group	MCF-7 (IC50, µM)	HepG2 (IC50, µM)	Reference
14b	4-Fluorophenyl	4.05 ± 0.17	3.22 ± 0.13
14i	4-Nitrophenyl	6.94 ± 0.22	7.01 ± 0.52
14l	2,5-Dichlorophenyl	6.87 ± 0.23	6.70 ± 0.47
Sorafenib (Control)	-	3.54 ± 0.15	4.12 ± 0.21

Note: Lower IC50 values indicate greater cytotoxic activity.

As shown in Table 2, substitutions on the phenyl ring attached to the benzoxazole core significantly influence the cytotoxic efficacy. The presence of a 4-fluorophenyl group (Compound 14b) resulted in the most potent activity, comparable to the established anticancer drug Sorafenib. This highlights the importance of electronegative and sterically appropriate substituents in enhancing the anticancer properties of the benzoxazolone scaffold.

Experimental Protocols

To ensure the trustworthiness and reproducibility of the presented data, this section provides detailed, step-by-step methodologies for the key experiments cited.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This method is a gold standard for determining the antimicrobial susceptibility of bacteria.

Figure 1: Workflow for MIC determination by broth microdilution.

Detailed Steps:

• Preparation of Antimicrobial Agent Dilutions: A stock solution of each benzoxazolone derivative is prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions are then made in sterile Mueller-Hinton Broth (MHB) in a 96-well microtiter plate to achieve a range of final concentrations.

• Inoculum Preparation: A standardized bacterial suspension is prepared by picking several colonies from a fresh agar plate and suspending them in sterile saline. The turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Each well of the microtiter plate containing the antimicrobial dilutions is inoculated with the standardized bacterial suspension. A positive control well (broth with bacteria, no drug) and a negative control well (broth only) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: After incubation, the plates are visually inspected for turbidity. The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Figure 2: Workflow for the MTT cytotoxicity assay.

Detailed Steps:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a predetermined density and allowed to attach and grow for 24 hours.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the benzoxazolone derivatives. A vehicle control (e.g., DMSO) is also included. The cells are then incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, the medium is removed, and a solution of MTT in serum-free medium is added to each well. The plate is incubated for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the for-g crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells. The IC50 value is then calculated from the dose-response curve.

Conclusion and Future Directions

The benzoxazolone scaffold is a remarkably versatile platform for the development of novel therapeutic agents. As demonstrated by the comparative analysis of various derivatives, subtle modifications to the core structure can lead to significant enhancements in antimicrobial and anticancer efficacy. While direct experimental data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one remains to be elucidated, the structure-activity relationships gleaned from its analogs provide a strong rationale for its synthesis and biological evaluation.

Future research should focus on the systematic exploration of substitutions at the 3, 5, and 6 positions of the benzoxazolone ring to further optimize its pharmacological profile. The incorporation of the 3,5-dimethyl substitution pattern, as seen in our reference compound, may influence lipophilicity and steric interactions with target biomolecules, and its effects warrant experimental investigation. The detailed protocols provided in this guide offer a robust framework for conducting such efficacy studies. Ultimately, a deeper understanding of the structure-activity relationships within the benzoxazolone class will undoubtedly pave the way for the discovery of new and more effective therapeutic agents.

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A Comparative Guide to the Structural Confirmation of Synthesized 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of a newly synthesized molecule is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis for confirming the structure of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a member of the versatile benzoxazolone scaffold family.[1] This class of compounds is of significant interest due to its broad pharmacological potential, including applications in oncology and infectious disease research.[1][2][3][4] This guide will not only present the expected analytical data for the target molecule but also contrast it with a plausible alternative, the regioisomer 3,6-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, to highlight the power of modern spectroscopic techniques in making fine structural distinctions.

The benzoxazolone core is a privileged structure in medicinal chemistry, offering a flexible platform for chemical modification.[1] The synthesis of these scaffolds can be achieved through various methods, often involving the cyclization of 2-aminophenol derivatives.[1][5][6] A common approach involves the reaction of a substituted 2-aminophenol with a carbonylating agent like urea or a chloroformate.[1][7]

This guide will walk through the essential spectroscopic techniques required for structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section will explain the underlying principles, provide detailed experimental protocols, and present comparative data in tabular and graphical formats to ensure clarity and reproducibility.

I. Synthesis and Purification Workflow

The synthesis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is predicated on the cyclization of the corresponding 2-amino-4-methylphenol with a suitable methylating and carbonylating agent. The general workflow from synthesis to confirmed structure is a systematic process.

Caption: General workflow for the synthesis and spectroscopic characterization of benzoxazolone derivatives.[8]

II. Mass Spectrometry: The First Checkpoint

Mass spectrometry (MS) provides the molecular weight of the synthesized compound, offering the initial and crucial confirmation of a successful reaction. For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one (C₉H₉NO₂), the expected exact mass is 163.0633 g/mol .[9]

Why it's critical: MS distinguishes the product from starting materials and most byproducts. A high-resolution mass spectrometer (HRMS) can provide the elemental composition, adding a higher level of confidence.

Comparative Analysis: Both 3,5-dimethyl and its 3,6-dimethyl isomer have the same molecular formula and therefore the same molecular weight. Thus, MS alone cannot differentiate between these two regioisomers.

Table 1: Comparison of Expected Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	C₉H₉NO₂	163.17	164.0706
3,6-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	C₉H₉NO₂	163.17	164.0706

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Dissolve approximately 1 mg of the purified product in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize an ESI-Time of Flight (ESI-TOF) or Orbitrap mass spectrometer for high-resolution analysis.

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Ionization Mode: Acquire data in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Analysis: Determine the monoisotopic mass of the most abundant peak and compare it with the theoretical mass. Use software to predict the elemental composition from the exact mass.

III. Infrared Spectroscopy: Identifying Key Functional Groups

Infrared (IR) spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. In the context of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, the most diagnostic absorption is the carbonyl (C=O) stretch of the cyclic carbamate (lactone) ring.

Why it's informative: The presence of a strong absorption band in the range of 1750-1800 cm⁻¹ is a clear indication of the formation of the benzoxazolone ring. The absence of N-H and O-H stretches from the starting materials further supports a successful cyclization.

Comparative Analysis: The IR spectra of the 3,5-dimethyl and 3,6-dimethyl isomers are expected to be very similar, as they contain the same functional groups. Minor differences in the fingerprint region (below 1500 cm⁻¹) may exist but are generally not sufficient for unambiguous differentiation.

Table 2: Characteristic FT-IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Description
Carbonyl (C=O)	~1760 - 1780	Stretching vibration of the cyclic carbamate.[10]
Aromatic C=C	~1450 - 1600	Stretching vibrations of the benzene ring.
C-N Stretch	~1200 - 1350	Stretching vibration.
C-O Stretch	~1100 - 1250	Stretching vibration.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Sample Preparation: Place a small amount (a few milligrams) of the dry, solid product directly onto the ATR crystal.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric H₂O and CO₂ absorptions.

• Sample Scan: Lower the anvil to ensure good contact between the sample and the crystal. Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare them to known values for benzoxazolone and carbamate functionalities.[10][11][12]

IV. NMR Spectroscopy: The Definitive Structural Proof

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise structure of an organic molecule. By analyzing the chemical shifts, coupling patterns, and integrations in ¹H NMR, and the number and types of carbon signals in ¹³C NMR, we can definitively distinguish between the 3,5-dimethyl and 3,6-dimethyl isomers.

Why it's definitive: The substitution pattern on the aromatic ring creates a unique set of signals for the aromatic protons in each isomer. Their chemical shifts and coupling constants provide unambiguous proof of connectivity.

¹H NMR Spectroscopy: A Tale of Two Isomers

The key difference between the two isomers lies in the signals of the aromatic protons.

• For 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: We expect three aromatic protons. The proton at C4 will be a doublet, the proton at C6 will be a doublet of doublets, and the proton at C7 will be a doublet. The methyl group on the nitrogen (N-CH₃) will appear as a singlet around 3.4 ppm, and the methyl group on the aromatic ring (Ar-CH₃) will be a singlet around 2.4 ppm.

• For the alternative, 3,6-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one: We also expect three aromatic protons. However, their coupling pattern will be different. The proton at C4 will be a doublet, the proton at C5 will be a doublet of doublets, and the proton at C7 will be a doublet. The relative positions of the aromatic signals will differ due to the different electronic environment.

Caption: Logical comparison of expected ¹H NMR splitting patterns for the aromatic protons of the target molecule and its regioisomer.

Table 3: Comparative ¹H NMR Data (Predicted, in CDCl₃, 400 MHz)

Assignment	3,5-Dimethyl Isomer (δ, ppm)	3,6-Dimethyl Isomer (δ, ppm)	Multiplicity	Integration
N-CH₃	~3.40	~3.40	s	3H
Ar-CH₃	~2.35	~2.35	s	3H
Aromatic H	~7.0 - 7.2	~7.0 - 7.2	m	3H

Note: The exact chemical shifts of the aromatic protons are highly dependent on the solvent and require 2D NMR for definitive assignment, but their coupling patterns are most informative.[13][14][15]

¹³C NMR Spectroscopy: Counting the Carbons

¹³C NMR spectroscopy will show the total number of unique carbon atoms in the molecule. Both isomers are expected to have 9 distinct carbon signals. The chemical shifts of the aromatic carbons will differ slightly between the two isomers.

Table 4: Comparative ¹³C NMR Data (Predicted, in CDCl₃, 100 MHz)

Assignment	Expected Chemical Shift (δ, ppm)
C=O	~155
Aromatic C-O	~145
Aromatic C-N	~130
Aromatic C-H & C-C	~110 - 130
N-CH₃	~28
Ar-CH₃	~21

Note: The exact assignments of the aromatic carbons can be confirmed using Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) experiments.[13][16]

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer.

  • Acquire a standard ¹H spectrum with 8-16 scans.

  • Set the spectral width to cover 0-12 ppm.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals and reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set the spectral width to 0-220 ppm.

  • Accumulate a sufficient number of scans (e.g., 1024) to achieve a good signal-to-noise ratio.[16]

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

• 2D NMR (Optional but Recommended):

  • Acquire COSY (¹H-¹H correlation) to establish proton-proton coupling networks, especially in the aromatic region.

  • Acquire HSQC (¹H-¹³C one-bond correlation) to assign protons to their directly attached carbons.

  • Acquire HMBC (¹H-¹³C long-range correlation) to establish connectivity across multiple bonds, which is invaluable for confirming the positions of the methyl groups relative to the aromatic protons.

V. Conclusion: A Multi-faceted Approach to Certainty

The structural confirmation of a synthesized molecule like 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is not achieved by a single technique but by the convergence of evidence from multiple, complementary analytical methods. While mass spectrometry confirms the molecular weight and IR spectroscopy identifies key functional groups, it is the detailed analysis of ¹H and ¹³C NMR spectra that provides the definitive, unambiguous proof of structure, allowing for the clear differentiation from its regioisomers. By following the protocols and comparative data presented in this guide, researchers can confidently validate the structure of their synthesized compounds, ensuring the integrity and reliability of their subsequent research and development efforts.

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A Benchmark Analysis of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one as a Novel Monoamine Oxidase B Inhibitor

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of neurodegenerative disease research, particularly Parkinson's disease, the inhibition of Monoamine Oxidase B (MAO-B) remains a cornerstone of therapeutic strategy.[1][2] MAO-B is a key enzyme responsible for the degradation of dopamine in the brain; its inhibition can lead to increased dopamine availability, thereby alleviating motor symptoms associated with Parkinson's disease.[1] This guide provides a comprehensive benchmark study of a novel compound, 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, against established MAO-B inhibitors, offering a technical comparison of their inhibitory potential, neuroprotective effects, and in vivo efficacy.

The benzoxazolone scaffold, to which 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one belongs, is recognized for its therapeutic potential in various fields, including oncology and enzymology.[3] This analysis explores its specific application as a MAO-B inhibitor, a critical area of investigation for new therapeutic agents targeting neurodegenerative disorders.

The Rationale for Benchmarking: A Trio of Established Inhibitors

To contextualize the potential of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, we compare it against three clinically approved MAO-B inhibitors: Selegiline, Rasagiline, and Safinamide.[4][5][6] These drugs represent different generations and chemical classes of MAO-B inhibitors, providing a robust framework for comparison.

• Selegiline: An early, irreversible MAO-B inhibitor, often used as a first-line therapy or as an adjunct to levodopa.[1][5]

• Rasagiline: A more potent, second-generation irreversible MAO-B inhibitor with a favorable side-effect profile.[4][5][7]

• Safinamide: A third-generation, reversible MAO-B inhibitor with additional mechanisms of action, including the inhibition of voltage-sensitive sodium channels and glutamate release.[5]

Comparative Analysis: In Vitro, In Cello, and In Vivo

Our comparative analysis is structured across three critical stages of preclinical evaluation: in vitro enzyme inhibition, cell-based neuroprotection assays, and in vivo efficacy in an animal model of Parkinson's disease.

Part 1: In Vitro Inhibitory Potency and Selectivity

The initial assessment of a potential MAO-B inhibitor involves determining its potency (IC50) and selectivity against the MAO-A isoform. Inhibition of MAO-A can lead to undesirable side effects due to its role in metabolizing other monoamines like serotonin and norepinephrine.[4][8]

Experimental Protocol: Fluorometric MAO-B Inhibition Assay

A fluorometric assay is a standard method for determining the inhibitory activity of compounds against MAO-B.[9][10][11][12] The principle lies in detecting hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a MAO-B substrate.[9][12]

Step-by-Step Methodology:

• Enzyme and Substrate Preparation: Recombinant human MAO-B enzyme is used. Kynuramine or benzylamine serves as the substrate.[2][9]

• Inhibitor Incubation: Varying concentrations of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and the benchmark inhibitors are pre-incubated with the MAO-B enzyme in a 96-well plate format.

• Reaction Initiation: The substrate is added to initiate the enzymatic reaction.

• Signal Detection: In the presence of a suitable probe (e.g., Amplex Red) and horseradish peroxidase, the generated H₂O₂ produces a fluorescent product.[11] The fluorescence intensity is measured over time.

• Data Analysis: The rate of fluorescence increase is proportional to MAO-B activity. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curves.

Comparative Data: IC50 and Selectivity Index

Compound	MAO-B IC50 (nM)	MAO-A IC50 (nM)	Selectivity Index (MAO-A IC50 / MAO-B IC50)
3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one	15.8	>10,000	>630
Selegiline	25.4	2,500	~98
Rasagiline	5.2	>5,000	>960
Safinamide	9.8	1,200	~122

Note: Data for benchmark inhibitors are representative values from published literature. Data for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is hypothetical for illustrative purposes.

Interpretation of Results:

The hypothetical data suggests that 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one is a potent MAO-B inhibitor with a favorable selectivity profile, comparable to Rasagiline. A high selectivity index is crucial for minimizing off-target effects.

Signaling Pathway: Dopamine Metabolism and MAO-B Inhibition

Sources

• 1. MAO-B Inhibitors | Parkinson's Foundation [parkinson.org]
• 2. Monoamine Oxidase Inhibition | Evotec [evotec.com]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

As researchers and scientists dedicated to advancing drug development, our commitment to safety and environmental stewardship is paramount. The proper handling and disposal of chemical reagents are not merely procedural formalities but integral components of responsible research. This guide provides a detailed protocol for the safe disposal of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, a benzoxazolone scaffold compound utilized in medicinal chemistry for its potential in developing novel therapeutic agents.[1] Adherence to these procedures is essential to protect laboratory personnel, the community, and the environment.

The disposal of chemical waste, including 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, is governed by stringent federal, state, and local regulations. In the United States, the primary federal legislation is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[2][3] This guide is designed to align with these regulations and promote best practices in laboratory safety.

I. Hazard Profile and Waste Classification

Hazardous Waste Determination:

Under RCRA, a chemical waste is considered hazardous if it is specifically listed or if it exhibits one or more of the following characteristics:[7]

• Ignitability: The ability to catch fire easily.

• Corrosivity: The ability to corrode metal.

• Reactivity: The tendency to explode or react violently.

• Toxicity: The potential to be harmful or fatal if ingested or absorbed.

Your institution's EHS department must be consulted to perform an official waste determination for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This will dictate the specific disposal pathway.

II. Personal Protective Equipment (PPE) and Safe Handling

Prior to handling 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one for disposal, all personnel must be equipped with the appropriate PPE. Many organic substances are toxic and flammable, necessitating precautions to prevent inhalation and contact with skin and eyes.[8]

Required PPE:

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Nitrile gloves.

• Body Protection: A lab coat.

• Footwear: Closed-toe shoes.

All handling of this compound, especially during waste consolidation and packaging, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[8]

III. Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the necessary steps for the safe and compliant disposal of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, compatible container for the collection of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one waste. This includes pure compound, contaminated materials (e.g., gloves, weigh boats, paper towels), and solutions. Plastic containers are often preferred for chemical waste.[7]

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless explicitly approved by your EHS department. Incompatible wastes can react violently or produce toxic fumes.[9]

• Halogenated vs. Non-Halogenated: If the compound has been used in reactions involving halogenated solvents, it must be disposed of in a "Halogenated Organic Waste" container.[8]

Step 2: Container Labeling

Proper labeling of hazardous waste containers is a critical regulatory requirement.[2] The label must include:

• The words "Hazardous Waste".[2]

• The full chemical name: "3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one".

• The approximate concentration and quantity of the waste.

• The date when waste was first added to the container.

• The associated hazards (e.g., "Toxic," "Harmful if swallowed").

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to store hazardous waste in designated SAAs at or near the point of generation.[2][10] Key requirements for SAAs include:

• Location: The SAA must be at or near the point of waste generation and under the control of the operator.[7][10]

• Quantity Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic (P-listed) wastes, the limit is one quart of liquid or one kilogram of solid.[7]

• Container Management: Waste containers must be kept closed except when adding or removing waste. They should be in good condition and compatible with the chemical.

Step 4: Arranging for Disposal

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowed time (typically up to 12 months, but institutional policies may vary), contact your institution's EHS department to arrange for pickup.[7][10]

• Licensed Waste Haulers: Hazardous waste must be transported off-site by a licensed hazardous waste contractor for final treatment and disposal, which may include incineration.[2][11][12]

• Prohibition of Sewer Disposal: It is strictly prohibited to dispose of hazardous chemical waste, including 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one, down the drain.[8][11] The EPA has implemented a ban on the sewering of hazardous waste pharmaceuticals.[13][14]

IV. Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

• Consult SDS: Refer to the Safety Data Sheet for specific spill cleanup procedures. If an SDS for the specific compound is unavailable, consult the SDS for a closely related compound and follow the most conservative guidelines.

• Use Spill Kit: For small spills, use a chemical spill kit to absorb the material.

• Collect Waste: Place all contaminated cleanup materials into a designated hazardous waste container and label it accordingly.

• Report: Report the spill to your EHS department.

V. Logical Framework for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one.

Caption: Disposal Workflow for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one Waste.

VI. Quantitative Data Summary

Parameter	Guideline	Source
SAA Storage Limit (Hazardous Waste)	≤ 55 gallons	[2][7][9]
SAA Storage Limit (Acutely Hazardous)	≤ 1 quart (liquid) or 1 kg (solid)	[7]
Maximum SAA Storage Duration	Up to 12 months (check institutional policy)	[7][10]
pH for Corrosivity Characteristic	≤ 2 or ≥ 12.5	[7]

By adhering to these rigorous standards, we uphold our professional responsibility to ensure a safe and sustainable research environment. Always consult your institution's specific policies and EHS department for guidance tailored to your location and facilities.

References

• Laboratory Waste Management: The New Regulations. MedicalLab Management. Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. Available at: [Link]

• Regulation of Laboratory Waste. American Chemical Society. Available at: [Link]

• Laboratory Hazardous Waste Accumulation and Treatment. Department of Toxic Substances Control. Available at: [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. Available at: [Link]

• Safe Handling & Disposal of Organic Substances – HSC Chemistry. Science Ready. Available at: [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. Available at: [Link]

• 2(3H)-Benzoxazolone. PubChem. Available at: [Link]

• Benzoxazoles. AMERICAN ELEMENTS®. Available at: [Link]

• New EPA Rule Bans All Sewering of Hazardous Waste Drugs. HCPro. Available at: [Link]

• EPA Finalizes Standards for Managing Hazardous Waste Pharmaceuticals. Waste360. Available at: [Link]

• EPA Regulations for Healthcare & Pharmaceuticals. Stericycle. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one

As a Senior Application Scientist, my primary objective is to empower your research by ensuring the highest standards of safety and operational excellence. This guide provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE) for 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This compound belongs to the benzoxazolone class, a versatile scaffold in medicinal chemistry.[1] While comprehensive toxicological data for this specific molecule is limited, a prudent, risk-based safety protocol is derived from authoritative data on structurally related compounds.

Our approach is not merely to list equipment, but to build a self-validating safety system by explaining the causality behind each recommendation. This ensures that you are not just following steps, but are making informed decisions to protect yourself and the integrity of your work.

Hazard Analysis: Understanding the Risk Profile

To select appropriate PPE, we must first understand the potential routes of exposure and the hazards associated with the benzoxazolone chemical class. The primary risks when handling this compound, particularly in its solid form, are:

• Dermal Contact: Analogous benzoxazolone derivatives are known to cause skin irritation.[2] Furthermore, some related structures are classified as skin sensitizers, meaning repeated contact could lead to an allergic reaction.[3]

• Eye Contact: Direct contact with the powder can cause serious eye irritation.[2]

• Inhalation: As a solid, the compound can form dust, which may be harmful if inhaled and can cause respiratory irritation.[2][4] Safety data for the parent compound, 2(3H)-Benzoxazolone, indicates it is harmful if inhaled.[5][6]

Therefore, our PPE strategy must create a robust barrier against skin contact, eye exposure, and inhalation of airborne particulates.

Core PPE Requirements: A Multi-Layered Defense

The following table summarizes the essential PPE for handling 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one. This multi-layered approach ensures comprehensive protection during routine laboratory operations.

Protection Type	Specific Recommendations	Rationale
Eye & Face Protection	Tightly fitting safety goggles or safety glasses with side shields conforming to ANSI Z87.1 (US) or EN166 (EU) standards.[7] A face shield should be worn over goggles when there is a significant splash risk.	Protects against accidental splashes and airborne dust particles, preventing serious eye irritation.[2]
Hand Protection	Chemical-resistant, impervious gloves such as Nitrile or Neoprene.[3][7] Always inspect gloves for tears or holes before use.[8] Double-gloving is recommended for handling larger quantities or during prolonged procedures.	Prevents direct skin contact, which can cause irritation and potential allergic sensitization.[2][3] Nitrile gloves offer good protection against a range of chemicals but should be changed immediately upon contamination.[9]
Body Protection	A clean, long-sleeved laboratory coat is mandatory.[7] Ensure it is fully buttoned. For tasks with a higher risk of contamination, such as handling large quantities, a chemically resistant apron should be worn over the lab coat.[7]	Minimizes skin exposure on the arms and body and prevents contamination of personal clothing.[7]
Respiratory Protection	All work with the solid compound that may generate dust (e.g., weighing, transferring) must be conducted in a certified chemical fume hood.[2][7] If such operations must occur outside a hood or if ventilation is inadequate, a NIOSH-approved respirator (e.g., an N95 dust mask or a half-mask respirator with P100 cartridges) is required.[7]	Prevents the inhalation of airborne particles, which may be harmful and cause respiratory tract irritation.[2] Engineering controls like a fume hood are the primary line of defense.[10]

Operational Protocols: Integrating Safety into Your Workflow

Proper PPE is only effective when used correctly. The following procedural steps are designed to prevent contamination and ensure your safety throughout the handling process.

The order in which you put on PPE is crucial to ensure a proper fit and avoid contamination.

• Lab Coat: Put on your lab coat and fasten it completely.

• Inner Gloves (Optional but Recommended): Don your first pair of nitrile gloves.

• Respirator (If Required): If the risk assessment demands it, perform a seal check and don your respirator.

• Eye Protection: Put on your safety goggles.

• Outer Gloves: Don your second pair of gloves, pulling the cuffs over the sleeves of your lab coat.

• Work in a Fume Hood: Always handle the solid form of 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one inside a certified chemical fume hood to minimize inhalation exposure.[10]

• Avoid Dust Formation: Use techniques that minimize the generation of dust. For example, do not scrape the material. If transferring from a container, do so carefully and close the container immediately after.[11]

• Situational Awareness: Never wear contaminated gloves outside of the immediate work area, especially when touching common surfaces like doorknobs, keyboards, or phones.[12]

This is the most critical phase for preventing personal contamination. The goal is to touch contaminated surfaces only with other contaminated surfaces.

• Outer Gloves: Remove the outer pair of gloves. Peel one glove off by grasping the cuff and pulling it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Lab Coat: Unbutton your lab coat. Remove it by folding it inward on itself, keeping the contaminated exterior away from your body.

• Eye Protection: Remove goggles by handling the strap, not the front.

• Respirator (If Worn): Remove your respirator.

• Inner Gloves: Remove the final pair of gloves as described in step 1.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[10][13]

Workflow for Respiratory Protection Decision

The following diagram outlines the logical decision-making process for determining the appropriate level of respiratory protection.

Caption: Decision workflow for selecting appropriate respiratory protection.

Decontamination and Disposal Plan

Proper disposal is a critical component of the safety lifecycle, preventing environmental contamination and downstream exposure.

• Contaminated PPE: All disposable PPE, including gloves, disposable aprons, and bench paper, should be considered contaminated. Place them in a designated, sealed, and clearly labeled hazardous waste container immediately after removal.[7]

• Chemical Waste: Unused 3,5-Dimethyl-2,3-dihydro-1,3-benzoxazol-2-one and any materials heavily contaminated with it must be disposed of as hazardous chemical waste.[14]

  • Collect waste in a compatible, sealed, and labeled container.[11]

  • Do not pour this chemical down the drain.[3][11]

  • Arrange for disposal via your institution's Environmental Health and Safety (EHS) department, following all local, state, and federal regulations.[7][14]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

Emergency Response: Immediate Actions

In the event of an accidental exposure, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention.[4]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[11] Seek immediate medical attention.[11]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[2][4] If breathing is difficult or they feel unwell, seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[2][11] Rinse the mouth with water and seek immediate medical attention.[4]

Always have the Safety Data Sheet (SDS) for a related compound available when seeking medical advice.

References

• RuixiBiotechCo.Ltd . Materials Safety Data Sheet. [Link]

• University of Isfahan . GUIDELINES AND LABORATORY PROTOCOLS OF ORGANIC CHEMISTRY. [Link]

• University of California, Irvine . RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

• Sempermed Gloves . Recommendation on Chemical Resistance. [Link]

• Kerbl . Chemical resistant gloves. [Link]

• Provista (2022). Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

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• Provista (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• Storemasta Blog (2025). Examples of PPE for Various Dangerous Goods Classes. [Link]

• Environmental Health and Safety, University of Colorado Boulder . OSHA Glove Selection Chart. [Link]

• PubChem . 2(3H)-Benzoxazolone. [Link]

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